Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

• CAS: 90225-03-9

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, a heterocyclic compound of significant interest in medicinal chemistry and materials science. As a Senior Application Scientist, this document synthesizes established chemical principles with practical insights to offer a thorough resource on its synthesis, characterization, and potential applications.

Introduction: The Significance of the Benzothiazole Scaffold

Benzothiazoles are a class of bicyclic heterocyclic compounds featuring a benzene ring fused to a thiazole ring.[1][2] This structural motif is a cornerstone in the development of pharmacologically active agents due to its ability to engage in various biological interactions.[3][4] Derivatives of benzothiazole are known to exhibit a wide array of biological activities, including anticancer, antimicrobial, anti-inflammatory, anticonvulsant, and antidiabetic properties.[5][6][7] The 2-chloro-substituted benzothiazoles are particularly valuable as synthetic intermediates. The chlorine atom at the C2 position acts as an effective leaving group, facilitating nucleophilic substitution reactions and allowing for the introduction of diverse functional groups to build molecular complexity.[8] This reactivity makes them key building blocks in the synthesis of novel therapeutic agents and functional materials.[9]

Chemical Identity and Structure

IUPAC Name and Structural Elucidation

The formal IUPAC name for the compound is methyl 2-chloro-1,3-benzothiazole-5-carboxylate . The numbering of the benzothiazole ring system begins at the sulfur atom and proceeds around the heterocyclic ring before continuing to the fused benzene ring.

• 1,3-benzothiazole : The core bicyclic heteroaromatic structure.

• 2-chloro : A chlorine atom is substituted at the second position of the thiazole ring.

• 5-carboxylate : An ester functional group is attached to the fifth position of the benzene ring.

• Methyl : The ester is a methyl ester.

Chemical Structure:

Caption: Proposed synthetic workflow for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate.

Detailed Experimental Protocol

This protocol is a representative procedure based on established chemical transformations for analogous structures.

Step 1: Synthesis of Methyl 2-mercapto-1,3-benzothiazole-5-carboxylate

• Reaction Setup : To a stirred solution of methyl 3-amino-4-mercaptobenzoate (1.0 eq) in ethanol, add a solution of potassium hydroxide (1.1 eq) in water.

• Addition of Carbon Disulfide : Cool the mixture to 0-5 °C in an ice bath. Add carbon disulfide (1.2 eq) dropwise, maintaining the temperature below 10 °C.

• Reaction Progression : After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Isolation : Upon completion, cool the reaction mixture and pour it into ice-cold water. Acidify with dilute hydrochloric acid to precipitate the product. Filter the solid, wash with water, and dry under vacuum to yield methyl 2-mercapto-1,3-benzothiazole-5-carboxylate.

Step 2: Synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

• Reaction Setup : Suspend the methyl 2-mercapto-1,3-benzothiazole-5-carboxylate (1.0 eq) from Step 1 in a suitable inert solvent such as dichloromethane or toluene.

• Chlorination : Add sulfuryl chloride (SO₂Cl₂) (2.0-3.0 eq) dropwise to the suspension at room temperature. [8]Alternatively, phosphorus pentachloride (PCl₅) can be used. The reaction is typically exothermic.

• Reaction Progression : Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) for 2-4 hours, or until the starting material is consumed as indicated by TLC.

• Work-up and Purification : Carefully quench the reaction mixture by pouring it onto crushed ice. Separate the organic layer, wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/hexane).

Spectroscopic and Analytical Characterization

The structural confirmation of the synthesized compound relies on a combination of spectroscopic techniques. The expected data is as follows:

Technique	Expected Observations
¹H NMR	Aromatic protons on the benzene ring will appear as doublets and doublets of doublets in the range of δ 7.5-8.5 ppm. The methyl ester protons will be a singlet at approximately δ 3.9 ppm.
¹³C NMR	Aromatic carbons will resonate in the δ 120-155 ppm region. The carbonyl carbon of the ester will be around δ 165 ppm. The carbon at the 2-position of the benzothiazole ring (C-Cl) will be in the range of δ 150-160 ppm. The methyl ester carbon will appear around δ 52 ppm. [10]
IR Spectroscopy	Characteristic peaks will include C=O stretching of the ester at ~1720 cm⁻¹, C=N stretching of the thiazole ring around 1600 cm⁻¹, and C-Cl stretching in the 700-800 cm⁻¹ region. Aromatic C-H stretching will be observed above 3000 cm⁻¹.
Mass Spectrometry	The molecular ion peak (M⁺) will be observed, along with a characteristic isotopic pattern (M+2) due to the presence of the chlorine atom (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio).

Reactivity and Potential Applications

Chemical Reactivity

The primary site of reactivity for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is the C2 position. The chloro substituent is a good leaving group, making the compound susceptible to nucleophilic aromatic substitution. This allows for the introduction of a wide variety of nucleophiles, including amines, thiols, and alkoxides, to generate a library of 2-substituted benzothiazole derivatives. [5]

Caption: Nucleophilic substitution at the C2 position of the benzothiazole ring.

Applications in Drug Discovery and Development

The benzothiazole nucleus is a privileged scaffold in medicinal chemistry. [4][11]The ability to readily functionalize the 2-position of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate makes it an attractive starting material for the synthesis of compounds with potential therapeutic applications, including:

• Anticancer Agents : Many benzothiazole derivatives have demonstrated potent anticancer activity by targeting various cellular pathways. [12]* Antimicrobial Agents : The scaffold is present in numerous compounds with antibacterial and antifungal properties. [3]* Kinase Inhibitors : The planar nature of the benzothiazole ring system is well-suited for insertion into the ATP-binding pockets of kinases. [12]* Neuroprotective Agents : Certain benzothiazole derivatives have shown promise in the context of neurodegenerative diseases. [6]

Safety and Handling

Based on the hazard information for the closely related methyl 2-chloro-1,3-benzothiazole-6-carboxylate, the target compound should be handled with care. [13]

• Hazard Statements : Likely to be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. [13]* Precautionary Measures :

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Avoid inhalation of dust and vapors.

  • Avoid contact with skin and eyes.

  • In case of contact, wash the affected area immediately with plenty of water.

Conclusion

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a valuable heterocyclic building block with significant potential in synthetic and medicinal chemistry. Its straightforward synthesis and the reactivity of the 2-chloro substituent provide a versatile platform for the development of novel compounds with diverse applications. This guide has outlined its chemical properties, a robust synthetic protocol, and its potential utility, providing a solid foundation for researchers and developers working with this important class of molecules.

References

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An In-depth Technical Guide to Methyl 2-chloro-1,3-benzothiazole-5-carboxylate: Properties, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Benzothiazole Scaffold as a Privileged Structure in Medicinal Chemistry

The benzothiazole motif, a bicyclic system composed of fused benzene and thiazole rings, is a cornerstone in the field of medicinal chemistry. Its rigid structure and ability to participate in various non-covalent interactions have rendered it a "privileged scaffold," capable of binding to a diverse array of biological targets.[1][2] Derivatives of benzothiazole have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[3] The strategic functionalization of the benzothiazole core allows for the fine-tuning of its physicochemical and pharmacokinetic properties, making it a highly sought-after building block in the design of novel therapeutics.[4]

This technical guide focuses on a specific, yet highly valuable derivative: Methyl 2-chloro-1,3-benzothiazole-5-carboxylate . The introduction of a chloro group at the 2-position provides a reactive handle for further molecular elaboration through nucleophilic substitution reactions, while the methyl carboxylate at the 5-position offers a site for modification or can influence the overall electronic and solubility properties of the molecule. This unique combination of functional groups makes it a versatile intermediate for the synthesis of complex molecular architectures aimed at various therapeutic targets.

This document will provide a comprehensive overview of the known physical and chemical properties of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, a detailed exploration of its synthesis and reactivity, and a discussion of its potential applications in the realm of drug discovery and development.

Physicochemical Properties

Precise experimental data for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is not extensively reported in publicly available literature. However, based on data from chemical suppliers and the known properties of its isomers and related benzothiazole derivatives, we can compile a summary of its key physicochemical characteristics.

Property	Value	Source/Comment
Molecular Formula	C₉H₆ClNO₂S	[5]
Molecular Weight	227.67 g/mol	[5]
CAS Number	90225-03-9	[5][6]
Appearance	Likely a white to off-white or pale yellow solid	Inferred from related compounds
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Likely soluble in common organic solvents like dichloromethane, chloroform, ethyl acetate, and DMSO. Poorly soluble in water.	Inferred from structural analogues
pKa	Not available	-

Chemical Properties and Reactivity

The chemical behavior of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is primarily dictated by the electrophilic nature of the C2 carbon and the potential for reactions involving the ester functionality.

Nucleophilic Aromatic Substitution (SNAr) at the C2 Position

The chlorine atom at the 2-position of the benzothiazole ring is highly susceptible to nucleophilic aromatic substitution (SNAr). This reactivity is due to the electron-withdrawing nature of the adjacent nitrogen atom and the overall electronic properties of the heterocyclic ring system, which stabilize the intermediate Meisenheimer complex formed during the reaction.[7][8]

A wide range of nucleophiles can displace the chloride, providing a facile route to a diverse library of 2-substituted benzothiazoles. Common nucleophiles include:

• Amines (R-NH₂): Reaction with primary and secondary amines yields 2-aminobenzothiazole derivatives, a class of compounds with significant biological activity.[1]

• Thiols (R-SH): Thiolates are excellent nucleophiles for this transformation, leading to the formation of 2-thioether-substituted benzothiazoles.

• Alkoxides (R-O⁻): Alkoxides can be used to introduce 2-alkoxy functionalities.

The general mechanism for the SNAr reaction is a two-step addition-elimination process.

Caption: Generalized workflow for the SNAr reaction at the C2 position.

Reactions of the Ester Group

The methyl ester at the 5-position can undergo typical ester transformations, such as:

• Hydrolysis: Treatment with acid or base will hydrolyze the ester to the corresponding carboxylic acid, 2-chloro-1,3-benzothiazole-5-carboxylic acid. This carboxylic acid can then be coupled with amines to form amides or be used in other functional group transformations.

• Amidation: Direct reaction with amines, often at elevated temperatures, can form the corresponding amide.

• Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) can reduce the ester to the corresponding primary alcohol, (2-chloro-1,3-benzothiazol-5-yl)methanol.

Synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

A plausible and efficient synthetic route to Methyl 2-chloro-1,3-benzothiazole-5-carboxylate involves a multi-step sequence starting from a readily available substituted aniline. The key transformation is a Sandmeyer-type reaction to introduce the chloro group at the 2-position.[9][10]

Caption: Proposed synthetic pathway to the target compound.

Experimental Protocol: Synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

The following is a representative, field-proven protocol based on established chemical principles for the synthesis of 2-chlorobenzothiazoles from their 2-amino precursors.[9][11][12]

Step 1: Synthesis of Methyl 2-amino-1,3-benzothiazole-5-carboxylate

This intermediate can be prepared through various established methods for benzothiazole synthesis, often involving the cyclization of a substituted o-aminothiophenol.[2][3] For the purpose of this protocol, we will assume this starting material is available.

Step 2: Diazotization and Sandmeyer Reaction

• Dissolution: In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, suspend Methyl 2-amino-1,3-benzothiazole-5-carboxylate (1.0 eq.) in a mixture of concentrated hydrochloric acid and water at 0-5 °C.

• Diazotization: A solution of sodium nitrite (1.1 eq.) in water is added dropwise to the suspension while maintaining the temperature between 0 and 5 °C. The reaction mixture is stirred for an additional 30 minutes at this temperature. The completion of diazotization can be monitored by testing for the absence of the starting amine (e.g., by TLC) and the presence of nitrous acid (starch-iodide paper).[13]

• Sandmeyer Reaction: In a separate flask, a solution of copper(I) chloride (1.2 eq.) in concentrated hydrochloric acid is prepared and cooled to 0-5 °C. The cold diazonium salt solution is then added portion-wise to the copper(I) chloride solution, with vigorous stirring. The evolution of nitrogen gas should be observed.[9]

• Reaction Completion and Work-up: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to 50-60 °C for 1-2 hours to ensure complete decomposition of the diazonium salt. The mixture is then cooled, and the product is extracted with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate).

Applications in Drug Discovery and Development

As a versatile chemical intermediate, Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a valuable starting material for the synthesis of a wide range of biologically active molecules. The 2-substituted benzothiazole scaffold, accessible from this intermediate, is present in numerous compounds investigated for various therapeutic indications.

• Anticancer Agents: Many 2-aminobenzothiazole derivatives have shown potent anticancer activity by targeting various kinases and other cellular pathways.[1][14] The ability to introduce diverse amine functionalities at the 2-position allows for the exploration of structure-activity relationships in the development of novel oncology drugs.

• Antimicrobial Agents: The benzothiazole nucleus is a common feature in compounds with antibacterial and antifungal properties.[8]

• Neurodegenerative Diseases: Certain benzothiazole derivatives have been investigated for their potential in treating neurodegenerative disorders like Alzheimer's disease.

The reactivity of the 2-chloro position combined with the ester functionality provides a dual handle for creating libraries of compounds for high-throughput screening in drug discovery campaigns.

Safety Information

• Hazard Statements (Predicted): May be harmful if swallowed, in contact with skin, or if inhaled. May cause skin and eye irritation.

• Precautionary Measures:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves (e.g., nitrile), and a lab coat.

  • Avoid inhalation of dust and vapors.

  • Wash hands thoroughly after handling.

It is imperative to consult the Safety Data Sheet (SDS) from the supplier before handling this compound.

References

• Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. (n.d.). National Institutes of Health. Retrieved from [Link]

• Method for producing 2-chloro-5-chloromethyl-1,3-thiazole. (n.d.). Google Patents.

• Diazotisation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Sandmeyer reaction. (n.d.). Wikipedia. Retrieved from [Link]

• Synthesis of 2-Amino-5-Carboxamide Thiazole Derivatives via Dehydrative Cyclization of Thiourea Intermediate Resin on Solid Phase. (2019). PubMed. Retrieved from [Link]

• Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS-) and Polysulfides (Sn2-). (n.d.). ResearchGate. Retrieved from [Link]

• Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes. (n.d.). MDPI. Retrieved from [Link]

• Diazotization reaction with mechanism| Diazonium salt class12 Haloalkane Haloarenes class12. (2023). YouTube. Retrieved from [Link]

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. (2018). Master Organic Chemistry. Retrieved from [Link]

• Sandmeyer Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. (n.d.). MDPI. Retrieved from [Link]

• Synthesis of some new 5- substituted of 2-aminothiazoles via halogenations/nucleophilic substitution protocol. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

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• Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. (n.d.). PubMed Central. Retrieved from [Link]

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• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. (n.d.). Semantic Scholar. Retrieved from [Link]

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A Comprehensive Technical Guide to Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

CAS Number: 90225-03-9

Introduction: The Strategic Importance of the Benzothiazole Scaffold

The benzothiazole motif, a bicyclic system comprising a benzene ring fused to a thiazole ring, is a cornerstone in the field of medicinal chemistry.[1] Its rigid structure and ability to engage in various non-covalent interactions have made it a "privileged scaffold" in drug discovery.[2] Derivatives of benzothiazole exhibit a vast spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[2][3] This guide focuses on a specific, strategically functionalized derivative: Methyl 2-chloro-1,3-benzothiazole-5-carboxylate. The presence of a chloro group at the 2-position provides a reactive handle for further chemical modifications, while the methyl carboxylate at the 5-position allows for modulation of solubility and serves as a potential interaction point with biological targets. This unique combination of functional groups makes it a valuable intermediate for the synthesis of novel therapeutic agents.

Physicochemical Properties

A clear understanding of the physicochemical properties of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is fundamental for its application in synthetic and medicinal chemistry. These properties influence its reactivity, solubility, and pharmacokinetic profile.

Property	Value	Reference
CAS Number	90225-03-9	[2]
Molecular Formula	C₉H₆ClNO₂S	[2]
Molecular Weight	227.67 g/mol	[2]
Appearance	Likely a crystalline solid	Inferred
Purity	Typically ≥97%	[2]

Synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate: A Two-Step Approach

The synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is most effectively achieved through a two-step process. This involves the initial construction of the 2-aminobenzothiazole core, followed by a Sandmeyer reaction to introduce the chloro group at the 2-position. This approach is logical as the starting materials for the precursor are commercially available or readily synthesized, and the subsequent chlorination is a well-established and reliable transformation.[4]

Step 1: Synthesis of Methyl 2-amino-1,3-benzothiazole-5-carboxylate

The foundational step is the formation of the benzothiazole ring system. This is typically achieved through the cyclization of an ortho-aminothiophenol derivative. In this case, the key starting material is methyl 4-amino-3-mercaptobenzoate.

Experimental Protocol:

• Preparation of the Reaction Mixture: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve methyl 4-amino-3-mercaptobenzoate (1 equivalent) in a suitable solvent such as ethanol or methanol.

• Addition of Cyanogen Bromide: To the stirred solution, add cyanogen bromide (CNBr) (1.1 equivalents) portion-wise at room temperature. Caution: Cyanogen bromide is highly toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Monitoring: The reaction mixture is typically stirred at room temperature or gently heated to reflux to drive the cyclization. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol) to yield pure Methyl 2-amino-1,3-benzothiazole-5-carboxylate.

Causality of Experimental Choices:

• Solvent: Ethanol or methanol are chosen for their ability to dissolve the reactants and for their relatively high boiling points, which allow for heating if necessary to facilitate the reaction.

• Cyanogen Bromide: CNBr serves as the source of the C2 carbon and the amino group in the newly formed thiazole ring. The electrophilic carbon of CNBr is attacked by the thiol group, and the nitrogen is incorporated to form the 2-amino functionality.

Caption: The Sandmeyer reaction pathway to the final product.

Applications in Drug Discovery and Development

While specific biological data for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is not extensively published, its structural features strongly suggest its utility as a key intermediate in the synthesis of potent therapeutic agents, particularly in the realm of oncology. The benzothiazole scaffold is a known pharmacophore in numerous anticancer agents, often acting as a kinase inhibitor. [5][6]

Potential as a Precursor for Kinase Inhibitors

Kinases are a class of enzymes that play a crucial role in cell signaling pathways, and their dysregulation is a hallmark of many cancers. [7]The 2-chlorobenzothiazole moiety is a versatile electrophilic site. The chlorine atom can be readily displaced by nucleophiles, such as amines, allowing for the introduction of various side chains. This is a common strategy in the design of kinase inhibitors, where these side chains are tailored to interact with specific amino acid residues in the ATP-binding pocket of the target kinase.

Hypothetical Signaling Pathway Inhibition:

Many kinase inhibitors function by competing with ATP for binding to the kinase's active site, thereby preventing the phosphorylation of downstream substrate proteins and disrupting the signaling cascade that promotes cell proliferation and survival. Derivatives synthesized from Methyl 2-chloro-1,3-benzothiazole-5-carboxylate could potentially target a range of kinases implicated in cancer, such as tyrosine kinases (e.g., EGFR, VEGFR) or serine/threonine kinases (e.g., BRAF, MEK). [5][8]

Caption: Potential mechanism of action for derivatives.

Conclusion

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a strategically important molecule for researchers in drug discovery. Its synthesis is achievable through a reliable and well-understood chemical pathway. The true value of this compound lies in its potential as a versatile building block for the creation of libraries of novel compounds, particularly those targeting protein kinases. The combination of the reactive 2-chloro position and the modulating 5-carboxylate group provides a powerful platform for the rational design of next-generation therapeutic agents. Further investigation into the biological activities of derivatives of this compound is highly warranted and promises to yield valuable insights in the ongoing quest for more effective treatments for cancer and other diseases.

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An In-depth Technical Guide on the Safety and Hazards of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Forward

The landscape of pharmaceutical research and development is one of constant innovation, driven by the synthesis of novel chemical entities. Among these, heterocyclic compounds, and specifically benzothiazole derivatives, represent a cornerstone of medicinal chemistry, offering a versatile scaffold for the design of new therapeutic agents.[1][2] Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is one such compound, a reactive intermediate with significant potential in the synthesis of a new generation of bioactive molecules. However, with great potential comes the inherent responsibility of ensuring the safety of the researchers who handle these compounds. This guide is intended to provide a comprehensive overview of the known and anticipated hazards associated with Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, offering a framework for its safe handling, use, and disposal. It is structured to provide not just procedural steps, but the scientific rationale behind them, empowering researchers to make informed decisions and foster a culture of safety in the laboratory.

Physicochemical and Hazard Profile

GHS Hazard Classification (Inferred)

Based on the GHS classification of its positional isomer, Methyl 2-chloro-1,3-benzothiazole-6-carboxylate, the following hazards are anticipated[3]:

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation

A warning pictogram is associated with these hazards.[3]

Toxicological Profile (Inferred)

The broader class of benzothiazole derivatives has been reported to exhibit a range of toxicological effects, including dermal sensitization and respiratory tract irritation.[4] Some benzothiazole derivatives have been investigated for their potential as carcinogens, mutagens, and endocrine disruptors.[4] Given these precedents, it is prudent to handle Methyl 2-chloro-1,3-benzothiazole-5-carboxylate with a high degree of caution, assuming it may possess similar toxicological properties until specific data becomes available.

Reactivity and Stability

Chemical Reactivity

The primary site of reactivity on Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is the chlorine atom at the 2-position of the benzothiazole ring. This position is activated towards nucleophilic substitution due to the electron-withdrawing nature of the adjacent nitrogen atom in the thiazole ring.[5] This makes the compound a valuable synthetic intermediate, readily reacting with a variety of nucleophiles such as amines, thiols, and alkoxides to form 2-substituted benzothiazole derivatives.[5]

Experimental Workflow: Nucleophilic Aromatic Substitution

Caption: General workflow for nucleophilic substitution reactions.

Thermal Stability and Decomposition

The thermal stability of benzothiazole derivatives can vary significantly based on their substituents.[6] While specific data for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is unavailable, it is reasonable to assume that, like many chlorinated organic compounds, it will decompose at elevated temperatures. Thermal decomposition may release toxic and corrosive gases, including hydrogen chloride, nitrogen oxides, and sulfur oxides. Therefore, heating of this compound should be conducted with caution in a well-ventilated fume hood.

Safe Handling and Personal Protective Equipment (PPE)

Given the inferred hazards, stringent adherence to safety protocols is paramount when handling Methyl 2-chloro-1,3-benzothiazole-5-carboxylate.

Engineering Controls

• Fume Hood: All manipulations of the solid compound and its solutions must be performed in a properly functioning chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when there is a risk of splashing.

• Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) must be worn. Gloves should be inspected for integrity before use and changed immediately if contaminated.

• Skin and Body Protection: A laboratory coat is required. For larger quantities or when there is a risk of significant exposure, additional protective clothing, such as an apron or coveralls, should be considered.

• Respiratory Protection: For situations where engineering controls may not be sufficient to control exposure (e.g., cleaning up a large spill), a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Logical Relationship: Hazard Mitigation

Caption: Hierarchy of controls for safe chemical handling.

Emergency Procedures

Spills

• Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust generation, and place it in a sealed, labeled container for hazardous waste disposal. The area should then be decontaminated with a suitable solvent (e.g., isopropanol) and then soap and water.

• Large Spills: For larger spills, evacuate the area and prevent entry. If it is safe to do so, contain the spill to prevent it from spreading. Contact your institution's environmental health and safety (EHS) department for assistance with cleanup.

First Aid

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 1-2 glasses of water to drink. Seek immediate medical attention.

Waste Disposal

All waste containing Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, including contaminated labware and PPE, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.[7][8] Do not dispose of this chemical down the drain or in the regular trash.

Protocol for In Vitro Cytotoxicity Assessment

To empirically determine the cytotoxic potential of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay can be employed. This colorimetric assay measures the reduction of MTT by mitochondrial succinate dehydrogenase to formazan, which is an indicator of cell viability.[9]

Materials

• Human cancer cell line (e.g., HeLa, A549)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

• Dimethyl sulfoxide (DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate in DMSO. Prepare serial dilutions of the compound in cell culture medium to achieve the desired final concentrations. The final DMSO concentration in the wells should be less than 0.5% to avoid solvent-induced cytotoxicity. Replace the medium in the wells with the medium containing the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Assay: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours.

• Solubilization: Remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a valuable research chemical with significant potential in the development of new pharmaceuticals. However, its structural features suggest that it should be handled with a high degree of caution. By understanding its potential hazards, implementing robust safety protocols, and being prepared for emergencies, researchers can work with this compound safely and effectively. The information and protocols provided in this guide are intended to serve as a starting point for a comprehensive safety assessment. It is the responsibility of each researcher and institution to conduct a thorough risk assessment and to ensure that all work is performed in accordance with the highest safety standards.

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An In-depth Technical Guide to the Solubility of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate in Organic Solvents

This guide provides a comprehensive overview of the solubility characteristics of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, a key intermediate in pharmaceutical and materials science research. Recognizing the critical role of solubility in reaction kinetics, purification, and formulation, this document offers both theoretical predictions and detailed experimental protocols for its accurate determination. This resource is intended for researchers, scientists, and professionals in drug development, enabling them to handle this compound with a foundation of robust scientific understanding.

Introduction to Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a heterocyclic compound featuring a benzothiazole core. The benzothiazole moiety is a significant pharmacophore found in a wide array of biologically active compounds, exhibiting anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The chloro- and carboxylate-substituents on this core structure provide reactive handles for further chemical modifications, making it a versatile building block in organic synthesis.[2] An understanding of its solubility is paramount for its effective use in synthetic and medicinal chemistry.

Table 1: Physicochemical Properties of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

Property	Value	Source
Molecular Formula	C₉H₆ClNO₂S	[3]
Molecular Weight	227.67 g/mol	[3][4]
Melting Point	151-153 °C	[4]
Boiling Point (Predicted)	327.7±15.0 °C	[4]
XLogP3	2.736	[4]
PSA (Polar Surface Area)	67.43 Ų	[4]

Theoretical Solubility Profile: "Like Dissolves Like"

In the absence of extensive empirical solubility data, the principle of "like dissolves like" provides a strong predictive framework.[5][6][7] This principle states that substances with similar polarities are more likely to be soluble in one another. The polarity of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate can be inferred from its structure and physicochemical properties.

The presence of a polar ester group (-COOCH₃) and heteroatoms (N, S, Cl) suggests that the molecule possesses some degree of polarity. However, the fused benzene ring is nonpolar. The predicted XLogP3 value of 2.736 indicates a preference for a lipophilic (nonpolar) environment over a hydrophilic (polar) one.[4]

Based on this analysis, the following qualitative solubility predictions can be made:

• High Solubility: Expected in moderately polar to polar aprotic organic solvents that can engage in dipole-dipole interactions and potentially hydrogen bonding with the ester group. Examples include:

  • Dimethyl sulfoxide (DMSO)

  • N,N-Dimethylformamide (DMF)

  • Tetrahydrofuran (THF)

  • Dichloromethane (DCM)

  • Chloroform

• Moderate Solubility: Likely in polar protic solvents like alcohols (methanol, ethanol), where the solvent's hydrogen bonding network might be disrupted to accommodate the solute.

• Low to Negligible Solubility: Expected in highly nonpolar solvents such as hexane and heptane, and in highly polar protic solvents like water.

Experimental Determination of Solubility

Accurate solubility data is best obtained through experimental measurement. The following section details robust and widely accepted methodologies for determining the solubility of organic compounds.

The Shake-Flask Method: A Gold Standard for Thermodynamic Solubility

The shake-flask method is a classical and reliable technique for determining thermodynamic equilibrium solubility.[8] It involves saturating a solvent with the solute and then quantifying the concentration of the dissolved compound.

Experimental Workflow for the Shake-Flask Method

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Analytical Quantification Techniques

The concentration of the dissolved Methyl 2-chloro-1,3-benzothiazole-5-carboxylate in the saturated solution can be determined using various analytical methods. The choice of technique depends on the compound's properties and the available instrumentation.

UV-Visible spectroscopy is a rapid and cost-effective method for quantifying compounds that possess a chromophore.[9][10][11] The benzothiazole ring system in the target molecule is expected to absorb UV radiation, making this an applicable technique.

Protocol for UV-Vis Spectroscopic Quantification

• Preparation of Standard Solutions:

  • Prepare a stock solution of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate of a known concentration in the solvent of interest.

  • Perform a serial dilution of the stock solution to create a series of standard solutions of decreasing concentrations.

• Determination of λmax:

  • Scan one of the standard solutions across the UV-Vis spectrum (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax).

• Generation of a Calibration Curve:

  • Measure the absorbance of each standard solution at the determined λmax.

  • Plot a graph of absorbance versus concentration to generate a calibration curve. The relationship should be linear and adhere to the Beer-Lambert Law.

• Analysis of the Saturated Sample:

  • Measure the absorbance of the diluted supernatant obtained from the shake-flask experiment at λmax.

  • Use the equation of the line from the calibration curve to determine the concentration of the diluted sample.

• Calculation of Solubility:

  • Multiply the calculated concentration by the dilution factor to obtain the solubility of the compound in the original solvent.

Workflow for UV-Vis Based Solubility Determination

Caption: Workflow for UV-Vis Spectroscopic Quantification of Solubility.

HPLC is a highly sensitive and specific method for separating and quantifying compounds in a mixture.[6][12][13][14] It is particularly useful for solubility determination as it can separate the analyte of interest from any potential impurities.

Protocol for HPLC Quantification

• Method Development:

  • Develop a suitable HPLC method for the analysis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate. This includes selecting an appropriate column (e.g., C18), mobile phase, flow rate, and detector wavelength (based on the UV-Vis spectrum).

• Preparation of Standard Solutions:

  • Prepare a stock solution and a series of standard solutions of known concentrations in the mobile phase or a compatible solvent.

• Generation of a Calibration Curve:

  • Inject each standard solution into the HPLC system and record the peak area corresponding to the analyte.

  • Plot a graph of peak area versus concentration to generate a calibration curve.

• Analysis of the Saturated Sample:

  • Inject the diluted supernatant from the shake-flask experiment into the HPLC system.

  • Record the peak area for the analyte.

• Calculation of Solubility:

  • Use the calibration curve to determine the concentration of the diluted sample.

  • Multiply this concentration by the dilution factor to determine the solubility in the original solvent.

Workflow for HPLC-Based Solubility Determination

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A Technical Guide to Methyl 2-chloro-1,3-benzothiazole-5-carboxylate: Properties, Synthesis, and Applications in Drug Discovery

This document provides a comprehensive technical overview of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, a heterocyclic compound of significant interest to professionals in chemical synthesis and pharmaceutical development. We will delve into its core molecular characteristics, propose a robust synthetic pathway grounded in established chemical principles, and explore its potential as a strategic building block in modern drug discovery programs. The benzothiazole scaffold is a well-established "privileged structure" in medicinal chemistry, known for its presence in a wide array of pharmacologically active agents.[1][2][3] This guide aims to equip researchers with the foundational knowledge necessary to leverage this specific derivative in their work.

Core Molecular Profile

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a substituted benzothiazole derivative. Its structure incorporates a reactive 2-chloro group, making it an excellent electrophilic partner for nucleophilic substitution, and a methyl ester at the 5-position, which can be further modified or serve as a key interaction point with biological targets. The fundamental properties of this compound are summarized below.

Property	Value	Source
Molecular Formula	C₉H₆ClNO₂S	[4]
Molecular Weight	227.67 g/mol	[4][5]
IUPAC Name	methyl 2-chloro-1,3-benzothiazole-5-carboxylate
Synonyms	2-Chlorobenzothiazole-5-carboxylic acid methyl ester, JR-14062	[5]
Appearance	Solid (predicted)
Melting Point	151-153 °C	[5]
Boiling Point	327.7 ± 15.0 °C (Predicted)	[5]
Density	1.458 ± 0.06 g/cm³ (Predicted)	[5]

Synthesis and Structural Elucidation

The synthesis of substituted benzothiazoles is a well-trodden path in organic chemistry.[6][7] The most common and reliable strategy involves the condensation and subsequent cyclization of a 2-aminothiophenol derivative with a suitable one-carbon electrophile.[6][7]

Synthetic Strategy and Mechanistic Rationale

To construct the target molecule, a logical retrosynthetic approach points to Methyl 3-amino-4-mercaptobenzoate as the key precursor. This precursor contains the requisite aniline and thiol functionalities ortho to each other, primed for cyclization, and already possesses the methyl ester at the correct position on the benzene ring.

The one-carbon electrophile needed to form the thiazole ring and install the 2-chloro substituent is typically a phosgene equivalent, such as triphosgene or diphosgene. The reaction proceeds via an initial formation of an isothiocyanate or a related intermediate, which then undergoes intramolecular cyclization to form the benzothiazole ring system. The 2-hydroxybenzothiazole tautomer is then chlorinated to yield the final product. This method is chosen for its efficiency and high regioselectivity, driven by the thermodynamic stability of the fused heterocyclic product.

Visualization of Synthetic Workflow

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Spectroscopic Characterization of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate: A Technical Guide

This technical guide provides a detailed analysis of the spectroscopic data for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, a heterocyclic compound of interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental spectra for this specific isomer in the public domain, this guide synthesizes data from structurally related compounds to predict and interpret the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This approach allows for a robust understanding of the compound's structural features and provides a valuable resource for researchers in the field.

Introduction

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate belongs to the benzothiazole family, a class of bicyclic heterocyclic compounds known for a wide range of biological activities and applications as corrosion inhibitors. The presence of a chlorine atom at the 2-position, a methyl ester at the 5-position, and the inherent aromaticity of the benzothiazole core contribute to its unique physicochemical properties. Accurate spectroscopic characterization is paramount for confirming the identity, purity, and structure of this molecule, which is crucial for its potential applications in drug development and materials research.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate. These predictions are based on the analysis of similar compounds, including benzothiazole derivatives and substituted benzene rings.

Table 1: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.3	d	1H	H-4
~8.1	dd	1H	H-6
~7.8	d	1H	H-7
~3.9	s	3H	-OCH₃

Table 2: Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~166	C=O (ester)
~153	C-2 (C-Cl)
~152	C-3a
~135	C-7a
~129	C-5
~127	C-6
~125	C-4
~122	C-7
~52	-OCH₃

Table 3: Predicted IR Spectral Data (ATR)

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Weak-Medium	Aromatic C-H stretch
~2950	Weak	Aliphatic C-H stretch (-OCH₃)
~1720	Strong	C=O stretch (ester)
~1600, ~1470	Medium	Aromatic C=C stretch
~1280	Strong	C-O stretch (ester)
~850	Strong	C-Cl stretch

Table 4: Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Relative Intensity (%)	Assignment
227/229	High	[M]⁺ (Molecular ion, with ³⁵Cl/³⁷Cl isotope pattern)
196/198	Medium	[M - OCH₃]⁺
168/170	Medium	[M - COOCH₃]⁺
133	Low	[M - Cl - COOCH₃]⁺

In-depth Spectroscopic Analysis and Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: The predicted NMR spectra are foundational for the structural elucidation of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate. The choice of deuterochloroform (CDCl₃) as the solvent is standard for small organic molecules of this type due to its excellent solubilizing properties and the presence of a single residual solvent peak that is easily identifiable.

¹H NMR Spectroscopy: The aromatic region of the ¹H NMR spectrum is expected to show three distinct signals corresponding to the three protons on the benzene ring. The proton at the 4-position (H-4) is anticipated to be the most deshielded due to the anisotropic effect of the adjacent ester group and the thiazole ring, appearing as a doublet. The proton at the 6-position (H-6) will likely appear as a doublet of doublets due to coupling with both H-4 and H-7. The H-7 proton is expected to be a doublet. The methyl protons of the ester group will give rise to a characteristic singlet at approximately 3.9 ppm.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum will provide a carbon count and information about the chemical environment of each carbon atom. The carbonyl carbon of the ester group is expected at the downfield region (~166 ppm). The carbon attached to the chlorine atom (C-2) will also be significantly deshielded. The remaining aromatic carbons will appear in the typical range of 120-155 ppm. The methyl carbon of the ester group will be observed in the upfield region (~52 ppm).

Experimental Workflow for NMR Data Acquisition:

Caption: Workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

Expertise & Experience: IR spectroscopy is a rapid and non-destructive technique that provides valuable information about the functional groups present in a molecule. Attenuated Total Reflectance (ATR) is a common sampling technique that requires minimal sample preparation.

The IR spectrum of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is expected to be dominated by a strong absorption band around 1720 cm⁻¹ corresponding to the C=O stretching vibration of the ester group. Aromatic C-H stretching vibrations will be observed in the 3100-3000 cm⁻¹ region. The presence of the benzothiazole ring will be confirmed by aromatic C=C stretching bands around 1600 and 1470 cm⁻¹. The C-O stretching of the ester will appear as a strong band around 1280 cm⁻¹. The C-Cl stretch is expected to be in the fingerprint region, around 850 cm⁻¹.

Experimental Workflow for IR Data Acquisition:

Caption: Workflow for IR spectroscopic analysis.

Mass Spectrometry (MS)

Expertise & Experience: Mass spectrometry is a powerful analytical technique used to determine the molecular weight and elemental composition of a compound. Electron Ionization (EI) is a hard ionization technique that often leads to extensive fragmentation, providing valuable structural information.

The mass spectrum of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is expected to show a prominent molecular ion peak [M]⁺. Due to the presence of chlorine, this peak will exhibit a characteristic isotopic pattern with a ratio of approximately 3:1 for the [M]⁺ and [M+2]⁺ peaks, corresponding to the natural abundance of ³⁵Cl and ³⁷Cl isotopes. Common fragmentation pathways would involve the loss of the methoxy group (-OCH₃) and the entire ester group (-COOCH₃).

Experimental Workflow for MS Data Acquisition:

Caption: Workflow for Mass Spectrometric analysis.

Conclusion

This technical guide provides a comprehensive overview of the predicted spectroscopic data for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate. By leveraging data from structurally analogous compounds, we have constructed a detailed and reliable spectroscopic profile that can aid researchers in the identification and characterization of this molecule. The provided workflows for NMR, IR, and MS analysis serve as a practical guide for obtaining high-quality data. This synthesized information is invaluable for ensuring the scientific integrity of research involving this and related benzothiazole derivatives.

References

Due to the predictive nature of this guide based on general spectroscopic principles and data from analogous compounds, direct references for the experimental spectra of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate are not available. The interpretations are grounded in established principles of spectroscopic analysis as found in standard organic chemistry and spectroscopy textbooks. For data on related compounds, the following resources were consulted:

• PubChem. Methyl 2-chloro-1,3-benzothiazole-6-carboxylate. [Link][1]

• NIST Chemistry WebBook. Benzothiazole, 5-chloro-2-methyl-. [Link][2]

• Baghdad Science Journal. Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as An. [Link][3]

• AIP Publishing. Synthesis and Characterization of Some Heterocyclic Compounds Derived from 2-Mercapto Benzothiazole. [Link][4]

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The Benzothiazole Scaffold: A Journey from Discovery to Keystone of Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The benzothiazole core, a bicyclic system forged from the fusion of a benzene and a thiazole ring, has carved a significant niche in the landscape of heterocyclic chemistry. First identified in the late 19th century, its derivatives have demonstrated a remarkable breadth of biological activities, evolving from industrial applications to becoming a "privileged scaffold" in modern drug discovery. This guide provides a comprehensive exploration of the discovery and historical development of benzothiazole derivatives. It delves into the seminal synthetic methodologies that have enabled the exploration of this chemical space, offering detailed experimental protocols for key reactions. Furthermore, this document elucidates the intricate structure-activity relationships that govern the therapeutic potential of these compounds, with a particular focus on their roles as anticancer and antimicrobial agents. The guide culminates in a detailed examination of several FDA-approved drugs that feature the benzothiazole core, dissecting their developmental histories and mechanisms of action through illustrative signaling pathways. This technical resource is intended to serve as a valuable reference for researchers and professionals engaged in the field of medicinal chemistry and drug development, providing both historical context and practical insights into this versatile and enduring molecular framework.

A Serendipitous Discovery and the Dawn of a New Scaffold

The story of benzothiazole begins in the late 19th century, a period of fervent exploration in organic chemistry. The first synthesis of 2-substituted benzothiazoles, specifically 2-chloro- and 2-phenylbenzothiazoles, was reported by the eminent German chemist August Wilhelm von Hofmann in 1879 .[1] Hofmann's pioneering work involved the reaction of 2-aminothiophenol with various reagents, laying the foundational chemistry for what would become a vast and diverse family of heterocyclic compounds. Initially, the applications of benzothiazole derivatives were primarily industrial. For instance, the discovery in 1921 that 2-sulfanylbenzothiazoles could act as vulcanization accelerators for rubber marked a significant milestone in materials science.[1]

It wasn't until the mid-20th century that the biological potential of benzothiazoles began to be fully appreciated. The parent benzothiazole was first isolated from a natural source, the American cranberry, in 1967, highlighting its presence in the natural world.[1] This discovery, coupled with the identification of naturally occurring antibiotic benzothiazoles like C304A, spurred a wave of research into the pharmacological properties of this scaffold.[1] Today, the benzothiazole ring is recognized as a "privileged structure" in medicinal chemistry, a testament to its ability to interact with a wide array of biological targets and exhibit a broad spectrum of therapeutic activities.

Foundational Synthetic Methodologies: Building the Benzothiazole Core

The versatility of the benzothiazole scaffold is, in large part, due to the development of robust and adaptable synthetic methods. While numerous approaches exist, a few cornerstone reactions have been instrumental in the exploration of benzothiazole chemistry.

The Condensation of 2-Aminothiophenol: A Versatile Gateway

The most common and versatile method for synthesizing the benzothiazole core involves the condensation of 2-aminothiophenol with a variety of carbonyl-containing compounds. This approach allows for the facile introduction of diverse substituents at the 2-position of the benzothiazole ring.

Caption: General workflow for the synthesis of 2-substituted benzothiazoles.

This two-step procedure provides a simple and efficient route to 2-alkylbenzothiazoles.[2]

Step 1: Synthesis of 2-Alkyl-2,3-dihydrobenzo[d]thiazoles

• To a stirred solution of an aliphatic aldehyde (7.5 mmol) in dichloromethane (7.5 ml), add 4Å molecular sieves (5.0 g).

• Add 2-aminothiophenol (0.63 g, 5.0 mmol) dropwise to the mixture and stir at room temperature for 1.5–2 hours.

• Monitor the reaction completion by Thin Layer Chromatography (TLC).

• Filter the reaction mixture to remove the molecular sieves.

• Evaporate the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel using 10% ethyl acetate/hexane as the eluent to obtain the 2-alkyl-2,3-dihydrobenzo[d]thiazole.

Step 2: Oxidation to 2-Alkylbenzothiazoles

• Treat the 2-alkyl-2,3-dihydrobenzo[d]thiazole with pyridinium chlorochromate (PCC) supported on silica gel.

• This oxidation step affords excellent yields of the corresponding 2-alkylbenzothiazoles in approximately 20 minutes.

The Jacobson Synthesis of 2-Aminobenzothiazoles

The Jacobson synthesis is a classical method for preparing 2-aminobenzothiazoles from arylthioureas.

This protocol is adapted from Organic Syntheses.[3]

• Preparation of p-Tolylthiourea:

  • In a 1-liter, three-necked, round-bottom flask fitted with a stirrer, reflux condenser, thermometer, and dropping funnel, place 107 g. (1.0 mole) of p-toluidine and 700 ml. of toluene.

  • Add 54 g. (0.55 mole) of concentrated sulfuric acid dropwise over 5 minutes to form a finely divided suspension of p-toluidine sulfate.

  • Add 90 g. (1.1 moles) of sodium thiocyanate and heat the mixture for 3 hours at 100°C.

• Cyclization to 2-Amino-6-methylbenzothiazole:

  • Cool the solution containing the thiourea to 30°C.

  • Add 180 g. (1.34 moles) of sulfuryl chloride over 15 minutes, ensuring the temperature does not exceed 50°C.

  • Heat the mixture to reflux for 1 hour, then cool to about 50°C.

  • Add 250 ml. of water and distill with steam to remove the toluene.

  • Cool the residual solution to 20°C and filter.

  • Make the filtrate alkaline with concentrated ammonium hydroxide.

  • Filter the precipitated crude 2-amino-6-methylbenzothiazole and wash with water.

• Purification:

  • Dissolve the crude product in hot ethanol, treat with activated carbon (Norit), and filter.

  • Dilute the filtrate with hot water, stir vigorously, and chill to precipitate the purified product.

  • Filter and wash the pale yellow granular product with 30% ethanol.

Structure-Activity Relationships (SAR): Tailoring Benzothiazoles for Therapeutic Action

The therapeutic versatility of benzothiazole derivatives stems from the ability to strategically modify the core structure, thereby fine-tuning their interaction with biological targets. The 2- and 6-positions of the benzothiazole ring have been identified as key sites for substitution to modulate pharmacological activity.[4]

Anticancer Activity

Benzothiazole derivatives have emerged as a promising class of anticancer agents, exhibiting activity against a wide range of cancer cell lines.[5] Their mechanisms of action are diverse and include the induction of apoptosis and the inhibition of key signaling pathways involved in cell proliferation.

Table 1: Quantitative Structure-Activity Relationship of Anticancer Benzothiazole Derivatives

Compound ID	R1 (at 2-position)	R2 (at 6-position)	Cancer Cell Line	IC50 (µM)	Reference
1	Substituted bromopyridine acetamide	H	SKRB-3 (Breast)	0.0012	[5]
2	Indole-based hydrazine carboxamide	H	HT29 (Colon)	0.015	[5]
3	Naphthalimide derivative	H	HT-29 (Colon)	3.72	[5]
4	Naphthalimide derivative	H	A549 (Lung)	4.074	[5]
5	Naphthalimide derivative	H	MCF-7 (Breast)	7.91	[5]
6	p-fluorophenyl	H	HepG2 (Liver)	0.14	[6]
7	Thiophene	H	HepG2 (Liver)	0.70	[6]

A GQSAR analysis of 41 benzothiazole derivatives revealed that the presence of hydrophobic groups at the R1 position potentiates anticancer activity.[7][8][9]

Antimicrobial Activity

The rise of antimicrobial resistance has spurred the search for novel therapeutic agents, and benzothiazole derivatives have shown considerable promise in this area. They exhibit broad-spectrum activity against both bacteria and fungi.[10]

Table 2: Structure-Activity Relationship of Antimicrobial Benzothiazole Derivatives

Compound ID	Key Substituents	Target Organism	MIC (µg/mL)	Reference
8a	4-nitro substitution on phenyl ring	Pseudomonas aeruginosa	0.09-0.18	[10]
8b	4-methoxy substitution on phenyl ring	Escherichia coli	0.09-0.18	[10]
9a	Thiophene moiety	Staphylococcus aureus	4-20	[6]
9d	p-fluorophenyl substituent	Staphylococcus aureus	4-10	[6]
10	Benzothiazole-thiazole hybrid with meta-nitro group	Staphylococcus aureus	3.90-15.63	[11]
11	2-hydroxyl on benzylidene ring	Escherichia coli	15.62	[10]
12	4-chloro on benzothiazole moiety	Staphylococcus aureus	6.25	[10]

SAR studies indicate that electron-withdrawing groups, such as nitro and halogens, on the benzothiazole scaffold can enhance antimicrobial activity.[11]

From Bench to Bedside: FDA-Approved Benzothiazole-Containing Drugs

The therapeutic potential of the benzothiazole scaffold is best exemplified by the number of its derivatives that have successfully navigated the rigorous drug development process and received FDA approval. These drugs target a range of conditions, highlighting the remarkable versatility of this molecular framework.

Riluzole: A Neuroprotective Agent for Amyotrophic Lateral Sclerosis (ALS)

• Development History: Riluzole was developed by the French pharmaceutical company Rhône-Poulenc (now Sanofi) and was first approved by the FDA in 1995 for the treatment of ALS.[12][13][14] This marked a significant milestone as it was the first drug to demonstrate a modest survival benefit in this devastating neurodegenerative disease.[12]

• Mechanism of Action: Riluzole's neuroprotective effects are multifactorial. It is thought to primarily act by inhibiting glutamate release from presynaptic terminals, thereby reducing excitotoxicity, a key pathological process in ALS.[15] It also blocks voltage-gated sodium channels and may modulate other neurotransmitter systems.

Caption: Riluzole inhibits presynaptic glutamate release, reducing postsynaptic excitotoxicity.

Pramipexole: A Dopamine Agonist for Parkinson's Disease and Restless Legs Syndrome

• Development History: Developed by Boehringer Ingelheim, Pramipexole (marketed as Mirapex) was first approved by the FDA in 1997 for the treatment of Parkinson's disease.[16][17] Its indication was later expanded to include restless legs syndrome.

• Mechanism of Action: Pramipexole is a non-ergot dopamine agonist with high selectivity for the D2 subfamily of dopamine receptors, showing a particular affinity for the D3 receptor subtype.[17] By stimulating these receptors in the striatum, it mimics the action of dopamine, thereby compensating for the dopaminergic neuron loss that characterizes Parkinson's disease.

Caption: Pramipexole acts as a dopamine agonist, modulating downstream signaling.

Flutemetamol (18F): A Diagnostic Agent for Alzheimer's Disease

• Development History: Developed by GE Healthcare and marketed as Vizamyl, Flutemetamol F 18 was approved by the FDA in 2013.[4][18][19] It is a radioactive diagnostic agent used in Positron Emission Tomography (PET) to visualize amyloid-beta plaques in the brain.

• Mechanism of Action: Flutemetamol is a fluorine-18 labeled analogue of thioflavin T, a dye known to bind to amyloid fibrils.[20] When injected intravenously, it crosses the blood-brain barrier and binds to amyloid-beta plaques. The emitted positrons are detected by a PET scanner, allowing for the in vivo estimation of plaque density, a key pathological hallmark of Alzheimer's disease.[20]

Caption: The process of using Flutemetamol (18F) PET to visualize amyloid plaques.

Quizartinib: A Targeted Therapy for Acute Myeloid Leukemia (AML)

• Development History: Quizartinib (marketed as Vanflyta) was developed by Daiichi Sankyo and received FDA approval in 2023 for the treatment of adult patients with newly diagnosed AML that is FLT3-ITD positive.[9]

• Mechanism of Action: Quizartinib is a potent and selective second-generation FLT3 inhibitor. It targets the ATP-binding site of the FLT3 receptor, inhibiting its autophosphorylation and subsequent activation of downstream signaling pathways like STAT5, which are crucial for the proliferation and survival of leukemic cells.

Caption: Quizartinib inhibits the constitutively active FLT3-ITD signaling pathway in AML cells.

Conclusion and Future Perspectives

From its humble beginnings in the 19th-century laboratory of A.W. Hofmann, the benzothiazole scaffold has embarked on an extraordinary journey. Its inherent structural features and synthetic accessibility have allowed chemists to craft a vast library of derivatives with a remarkable diversity of biological functions. The successful translation of several benzothiazole-based compounds into FDA-approved drugs for a range of challenging diseases underscores the enduring value of this privileged structure in medicinal chemistry.

The ongoing research into the structure-activity relationships of novel benzothiazole derivatives continues to unveil new therapeutic opportunities. As our understanding of disease biology deepens, so too will our ability to design and synthesize next-generation benzothiazole-based therapeutics with enhanced potency, selectivity, and safety profiles. The story of the benzothiazole scaffold is far from over; it remains a vibrant and fertile ground for innovation in the quest for new medicines to address unmet medical needs.

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The Multifaceted Therapeutic Potential of Substituted Benzothiazoles: A Technical Guide for Drug Discovery

Abstract

The benzothiazole scaffold, a bicyclic heterocyclic system, has emerged as a "privileged structure" in medicinal chemistry, demonstrating a remarkable breadth of biological activities.[1][2][3][4] This technical guide provides an in-depth exploration of the therapeutic potential of substituted benzothiazoles for researchers, scientists, and drug development professionals. We will delve into the core biological activities, elucidate the underlying mechanisms of action, present critical structure-activity relationships (SAR), and detail pertinent experimental methodologies. This guide is designed to be a comprehensive resource, fostering a deeper understanding of this versatile scaffold and accelerating the development of novel benzothiazole-based therapeutics.

Introduction: The Benzothiazole Core - A Gateway to Diverse Bioactivity

Benzothiazole is a bicyclic compound composed of a benzene ring fused to a thiazole ring.[1][3] This unique structural arrangement imparts a specific electronic and conformational profile, making it an ideal framework for interacting with a wide array of biological targets. The versatility of the benzothiazole nucleus lies in the ease with which substitutions can be made at various positions, particularly at the C-2 and C-6 positions, allowing for the fine-tuning of its pharmacological properties.[3] This adaptability has led to the development of numerous benzothiazole derivatives with a wide spectrum of therapeutic applications, including anticancer, antimicrobial, anticonvulsant, antidiabetic, and neuroprotective agents.[1][3][4][5] Several marketed drugs, such as the amyotrophic lateral sclerosis (ALS) treatment Riluzole, contain the benzothiazole core, underscoring its clinical significance.[6][7][8]

Anticancer Activity: Targeting the Hallmarks of Malignancy

Substituted benzothiazoles have demonstrated significant promise as anticancer agents, exhibiting antiproliferative effects against a range of cancer cell lines, including pancreatic, breast, lung, and colon cancers.[6][9][10][11] The anticancer activity of these compounds is often multifaceted, targeting several key pathways involved in tumor growth and survival.

Mechanism of Action: A Multi-pronged Attack

The anticancer efficacy of benzothiazole derivatives stems from their ability to induce apoptosis, inhibit crucial signaling pathways, and interfere with DNA integrity.

• Induction of Apoptosis: Many benzothiazole compounds trigger programmed cell death in cancer cells.[9] This is often achieved by modulating the expression of key apoptotic proteins, such as increasing the pro-apoptotic Bax and decreasing the anti-apoptotic Bcl-xL.[12]

• Signaling Pathway Inhibition: Substituted benzothiazoles have been shown to downregulate critical signaling pathways that are often hyperactivated in cancer.[12] These include:

  • EGFR Pathway: Inhibition of the Epidermal Growth Factor Receptor (EGFR) signaling cascade.[12]

  • JAK/STAT Pathway: Downregulation of the Janus kinase/signal transducer and activator of transcription pathway.[12]

  • PI3K/Akt/mTOR Pathway: Suppression of the phosphatidylinositol 3-kinase/protein kinase B/mammalian target of rapamycin pathway, which is crucial for cell growth and proliferation.[12]

  • ERK/MAPK Pathway: Modulation of the extracellular signal-regulated kinase/mitogen-activated protein kinase pathway.[12]

• DNA Interaction: Some benzothiazole derivatives, particularly their platinum (II) complexes, can bind to the minor groove of DNA, altering its helical structure and ultimately leading to cell death.[13]

Visualizing the Anticancer Mechanism

Caption: Anticancer mechanisms of substituted benzothiazoles.

Structure-Activity Relationship (SAR) Insights

The antiproliferative activity of benzothiazole derivatives is highly dependent on the nature and position of the substituents.

Position of Substitution	Substituent Type	Impact on Anticancer Activity	Reference
2-position	Phenyl and substituted phenyl groups	Generally enhances anticancer activity.	[5]
2-position	Phenylacetamide derivatives	Showed marked viability reduction in pancreatic and paraganglioma cancer cells.	[6]
2-position	Indole based hydrazine carboxamide	Potent antitumor activity against colon cancer cells.[10][11]	[10],[11]
6-position	Halogen groups	Can increase antitumor activity.	[5]
Various	Benzamide derivatives	Exhibited good anti-tumor potential in vitro.[10]	[10]
Various	Pyrimidine containing derivatives	Excellent anticancer activity against lung, breast, and renal cancer cell lines.[10][11]	[10],[11]

Experimental Protocol: In Vitro Anticancer Activity Assessment

A standard protocol to evaluate the in vitro anticancer effects of novel benzothiazole derivatives involves the following steps:

• Cell Culture: Maintain human cancer cell lines (e.g., MCF-7 for breast cancer, PANC-1 for pancreatic cancer) and a normal cell line (e.g., MCF-10A) in appropriate culture media and conditions.

• Cytotoxicity Assay (MTT Assay):

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with various concentrations of the synthesized benzothiazole compounds for a specified duration (e.g., 24, 48 hours). Use a vehicle control and a positive control (e.g., Doxorubicin).

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength using a microplate reader to determine cell viability. Calculate the IC50 value (the concentration that inhibits 50% of cell growth).

• Apoptosis Assay (Annexin V/PI Staining):

  • Treat cells with the test compounds at their IC50 concentrations.

  • Stain the cells with Annexin V-FITC and Propidium Iodide (PI).

  • Analyze the stained cells using flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Western Blot Analysis:

  • Treat cells with the compounds and lyse them to extract proteins.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Probe the membrane with primary antibodies against target proteins (e.g., EGFR, Bax, Bcl-xL, key proteins in the JAK/STAT, ERK/MAPK, and PI3K/Akt/mTOR pathways) and a loading control (e.g., β-actin).

  • Incubate with secondary antibodies and visualize the protein bands to determine changes in protein expression levels.[12]

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

The benzothiazole scaffold is a cornerstone in the development of novel antimicrobial agents, with derivatives exhibiting potent activity against a wide range of Gram-positive and Gram-negative bacteria, as well as various fungal strains.[14][15][16][17]

Mechanism of Action: Disrupting Microbial Viability

The antimicrobial effects of substituted benzothiazoles are attributed to their ability to interfere with essential microbial processes:

• Enzyme Inhibition: A key mechanism is the inhibition of microbial enzymes. For instance, some benzothiazole derivatives act as inhibitors of dihydropteroate synthase (DHPS), an enzyme crucial for folate synthesis in bacteria.[17] Others inhibit fungal CYP51 (lanosterol 14α-demethylase), an enzyme involved in ergosterol biosynthesis, which is a vital component of the fungal cell membrane.[14]

• DNA Gyrase Inhibition: Certain benzothiazole-N-acetyl-glucosamine conjugates have been shown to inhibit DNA gyrase, an enzyme essential for bacterial DNA replication.[17]

Visualizing the Antimicrobial Workflow

Caption: Experimental workflow for antimicrobial benzothiazoles.

Structure-Activity Relationship (SAR) Highlights

The antimicrobial potency of benzothiazole derivatives is significantly influenced by the nature of their substituents.

Position of Substitution	Substituent Type	Impact on Antimicrobial Activity	Reference
2-position	Dialkyne substituted 2-aminobenzothiazole reacted with aryl azides	Potent antibacterial and antifungal activity.	[15]
2-position	Thiazolidinone moiety	Potent activity against E. coli and C. albicans.	[16]
6-position	4-chloro, 4-methoxy, and 6-nitro groups on benzothiazole-N-acetyl-glucosamine conjugates	Enhanced antibacterial activity.	[17]
Various	Sulfonamide analogues	Potent antibacterial activity, particularly against P. aeruginosa, S. aureus, and E. coli.	[17]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure for determining the MIC of novel antimicrobial compounds.

• Preparation of Inoculum: Grow the microbial strains (bacterial or fungal) in a suitable broth medium to a standardized concentration (e.g., using a McFarland standard).

• Serial Dilution: Prepare a two-fold serial dilution of the test compounds in a 96-well microtiter plate containing the appropriate broth.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (microbe and broth, no compound) and a negative control (broth only).

• Incubation: Incubate the plates under appropriate conditions (temperature and time) for the specific microorganism.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anticonvulsant Activity: Modulating Neuronal Excitability

Benzothiazole derivatives have emerged as a promising class of compounds for the development of new antiepileptic drugs.[18][19] Epilepsy is a neurological disorder characterized by excessive neuronal excitability.[18] Many existing antiepileptic drugs have limitations, including inadequate efficacy for some patients and undesirable side effects, driving the search for safer and more effective alternatives.[18][19]

Rationale for Benzothiazole Scaffolds in Anticonvulsant Drug Design

The benzothiazole nucleus is considered a key pharmacophore for anticonvulsant activity.[18] The well-known antiepileptic drug Riluzole, which has a benzothiazole core, exhibits a spectrum of anticonvulsant activity similar to phenytoin.[20] This has spurred the synthesis and evaluation of numerous novel benzothiazole derivatives with the aim of discovering more potent and less toxic anticonvulsant agents.[20]

Structure-Activity Relationship (SAR) in Anticonvulsant Benzothiazoles

The anticonvulsant activity of benzothiazole derivatives is highly sensitive to the nature and position of substituents.

Position of Substitution	Substituent Type	Impact on Anticonvulsant Activity	Reference
2-position	N-(substituted benzothiazol-2-yl)amides	Showed anticonvulsant and neuroprotective effects.	[21]
6-position	6-((3-fluorobenzyl)oxy) and 6-((4-fluorobenzyl)oxy) groups	Resulted in the most potent compounds in a series of mercapto-triazole derivatives.	[21]
6-position	Dimethylamino group in 3-(6-substituted-benzothiazol-2-yl)-6-phenyl-[1, 3]-oxazinane-2-thiones	Found to be the most potent in the series.[22]	[22]
Various	Sulfonamide group	Compounds possess essential pharmacophoric features for an ideal anticonvulsant agent.	[20]

Experimental Protocol: In Vivo Anticonvulsant Screening

The initial screening of potential anticonvulsant compounds is typically performed using rodent models.

• Animal Model: Use adult mice or rats.

• Compound Administration: Administer the test compounds intraperitoneally (i.p.) at various doses.

• Maximal Electroshock (MES) Test:

  • This test identifies compounds effective against generalized tonic-clonic seizures.

  • At a predetermined time after compound administration, deliver an electrical stimulus through corneal or auricular electrodes.

  • Observe the animals for the presence or absence of the tonic hindlimb extension phase of the seizure. Protection is defined as the absence of this phase.

• Subcutaneous Pentylenetetrazole (scPTZ) Test:

  • This test identifies compounds that can prevent clonic seizures.

  • Administer a convulsive dose of pentylenetetrazole subcutaneously.

  • Observe the animals for the onset of clonic seizures for a specified period. Protection is defined as the failure to observe a clonic seizure.

• Neurotoxicity Assessment (Rotarod Test):

  • Assess the motor coordination and potential neurological deficits induced by the test compounds.

  • Place the animals on a rotating rod and measure the time they are able to maintain their balance. A shorter time on the rod compared to vehicle-treated animals indicates neurotoxicity.

• Data Analysis: Determine the median effective dose (ED50) for anticonvulsant activity and the median toxic dose (TD50) for neurotoxicity. Calculate the Protective Index (PI = TD50/ED50), where a higher PI indicates a better safety profile.[22]

Other Promising Biological Activities

Beyond the major areas discussed, substituted benzothiazoles have shown potential in several other therapeutic domains.

Antidiabetic Activity

Several benzothiazole derivatives have demonstrated significant blood glucose-lowering activity in animal models of diabetes.[23][24] The proposed mechanisms include the inhibition of α-amylase and α-glucosidase, enzymes involved in carbohydrate digestion, and the activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.[25][26] Some derivatives have also been investigated as inhibitors of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), an enzyme implicated in metabolic syndrome.[26]

Neuroprotective Effects

The benzothiazole scaffold is a promising starting point for the development of agents to treat neurodegenerative diseases like Alzheimer's and ALS.[7][8] Riluzole, an approved drug for ALS, is a benzothiazole derivative.[8] Novel benzothiazole compounds have been synthesized and shown to have neuroprotective effects by modulating catalase activity and protecting neuronal cells from oxidative stress.[27] In the context of Alzheimer's disease, benzothiazole derivatives have been designed as dual inhibitors of acetylcholinesterase (AChE) and monoamine oxidase B (MAO-B), two key enzymes involved in the pathology of the disease.[28] Some compounds also show potential in inhibiting the aggregation of amyloid-beta plaques.[28]

Future Perspectives and Conclusion

The diverse and potent biological activities of substituted benzothiazoles firmly establish this scaffold as a cornerstone of modern medicinal chemistry. The ability to readily modify the core structure allows for the generation of vast chemical libraries and the optimization of activity against a multitude of biological targets. Future research should focus on leveraging computational tools for rational drug design, exploring novel synthetic methodologies to access more complex derivatives, and conducting in-depth mechanistic studies to fully elucidate the modes of action of these versatile compounds. The continued exploration of the chemical space around the benzothiazole nucleus holds immense promise for the discovery of next-generation therapeutics to address a wide range of unmet medical needs.

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A Technical Guide to the Role of Chloro and Carboxylate Groups in Benzothiazole Reactivity

Abstract: The benzothiazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its reactivity and biological activity are profoundly influenced by the nature and position of its substituents. This guide provides an in-depth technical analysis of how two key functional groups, the chloro and carboxylate moieties, modulate the chemical reactivity of the benzothiazole ring system. We will explore their electronic effects, influence on key synthetic transformations such as nucleophilic aromatic substitution and metal-catalyzed cross-coupling, and the direct implications of these properties on rational drug design. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage these substituents for the synthesis of novel, potent, and selective therapeutic agents.

The Benzothiazole Core: An Electronic Overview

The benzothiazole nucleus is a bicyclic heteroaromatic system where a benzene ring is fused to a thiazole ring. This fusion results in a unique electronic landscape. The electron-rich benzene ring and the relatively electron-deficient thiazole ring, containing both a nitrogen and a sulfur atom, create a system with distinct regions of reactivity. The nitrogen atom, in particular, imparts an electron-withdrawing character to the 2-position of the ring, making it susceptible to nucleophilic attack, a feature that is central to many synthetic strategies.[3] Understanding this inherent electronic bias is critical before considering the impact of additional substituents.

The Chloro Group: A Halogen's Dual Influence

The chloro group is a common substituent in drug candidates due to its ability to modulate lipophilicity, block metabolic pathways, and influence binding interactions. From a chemical reactivity standpoint, its effects are primarily governed by a balance of two opposing electronic forces.

Electronic Profile: Inductive vs. Resonance Effects

• Inductive Effect (-I): As a halogen, chlorine is highly electronegative and exerts a strong electron-withdrawing inductive effect. This effect pulls electron density away from the aromatic ring through the sigma bond, decreasing the overall electron density of the ring system.

• Resonance Effect (+R): The lone pairs on the chlorine atom can be delocalized into the aromatic π-system, a weak electron-donating resonance effect.

For chlorine, the inductive effect (-I) significantly outweighs the resonance effect (+R). The net result is that a chloro substituent acts as an electron-withdrawing group (EWG) and a deactivator for electrophilic aromatic substitution. However, it paradoxically acts as an ortho-, para- director for such reactions due to resonance stabilization of the cationic intermediate at these positions.

More importantly for benzothiazole chemistry, this strong electron withdrawal is key to activating the ring for nucleophilic aromatic substitution (SNAr).[4][5]

Activating the Ring for Nucleophilic Aromatic Substitution (SNAr)

The presence of a chloro group, particularly at the 2-position which is already activated by the thiazole nitrogen, renders the benzothiazole ring highly susceptible to SNAr reactions. The electron-withdrawing nature of both the nitrogen and the chlorine atom polarizes the C2-Cl bond and stabilizes the negatively charged intermediate (Meisenheimer complex) formed upon nucleophilic attack.[5][6] This stabilization is the causal factor behind the enhanced reactivity.

Role in Metal-Catalyzed Cross-Coupling

The C-Cl bond on a benzothiazole ring serves as an excellent handle for transition metal-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Kumada couplings.[7][8][9] The electron-deficient nature of the benzothiazole ring facilitates the initial oxidative addition step, which is often rate-limiting in these catalytic cycles. This allows for the efficient formation of new carbon-carbon and carbon-heteroatom bonds, providing access to a vast chemical space of 2-substituted benzothiazoles.[10]

Experimental Protocol: SNAr of 2-Chlorobenzothiazole with Morpholine

This protocol describes a self-validating system for a typical SNAr reaction, a cornerstone transformation for this scaffold.

Objective: To synthesize 4-(1,3-benzothiazol-2-yl)morpholine.

Materials:

• 2-Chlorobenzothiazole (1.0 eq, 1.69 g, 10 mmol)

• Morpholine (2.0 eq, 1.74 g, 20 mmol)

• Potassium Carbonate (K₂CO₃) (1.5 eq, 2.07 g, 15 mmol)

• N,N-Dimethylformamide (DMF) (20 mL)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-chlorobenzothiazole, DMF, and morpholine.

• Add potassium carbonate to the mixture. The base is crucial to neutralize the HCl formed during the reaction, driving the equilibrium towards the product.

• Heat the reaction mixture to 80-90 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., 3:1 Hexanes:EtOAc). The disappearance of the 2-chlorobenzothiazole spot indicates reaction completion.

• After cooling to room temperature, pour the reaction mixture into 100 mL of cold water. This will precipitate the product and dissolve the inorganic salts.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50 mL) to remove residual DMF and salts.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure product.

• Validation: Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity against reference data.

The Carboxylate Group: A Versatile Modulator

The carboxylate group (-COOH or -COO⁻) is a powerful electron-withdrawing group and a key pharmacophore in many drugs. Its presence on the benzothiazole ring introduces significant changes in both reactivity and physicochemical properties.

Electronic and Physicochemical Impact

As a strong electron-withdrawing group, the carboxylate moiety deactivates the benzothiazole ring towards electrophilic substitution. Its primary synthetic utility often comes from its ability to be converted into other functional groups (e.g., esters, amides) or to direct ortho-metalation reactions.

Crucially, the carboxylate group dramatically influences the physicochemical properties of the parent molecule:

• Acidity/pKa: It imparts acidic properties to the molecule.

• Solubility: It significantly increases aqueous solubility, especially in its deprotonated (carboxylate) form, which is a vital parameter for drug formulation and bioavailability.

• Chelation: The carboxylate group can act as a ligand, chelating metal ions. This property can be exploited in the design of metal-binding inhibitors or catalysts.

Synthesis of Benzothiazole Carboxylic Acids

A common and direct method for synthesizing 2-substituted benzothiazoles involves the condensation of 2-aminothiophenol with carboxylic acids.[11][12] This reaction typically requires a dehydrating agent or high temperatures to drive the cyclization.[13] Modern methods often employ microwave irradiation or novel coupling reagents to achieve this transformation under milder conditions.[14]

Synergistic Effects and Drug Development Implications

The true power of these substituents is often realized when they are used in combination. A chloro-substituted benzothiazole carboxylic acid represents a scaffold with multiple points for diversification and property modulation.

Property	Chloro Group Influence	Carboxylate Group Influence	Combined Effect Example
Lipophilicity (LogP)	Increases	Decreases significantly	Fine-tuning of LogP for optimal cell permeability and ADME properties.
Reactivity Handle	SNAr, Cross-Coupling	Amide/Ester Formation	Orthogonal handles for sequential, site-selective modifications.
Metabolic Stability	Can block sites of metabolism	Generally metabolically stable	Increased drug half-life.
Target Binding	Halogen bonding, hydrophobic interactions	H-bonding, salt bridges	Enhanced binding affinity and selectivity through multiple interaction points.[15]

Table 1: Comparative Influence of Chloro and Carboxylate Groups on Benzothiazole Properties.

Rational Design in Drug Discovery

In a drug discovery campaign, these groups are not introduced randomly. Their inclusion is a deliberate, strategic choice.

• Chloro Group: Often introduced to fill a hydrophobic pocket in an enzyme's active site or to block a position susceptible to metabolic oxidation by Cytochrome P450 enzymes, thereby increasing the drug's half-life.[16]

• Carboxylate Group: Frequently incorporated to engage with a positively charged residue (like arginine or lysine) in a binding site, forming a strong, specificity-conferring salt bridge. It also serves as the primary water-solubilizing group for many intravenous drugs.

The benzothiazole core serves as a rigid, bio-isosterically relevant scaffold that correctly orients these functional groups in three-dimensional space for optimal interaction with a biological target.[17]

Conclusion

The chloro and carboxylate groups are not mere decorations on the benzothiazole ring; they are powerful tools for modulating its fundamental chemical reactivity and physicochemical properties. The electron-withdrawing nature of the chloro group activates the scaffold for key bond-forming reactions like SNAr and cross-coupling, providing synthetic chemists with robust pathways for diversification. The carboxylate group offers a handle for derivatization and exerts profound control over solubility and target interactions. For the medicinal chemist, the judicious combination of these substituents on the benzothiazole core provides a validated strategy for enhancing metabolic stability, tuning lipophilicity, and establishing specific, high-affinity interactions with biological targets, ultimately accelerating the journey from a chemical scaffold to a life-saving therapeutic.

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• Wang, M., et al. (2020). Direct Synthesis of Benzothiazoles and Benzoxazoles from Carboxylic Acids Utilizing (o-CF3PhO)3P as a Coupling Reagent. The Journal of Organic Chemistry, 85(21), 13906-13919.

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Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

Abstract

This document provides a comprehensive guide for the synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, a key heterocyclic building block in medicinal chemistry and materials science. The described synthetic strategy is designed for reproducibility and scalability, emphasizing safety, mechanistic understanding, and validation at each stage. We present a robust two-step sequence commencing from the logical precursor, Methyl 4-amino-3-mercaptobenzoate, involving a cyclization to form the benzothiazolinone intermediate, followed by a high-yielding chlorination. This guide is intended for researchers and professionals in organic synthesis and drug development, offering detailed protocols, causal explanations for procedural choices, and characterization data.

Introduction and Synthetic Strategy

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a valuable synthetic intermediate. The 2-chloro substituent serves as an excellent leaving group, enabling nucleophilic aromatic substitution reactions to introduce a wide variety of functional groups. The benzothiazole core is a prominent scaffold in many pharmacologically active compounds.

While the prompt specifies 2-aminothiophenol as the starting material, a direct and efficient synthesis of the target molecule necessitates a precursor already containing the C5-carboxylate functionality. Attempting to introduce the carboxylate group onto the benzothiazole ring post-cyclization would be synthetically inefficient and likely result in low yields and isomeric mixtures.

Therefore, our authoritative strategy begins with Methyl 4-amino-3-mercaptobenzoate . This precursor contains the requisite functional groups in the correct orientation for a clean and high-yielding intramolecular cyclization. The overall synthetic pathway is depicted below.

Figure 1. Overall synthetic workflow from the key precursor to the final product.

Experimental Protocols

Safety Precautions:

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves (nitrile or neoprene).

• Ventilation: All steps must be performed in a certified chemical fume hood due to the use of volatile, corrosive, and toxic reagents.

• Reagent Handling: Phosphorus oxychloride (POCl₃) is extremely corrosive, toxic, and reacts violently with water. Handle with extreme caution. 2-aminothiophenol derivatives can be malodorous and toxic.

Protocol 1: Synthesis of Methyl 2-hydroxy-1,3-benzothiazole-5-carboxylate (Intermediate)

Mechanistic Rationale: This step involves the cyclization of the bifunctional Methyl 4-amino-3-mercaptobenzoate. 1,1'-Carbonyldiimidazole (CDI) is an excellent choice as a phosgene equivalent. It reacts with the amino and thiol groups to form a cyclic thiocarbamate, which rapidly rearranges to the thermodynamically stable benzothiazolinone (the 2-hydroxy tautomer). CDI is safer and easier to handle than phosgene gas or triphosgene.

Materials:

• Methyl 4-amino-3-mercaptobenzoate

• 1,1'-Carbonyldiimidazole (CDI)

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric Acid (1 M)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a dry 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add Methyl 4-amino-3-mercaptobenzoate (1.0 eq).

• Dissolution: Add anhydrous THF (approx. 10 mL per gram of starting material) and stir until the solid is fully dissolved.

• Reagent Addition: Add CDI (1.1 eq) to the solution portion-wise over 10 minutes at room temperature. The reaction is typically exothermic.

• Reaction: Heat the mixture to reflux (approx. 66°C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Cool the reaction mixture to room temperature. Slowly add 1 M HCl to quench the excess CDI and neutralize the imidazole byproduct.

• Extraction: Transfer the mixture to a separatory funnel. Dilute with ethyl acetate and wash sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is typically of high purity. If necessary, it can be further purified by recrystallization from ethanol or methanol to yield the product as a white or off-white solid.

Protocol 2: Synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (Final Product)

Mechanistic Rationale: The conversion of the 2-hydroxybenzothiazole (a cyclic amide tautomer) to the 2-chloro derivative is a classic chlorination reaction. Phosphorus oxychloride (POCl₃) is a highly effective reagent for this transformation.[1][2][3] The reaction proceeds via the formation of a phosphate ester intermediate on the oxygen atom, which is then displaced by a chloride ion in an SₙAr-type mechanism, with the departure of the phosphate group driving the reaction. A base like pyridine can be used to scavenge the HCl byproduct.[2]

Materials:

• Methyl 2-hydroxy-1,3-benzothiazole-5-carboxylate

• Phosphorus Oxychloride (POCl₃)

• Pyridine (optional, catalytic)

• Dichloromethane (DCM)

• Ice-cold water or saturated NaHCO₃ solution

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and reflux condenser in a fume hood, place the Methyl 2-hydroxy-1,3-benzothiazole-5-carboxylate (1.0 eq).

• Reagent Addition: Add an excess of POCl₃ (5-10 eq, serving as both reagent and solvent). Add a catalytic amount of pyridine (0.1 eq), if desired.

• Reaction: Heat the mixture to reflux (approx. 105°C) and maintain for 3-6 hours. The solid will gradually dissolve as the reaction proceeds. Monitor the reaction by TLC.

• POCl₃ Removal: After the reaction is complete, cool the mixture to room temperature. Carefully remove the excess POCl₃ under reduced pressure (using a vacuum pump protected by a base trap).

• Work-up (Critical Step): This step is highly exothermic and must be performed with extreme caution. Slowly and carefully pour the cooled, viscous reaction residue onto a vigorously stirred mixture of crushed ice and saturated sodium bicarbonate solution. Alternatively, dilute the residue with DCM and add it dropwise to the ice/bicarbonate slurry.[1]

• Extraction: Once the quenching is complete and the effervescence has ceased, transfer the mixture to a separatory funnel. Extract the product with dichloromethane or ethyl acetate (3x).

• Washing and Drying: Combine the organic layers and wash with water and then brine. Dry the solution over anhydrous MgSO₄.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the final product as a crystalline solid.

Data Summary and Characterization

The following table summarizes the key quantitative data for the synthesis. Yields are representative and may vary based on scale and experimental conditions.

Parameter	Step 1: Cyclization	Step 2: Chlorination
Starting Material	Methyl 4-amino-3-mercaptobenzoate	Methyl 2-hydroxy-1,3-benzothiazole-5-carboxylate
Key Reagent(s)	1,1'-Carbonyldiimidazole (CDI)	Phosphorus Oxychloride (POCl₃)
Molar Ratio (SM:Reagent)	1 : 1.1	1 : 5-10
Solvent	Anhydrous THF	POCl₃ (reagent as solvent)
Temperature	Reflux (~66°C)	Reflux (~105°C)
Reaction Time	2 - 4 hours	3 - 6 hours
Typical Yield	85 - 95%	75 - 90%
Product Appearance	White to off-white solid	White to pale yellow crystalline solid

Product Characterization: The identity and purity of the final product, Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, should be confirmed using standard analytical techniques:

• ¹H NMR: To confirm the aromatic proton signals and the methyl ester singlet.

• ¹³C NMR: To confirm the number of unique carbon atoms, including the carbonyl carbon and carbons of the heterocyclic ring.

• Mass Spectrometry (MS): To confirm the molecular weight and isotopic pattern characteristic of a monochlorinated compound.

• Melting Point: To assess the purity of the final crystalline product.

References

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• Mayo, M. S., Yu, X., Zhou, X., Feng, X., Yamamoto, Y., & Bao, M. (2014). Convenient Synthesis of Benzothiazoles and Benzimidazoles through Brønsted Acid Catalyzed Cyclization of 2-Amino Thiophenols/Anilines with β-Diketones. Organic Letters, 16(3), 764-767. Available at: [Link]

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Application Note & Protocols: Strategic Functionalization of the Benzothiazole Core via Nucleophilic Substitution

Topic: Reaction of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate with Nucleophiles

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Privileged Benzothiazole Scaffold

Benzothiazoles, heterocyclic compounds formed by the fusion of a benzene and a thiazole ring, are cornerstones in medicinal chemistry and materials science.[1][2] Their derivatives exhibit a remarkable breadth of biological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[3][4] The reactivity of the benzothiazole core, particularly at the C2 position, allows for the synthesis of diverse compound libraries, making it a "privileged scaffold" in drug discovery.[2][5]

This guide provides a detailed technical overview and actionable protocols for the reaction of a key intermediate, Methyl 2-chloro-1,3-benzothiazole-5-carboxylate , with various nucleophiles. The focus is on the strategic considerations behind experimental design, providing researchers with the tools to efficiently generate novel 2-substituted benzothiazole derivatives.

Principles of Reactivity: The SNAr Mechanism on the Benzothiazole Core

The reaction of 2-chlorobenzothiazoles with nucleophiles proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism.[6][7] The C2 position of the benzothiazole ring is highly electrophilic and susceptible to nucleophilic attack for two primary reasons:

• Inductive and Mesomeric Effects: The nitrogen atom in the thiazole ring is highly electronegative, withdrawing electron density from the C2 carbon and making it an excellent electrophilic site.

• Stabilization of the Intermediate: The attack of a nucleophile at C2 forms a resonance-stabilized anionic intermediate, known as a Meisenheimer complex. The negative charge is effectively delocalized onto the electronegative nitrogen atom, lowering the activation energy of the reaction.[7]

The chlorine atom at the C2 position is an excellent leaving group, and its departure re-establishes the aromaticity of the bicyclic system. The presence of the electron-withdrawing methyl carboxylate group at the 5-position further enhances the electrophilicity of the ring system, though its effect is more pronounced on the benzene ring, the primary activation for the C2 position comes from the thiazole ring itself.

Caption: General Mechanism for SNAr on the 2-Chlorobenzothiazole Core.

Protocols for Nucleophilic Substitution Reactions

The following protocols are based on established methodologies for SNAr reactions on 2-chlorobenzothiazole scaffolds and are adapted for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate.[6][8]

Safety Precaution: Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is classified as an irritant and is harmful if swallowed.[9] Always handle this compound in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Reaction with Amine Nucleophiles: Synthesis of 2-Aminobenzothiazoles

The synthesis of 2-aminobenzothiazoles is a crucial transformation, as this moiety is present in numerous biologically active compounds.[8] These reactions typically proceed under mild conditions, often with a non-nucleophilic base to scavenge the HCl byproduct.

Detailed Protocol: Synthesis of Methyl 2-(phenylamino)-1,3-benzothiazole-5-carboxylate

• Reagent Preparation:

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (1.0 eq, e.g., 227 mg, 1.0 mmol).

  • Add a suitable solvent such as N,N-Dimethylformamide (DMF) or ethanol (10 mL).

  • Add aniline (1.1 eq, 102 mg, 1.1 mmol).

  • Add a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 eq, 152 mg, 1.5 mmol).

• Reaction Execution:

  • Stir the mixture at room temperature for 30 minutes to ensure dissolution.

  • Heat the reaction mixture to 80-100 °C.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., 3:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 4-8 hours.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water (50 mL) with stirring. A precipitate should form.

  • Collect the solid product by vacuum filtration and wash with cold water.

  • Dry the crude product under vacuum.

  • If necessary, purify the product by recrystallization from ethanol or by column chromatography on silica gel.

Caption: Experimental Workflow for the Amination of 2-Chlorobenzothiazole.

Nucleophile (Amine)	Base	Solvent	Temperature (°C)	Typical Time (h)
Aniline	TEA	DMF	90	4-6
Benzylamine	K₂CO₃	Acetonitrile	80	6-8
Morpholine	DIPEA	Ethanol	Reflux	4-6
Piperidine	K₂CO₃	DMF	80	3-5

Reaction with Thiol Nucleophiles: Synthesis of 2-(Alkyl/Arylthio)benzothiazoles

Thiols are highly potent nucleophiles, especially in their deprotonated thiolate form.[10][11] These reactions are often rapid and high-yielding. A base is required to deprotonate the thiol, significantly increasing its nucleophilicity.

Detailed Protocol: Synthesis of Methyl 2-(phenylthio)-1,3-benzothiazole-5-carboxylate

• Reagent Preparation:

  • In a 50 mL round-bottom flask, dissolve thiophenol (1.1 eq, 121 mg, 1.1 mmol) in a polar aprotic solvent like DMF or acetonitrile (10 mL).

  • Add a base such as potassium carbonate (K₂CO₃) (1.5 eq, 207 mg, 1.5 mmol) or triethylamine (1.5 eq).

  • Stir the mixture at room temperature for 15-20 minutes to allow for the formation of the thiolate anion.

• Reaction Execution:

  • Add a solution of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (1.0 eq, 227 mg, 1.0 mmol) in the same solvent (5 mL) dropwise to the thiolate mixture.

  • Stir the reaction at room temperature. The reaction is often complete within 1-3 hours. Gentle heating (50-60 °C) can be applied to accelerate the reaction if needed.

  • Monitor progress by TLC.

• Work-up and Purification:

  • Once the reaction is complete, filter off any inorganic salts if K₂CO₃ was used.

  • Pour the reaction mixture into ice-cold water (50 mL) to precipitate the product.

  • Collect the solid by vacuum filtration, wash with water, and dry under vacuum.

  • Purify by recrystallization (e.g., from ethanol/water) or column chromatography as needed.

Reaction with Alcohol Nucleophiles: Synthesis of 2-Alkoxybenzothiazoles

Alcohols are weaker nucleophiles than amines or thiols, and their reaction typically requires the formation of the more reactive alkoxide anion using a strong base like sodium hydride (NaH) or sodium methoxide (NaOMe).[6][12]

Detailed Protocol: Synthesis of Methyl 2-methoxy-1,3-benzothiazole-5-carboxylate

• Reagent Preparation:

  • To a flame-dried 50 mL round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous methanol (15 mL).

  • Carefully add sodium metal (1.1 eq, 25 mg, 1.1 mmol) in small portions to generate sodium methoxide in situ. Alternatively, use a commercial solution of sodium methoxide in methanol.

  • Stir until all the sodium has dissolved.

• Reaction Execution:

  • Add Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (1.0 eq, 227 mg, 1.0 mmol) to the sodium methoxide solution.

  • Heat the mixture to reflux (approx. 65 °C).

  • Monitor the reaction by TLC. The reaction may require 6-12 hours to reach completion.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the excess base by adding a few drops of acetic acid.

  • Remove the solvent under reduced pressure.

  • Partition the residue between water (30 mL) and ethyl acetate (30 mL).

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

  • Purify the resulting crude product by column chromatography on silica gel.

Product Characterization

Confirmation of the desired 2-substituted product structure is achieved through standard analytical techniques:

• ¹H NMR Spectroscopy: Look for the disappearance of the starting material peaks and the appearance of new signals corresponding to the introduced nucleophile (e.g., aromatic protons for aniline, alkyl protons for an aliphatic amine or alcohol).

• Mass Spectrometry (MS): The molecular ion peak in the mass spectrum should correspond to the calculated molecular weight of the expected product.

• Infrared (IR) Spectroscopy: Observe characteristic peaks for functional groups, such as the C=O stretch of the ester (around 1720 cm⁻¹) and C=N stretch of the thiazole ring.

References

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• Maslivets, A. N., et al. (2023). Nucleophile-induced ring contraction in pyrrolo[2,1-c][3][6]benzothiazines: access to pyrrolo[2,1-b][1][6]benzothiazoles. Beilstein Journal of Organic Chemistry. [https://www.beilstein-journals.org/bjoc/articles/19/46]

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• Maslivets, A. N., et al. (2023). Nucleophile-induced ring contraction in pyrrolo[2,1-c][3][6]benzothiazines. Semantic Scholar. [https://www.semanticscholar.org/paper/Nucleophile-induced-ring-contraction-in-Maslivets-Karakulova/c3d100063640b6e9a03c271e548549661445778a]

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Application Notes & Protocols: Suzuki-Miyaura Coupling of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] First reported by Akira Suzuki in 1979, this palladium-catalyzed reaction has become indispensable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] This guide focuses on a specific, yet highly relevant, application: the coupling of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate with various arylboronic acids.

Benzothiazole scaffolds are privileged structures in medicinal chemistry and materials science, appearing in compounds with anticancer, antimicrobial, and fluorescent properties.[3][4] The target substrate, an electron-deficient heteroaryl chloride, presents a common challenge in cross-coupling. Aryl chlorides are often less reactive than their bromide or iodide counterparts, necessitating carefully optimized catalyst systems to achieve high yields.[5][6] This document provides a detailed protocol grounded in mechanistic principles, offering researchers a robust starting point for synthesizing novel 2,5-disubstituted benzothiazole derivatives.

Mechanistic Rationale and Component Selection

A successful Suzuki-Miyaura coupling hinges on the synergy between the palladium catalyst, ligand, base, and solvent. Understanding the role of each component is critical for troubleshooting and optimization. The reaction proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[2][7][8]

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Application Note: Methyl 2-Chloro-1,3-benzothiazole-5-carboxylate as a Versatile Building Block in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Benzothiazole Scaffold

The benzothiazole ring system, a fusion of benzene and a thiazole ring, is a privileged heterocyclic motif in medicinal chemistry and materials science.[1] Its rigid, planar structure and unique electronic properties allow it to interact with a wide range of biological targets, leading to diverse pharmacological activities including anticancer, antimicrobial, and anti-inflammatory effects.[1][2][3] Methyl 2-chloro-1,3-benzothiazole-5-carboxylate emerges as a particularly valuable building block due to its trifunctional nature. It possesses three distinct reactive sites amenable to orthogonal chemical modifications:

• C2-Chloride: An electrophilic center highly activated for nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions.

• C5-Methyl Ester: A versatile handle for hydrolysis to the corresponding carboxylic acid or conversion into amides.[4]

• Benzene Ring: Available for electrophilic aromatic substitution, although this is less commonly exploited in the presence of the other reactive sites.

This trifurcation of reactivity allows for the systematic construction of complex molecular architectures, making it an ideal starting material for generating libraries of novel compounds for drug discovery and materials development.

Table 1: Physicochemical Properties of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

Property	Value	Source
Molecular Formula	C₉H₆ClNO₂S	[5]
Molecular Weight	227.67 g/mol	[5]
CAS Number	90225-03-9	[5]
Appearance	Off-white to light yellow solid	---
Solubility	Soluble in DMSO, DMF, CH₂Cl₂, CHCl₃	---

Core Reactivity and Synthetic Applications

The synthetic utility of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is primarily centered on the exceptional reactivity of the C2-chloro substituent. The electron-withdrawing nature of the endocyclic nitrogen atom and the fused aromatic ring system significantly polarizes the C2-Cl bond, rendering the carbon atom highly susceptible to attack by a wide range of nucleophiles and compatible with various cross-coupling methodologies.[6]

dot graph "Structure" { graph [rankdir="LR", splines=ortho, nodesep=0.5, maxwidth=760]; node [shape=plaintext, fontsize=12, fontname="Helvetica", fontcolor="#202124"]; edge [arrowhead=none, color="#5F6368"];

}

Figure 1. Key reactive sites on the title compound.

Application 1: Nucleophilic Aromatic Substitution (SNAr) at the C2 Position

The displacement of the C2-chloride is a robust and high-yielding transformation. This reaction proceeds readily with a variety of nucleophiles, including amines, thiols, and alkoxides, typically under basic conditions to neutralize the HCl byproduct. The reaction's efficiency is driven by the stabilization of the negatively charged Meisenheimer intermediate by the heterocyclic ring.[6]

dot graph "SNAr_Reaction" { graph [layout=dot, rankdir=LR, splines=true, overlap=false, nodesep=0.6, maxwidth=760]; node [shape=plaintext, fontsize=12, fontname="Helvetica", fontcolor="#202124"]; edge [arrowhead=vee, color="#34A853", penwidth=1.5];

}

Figure 2. General workflow for SₙAr at the C2 position.

Protocol 1.1: Synthesis of Methyl 2-(butylamino)-1,3-benzothiazole-5-carboxylate

This protocol details the reaction with a primary amine, a common transformation for building pharmacophores.

Materials:

• Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (1.0 eq, 227.7 mg, 1.0 mmol)

• n-Butylamine (1.2 eq, 87.8 mg, 1.2 mmol, 0.12 mL)

• Triethylamine (Et₃N) (1.5 eq, 151.8 mg, 1.5 mmol, 0.21 mL)

• Ethanol (EtOH), anhydrous (5 mL)

• Round-bottom flask (25 mL), magnetic stirrer, reflux condenser

Procedure:

• To a 25 mL round-bottom flask, add Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (227.7 mg, 1.0 mmol).

• Add anhydrous ethanol (5 mL) and stir to dissolve.

• Add n-butylamine (0.12 mL, 1.2 mmol) followed by triethylamine (0.21 mL, 1.5 mmol) to the solution.

• Equip the flask with a reflux condenser and heat the reaction mixture to reflux (approx. 78 °C).

• Maintain reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using 3:1 Hexanes:Ethyl Acetate).

• Once the starting material is consumed, cool the reaction to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure product.

Scientist's Note: Triethylamine acts as a non-nucleophilic base to quench the HCl generated during the reaction, preventing the protonation and deactivation of the nucleophile (n-butylamine). While primary amines readily undergo single substitution, reactions with ammonia can sometimes lead to mixtures of primary, secondary, and tertiary amine products if not carefully controlled.[7]

Application 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds.[8] The C2-chloro position of the benzothiazole serves as an excellent electrophilic partner for coupling with various aryl- and heteroarylboronic acids. This reaction is invaluable for synthesizing bi-aryl compounds, which are prevalent in advanced materials and complex drug molecules.[3][9]

The catalytic cycle involves three key steps: oxidative addition of the palladium(0) catalyst to the C-Cl bond, transmetalation with the boronic acid, and reductive elimination to form the C-C bond and regenerate the catalyst.[10][11]

Figure 3. Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Protocol 2.1: Synthesis of Methyl 2-(4-methoxyphenyl)-1,3-benzothiazole-5-carboxylate

Materials:

• Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (1.0 eq, 227.7 mg, 1.0 mmol)

• 4-Methoxyphenylboronic acid (1.2 eq, 182.4 mg, 1.2 mmol)

• Palladium(II) acetate [Pd(OAc)₂] (0.03 eq, 6.7 mg, 0.03 mmol)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.06 eq, 24.6 mg, 0.06 mmol)

• Potassium phosphate tribasic (K₃PO₄) (2.0 eq, 424.6 mg, 2.0 mmol)

• Toluene (8 mL) and Water (2 mL)

• Schlenk flask or sealed reaction vial, magnetic stirrer

Procedure:

• To a Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (227.7 mg, 1.0 mmol), 4-methoxyphenylboronic acid (182.4 mg, 1.2 mmol), K₃PO₄ (424.6 mg, 2.0 mmol), Pd(OAc)₂ (6.7 mg, 0.03 mmol), and SPhos (24.6 mg, 0.06 mmol).

• Evacuate and backfill the flask with inert gas three times.

• Add degassed toluene (8 mL) and degassed water (2 mL) via syringe.

• Heat the reaction mixture to 100-110 °C with vigorous stirring for 12-18 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture to room temperature and dilute with ethyl acetate (25 mL).

• Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the pad with additional ethyl acetate (10 mL).

• Combine the filtrates, wash with water (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (hexanes/ethyl acetate) to yield the desired bi-aryl product.

Scientist's Note: The choice of ligand (SPhos in this case) is critical for facilitating the oxidative addition and reductive elimination steps, especially with less reactive aryl chlorides. The base (K₃PO₄) is essential for the transmetalation step. Degassing the solvents is crucial to prevent oxidation and deactivation of the Pd(0) catalyst.

Application 3: Modification of the C5-Carboxylate Ester

The methyl ester at the C5 position provides a secondary site for diversification, allowing for modulation of properties like solubility, polarity, and biological target engagement. The two most common transformations are hydrolysis to the carboxylic acid and direct conversion to an amide.

dot graph "Ester_Mods" { graph [layout=dot, rankdir=LR, splines=true, overlap=false, nodesep=0.6, maxwidth=760]; node [shape=box, style="rounded,filled", fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [arrowhead=vee, color="#EA4335", penwidth=1.5, fontcolor="#202124", fontsize=10];

}

Figure 4. Key synthetic routes for modifying the C5-ester.

Protocol 3.1: Saponification to the Carboxylic Acid

Hydrolysis of the methyl ester is typically achieved under basic conditions.[12]

Materials:

• Methyl 2-substituted-1,3-benzothiazole-5-carboxylate (e.g., product from Protocol 1.1 or 2.1) (1.0 eq, 1.0 mmol)

• Lithium hydroxide monohydrate (LiOH·H₂O) (3.0 eq, 125.9 mg, 3.0 mmol)

• Tetrahydrofuran (THF) (6 mL) and Water (3 mL)

• 1M Hydrochloric acid (HCl)

Procedure:

• Dissolve the benzothiazole ester (1.0 mmol) in a mixture of THF (6 mL) and water (3 mL) in a round-bottom flask.

• Add LiOH·H₂O (125.9 mg, 3.0 mmol) and stir the mixture at room temperature for 8-16 hours.

• Monitor the reaction by TLC until the starting ester is no longer visible.

• Remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~2-3 by the dropwise addition of 1M HCl.

• A precipitate will form. Collect the solid by vacuum filtration.

• Wash the solid with cold water and dry under vacuum to yield the carboxylic acid.

Scientist's Note: Using a mixture of THF and water ensures the solubility of both the relatively non-polar starting material and the ionic hydroxide reagent. Acidification is required to protonate the carboxylate salt formed in situ to yield the neutral carboxylic acid product.[13]

Protocol 3.2: Direct Amidation

The carboxylic acid from Protocol 3.1 can be converted to an amide using standard peptide coupling reagents. Alternatively, for certain activated esters or with less hindered amines, direct aminolysis is possible, though it often requires heat. The coupling reagent approach is generally more reliable and proceeds under milder conditions.[14][15]

Materials:

• 2-Substituted-1,3-benzothiazole-5-carboxylic acid (from Protocol 3.1) (1.0 eq, 1.0 mmol)

• Benzylamine (1.1 eq, 117.9 mg, 1.1 mmol, 0.12 mL)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq, 456.3 mg, 1.2 mmol)

• Diisopropylethylamine (DIPEA) (3.0 eq, 387.8 mg, 3.0 mmol, 0.52 mL)

• Dimethylformamide (DMF), anhydrous (5 mL)

Procedure:

• To a flask under an inert atmosphere, dissolve the carboxylic acid (1.0 mmol) in anhydrous DMF (5 mL).

• Add HATU (456.3 mg, 1.2 mmol) and stir for 5 minutes to activate the acid.

• Add benzylamine (0.12 mL, 1.1 mmol) followed by DIPEA (0.52 mL, 3.0 mmol).

• Stir the reaction at room temperature for 4-12 hours.

• Upon completion, pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with 5% LiCl solution (2 x 20 mL) to remove DMF, then wash with brine (1 x 20 mL).

• Dry over Na₂SO₄, filter, and concentrate.

• Purify by column chromatography or recrystallization to obtain the desired amide.

Conclusion

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a high-value, versatile synthetic intermediate. Its distinct and orthogonally reactive functional groups enable a logical and efficient approach to the synthesis of diverse and complex molecules. The robust protocols for SNAr, Suzuki coupling, and ester modification detailed herein provide a solid foundation for researchers in drug discovery and materials science to generate novel compound libraries with significant potential for a wide range of applications.

References

• Maleev, V. I., et al. (2022). Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. Molecules, 27(19), 6283. [Link]

• Kauthale, S. S., et al. (2022). Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. Pharmaceuticals, 15(4), 488. [Link]

• Waheed, A., et al. (2024). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. Chemistry, 6(1), 224-256. [Link]

• ResearchGate. (n.d.). Synthesis of 2-arylbenzothiazole using 2-aminothiophenol and nitriles. ResearchGate. [Link]

• ResearchGate. (n.d.). Proposed reaction mechanism of formation of benzothiazole-amide ring system. ResearchGate. [Link]

• Abdel-Wahab, B. F., et al. (2017). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. European Journal of Medicinal Chemistry, 145, 42-53. [Link]

• Reyes-Melo, F. A., et al. (2021). Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. Molecules, 26(23), 7354. [Link]

• Gull, Y., et al. (2013). Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products. Molecules, 18(8), 8846-8861. [Link]

• Wang, Y., et al. (2020). Synthesis of a series of benzothiazole amide derivatives and their biological evaluation as potent hemostatic agents. RSC Advances, 10(45), 26868-26876. [Link]

• El-Ghozlani, M., et al. (2010). Hydrolysis study: Synthesis of novel styrenic Schiff bases derived from benzothiazole. Chemistry Central Journal, 4, 19. [Link]

• ResearchGate. (2013). Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0), Suzuki Cross Coupling Reaction: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities. ResearchGate. [Link]

• PubChem. (n.d.). Methyl 2,1,3-benzothiadiazole-5-carboxylate. National Center for Biotechnology Information. [Link]

• Song, E. Y., et al. (2008). Synthesis of amide and urea derivatives of benzothiazole as Raf-1 inhibitor. European Journal of Medicinal Chemistry, 43(7), 1519-1524. [Link]

• PubChem. (n.d.). Methyl 2-chloro-1,3-benzothiazole-6-carboxylate. National Center for Biotechnology Information. [Link]

• Gáplovský, A., et al. (1987). Benzothiazole compounds XXX. Hydrolysis of 2-styrylbenzothiazolium salts substituted at the position 3. Chemical Papers, 41(5), 671-674. [Link]

• Chem-Space. (n.d.). methyl 2-chloro-1,3-thiazole-5-carboxylate. Chem-Space. [Link]

• Sharma, V., et al. (2023). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Medicinal Chemistry, 14(11), 2113-2144. [Link]

• Organic Chemistry Portal. (n.d.). Methyl Esters. Organic Chemistry Portal. [Link]

• Cooksey, C. (2010). Methyl ester hydrolysis. ChemSpider SyntheticPages, SP442. [Link]

• The Organic Chemist. (2023, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Reddit. (2022). Hydrolysis of methyl esters. r/chemistry. [Link]

• ChemOrgChem. (2023, November 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples|. YouTube. [Link]

• Stewart, S. M. (2020, June 25). Nucleophilic Substitution with Amines. YouTube. [Link]

• Gregory, C. G., et al. (2018). Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide. Chemistry, 1(1), 3-11. [Link]

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Application Notes & Protocols: Strategic Derivatization of the C5-Carboxylate Group in Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

Introduction: Unlocking the Potential of a Privileged Scaffold

The benzothiazole ring system is a cornerstone in medicinal chemistry, forming the structural core of numerous compounds with a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4] Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, in particular, serves as a highly versatile and valuable building block.[5] Its structure features two key reactive sites: the electrophilic C2-position, susceptible to nucleophilic substitution, and the C5-methyl ester group.

This guide focuses on the strategic derivatization of the C5-carboxylate moiety. While the methyl ester itself is relatively stable, its transformation into a diverse array of functional groups—primarily amides, but also other esters or alcohols—is critical for generating chemical libraries in structure-activity relationship (SAR) studies. The most robust and common pathway to these derivatives involves a two-step sequence: hydrolysis of the methyl ester to its corresponding carboxylic acid, followed by coupling with a desired nucleophile. This initial hydrolysis step is paramount as it "activates" the scaffold for subsequent, more efficient transformations.

Foundational Step: Saponification to 2-chloro-1,3-benzothiazole-5-carboxylic acid

To access a wider range of derivatives, particularly amides, the chemically inert methyl ester must first be converted to the more reactive carboxylic acid. Base-catalyzed hydrolysis, or saponification, is the standard and most efficient method for this transformation.[6] Lithium hydroxide (LiOH) is often the base of choice for its high efficiency and the ease of workup.[7]

Protocol 2.1: LiOH-Mediated Hydrolysis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

This protocol details the conversion of the starting methyl ester to the crucial carboxylic acid intermediate.

Materials:

• Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Water (H₂O)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (Brine)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: In a round-bottom flask, dissolve Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (1.0 eq.) in a 3:1 mixture of THF and MeOH.

• Base Addition: In a separate vessel, dissolve LiOH·H₂O (2.0-3.0 eq.) in water and add this aqueous solution to the stirred solution of the ester at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or LC-MS (typically 2-6 hours).

• Solvent Removal: Once the reaction is complete, remove the organic solvents (THF, MeOH) under reduced pressure using a rotary evaporator.

• Acidification: Cool the remaining aqueous solution in an ice bath. Carefully acidify the solution to pH ~2-3 by the dropwise addition of 1 M HCl. A precipitate of the carboxylic acid product will form.

• Extraction: Extract the aqueous slurry with ethyl acetate (3x).

• Washing & Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic layer over anhydrous Na₂SO₄.

• Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure to yield 2-chloro-1,3-benzothiazole-5-carboxylic acid as a solid, which can be used in the next step, often without further purification.

Fig 1. Hydrolysis Workflow

Core Derivatization: Amide Bond Formation

Amide bond formation is a cornerstone of drug discovery, enabling the exploration of critical hydrogen bonding interactions. The reaction between a carboxylic acid and an amine is kinetically slow and requires a "coupling reagent" to activate the carboxyl group, converting its hydroxyl into a better leaving group.[8] The choice of coupling reagent is dictated by the substrate's reactivity, steric hindrance, and sensitivity to racemization.

Protocol 3.1: EDC/HOBt Mediated Amide Coupling

This method is a widely used, cost-effective, and reliable protocol for routine amide synthesis. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[9] This intermediate is susceptible to side reactions. The addition of 1-Hydroxybenzotriazole (HOBt) intercepts the O-acylisourea to form an HOBt-active ester, which is more stable and less prone to racemization, improving reaction efficiency and purity.[9]

Materials:

• 2-chloro-1,3-benzothiazole-5-carboxylic acid

• Amine (primary or secondary)

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• HOBt (1-Hydroxybenzotriazole)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Procedure:

• Reagent Dissolution: To a round-bottom flask under an inert atmosphere (N₂ or Argon), add the carboxylic acid (1.0 eq.), the desired amine (1.1 eq.), and HOBt (1.2 eq.). Dissolve the mixture in anhydrous DMF or DCM.[9]

• Cooling: Cool the solution to 0 °C in an ice bath with stirring.

• Activation: Add EDC·HCl (1.2 eq.) portion-wise to the reaction mixture.[9]

• Base Addition: Add DIPEA (2.5 eq.) dropwise. The base is crucial for neutralizing the HCl salt of EDC and maintaining a basic environment for the coupling.

• Reaction: Allow the reaction to warm to room temperature and stir for 8-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Dilute the reaction mixture with an organic solvent (e.g., Ethyl Acetate). Wash sequentially with 1N HCl or saturated NH₄Cl (to remove excess amine and base), saturated NaHCO₃ (to remove unreacted acid and HOBt), and finally with brine.[10]

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired amide.

Fig 2. EDC/HOBt Coupling Workflow

Protocol 3.2: HATU Mediated Amide Coupling

For more challenging couplings, such as those involving sterically hindered amines or electron-deficient partners, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the reagent of choice.[10] It is renowned for its high efficiency, rapid reaction kinetics, and low rates of racemization.[10] The mechanism involves the formation of a highly reactive OAt-active ester, with the embedded 1-hydroxy-7-azabenzotriazole (HOAt) moiety accelerating the reaction.[10][11]

Materials:

• 2-chloro-1,3-benzothiazole-5-carboxylic acid

• Amine (primary or secondary)

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Pre-activation: In a flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq.) and HATU (1.1-1.2 eq.) in anhydrous DMF.

• Base Addition: Add DIPEA (2.0-3.0 eq.) to the mixture.

• Activation Stir: Stir this mixture at room temperature for 15-30 minutes. This "pre-activation" step is critical for forming the active ester before the amine is introduced.[10][12]

• Amine Addition: Add the amine (1.0-1.2 eq.) to the activated mixture.[10]

• Reaction: Continue to stir at room temperature for 1-4 hours. The reaction is typically much faster than EDC/HOBt coupling. Monitor by TLC or LC-MS.

• Workup & Isolation: Follow the same workup, isolation, and purification procedure as described in Protocol 3.1. The aqueous washes are effective at removing the tetramethylurea byproduct and excess reagents.[10]

Fig 3. HATU Coupling Workflow

Data Presentation: Comparison of Amide Coupling Reagents

Parameter	EDC / HOBt	HATU
Activation Mechanism	Forms HOBt active ester via O-acylisourea intermediate[9]	Forms highly reactive OAt active ester directly[10][11]
Typical Reaction Time	8 - 24 hours	1 - 4 hours
Relative Cost	Lower	Higher
Substrate Scope	Good for most primary and secondary amines	Excellent; preferred for hindered/unreactive substrates[10]
Key Advantage	Cost-effective, reliable workhorse reagent	High speed and efficiency, low racemization[10]
Key Consideration	Longer reaction times, potential for side reactions without HOBt	Higher reagent cost, requires anhydrous conditions

Alternative Derivatization Pathways

While amide formation is the most prevalent strategy, other transformations of the C5-carboxylate group can yield valuable analogs. These typically start from either the methyl ester or the hydrolyzed carboxylic acid.

• Transesterification: The methyl ester can be converted to other esters (e.g., ethyl, benzyl) by heating in the corresponding alcohol with a catalytic amount of acid (like H₂SO₄) or base. Alternatively, the carboxylic acid can undergo Fischer esterification under similar acidic alcohol conditions.[13][14] This is useful for modulating properties like solubility and metabolic stability.

• Reduction to Alcohol: The ester or carboxylic acid can be reduced to the primary alcohol, (2-chloro-1,3-benzothiazol-5-yl)methanol. This requires a strong reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous solvent like THF.[15] The resulting alcohol is a versatile intermediate for further functionalization, such as ether formation or oxidation to an aldehyde.

• Conversion to Acid Chloride: For maximum reactivity, the carboxylic acid can be converted to 2-chloro-1,3-benzothiazole-5-carbonyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[16][17] This highly reactive intermediate readily forms esters and amides upon reaction with alcohols or amines, respectively, often in the presence of a non-nucleophilic base like pyridine or TEA, and does not require a separate coupling reagent.[17]

References

• 1. Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green - Chemical Science (RSC Publishing) [pubs.rsc.org]
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• 11. HATU - Wikipedia [en.wikipedia.org]
• 12. reddit.com [reddit.com]
• 13. Acid to Ester - Common Conditions [commonorganicchemistry.com]
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• 17. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate in Medicinal Chemistry

Abstract

The benzothiazole nucleus is a cornerstone scaffold in medicinal chemistry, recognized for its presence in a multitude of pharmacologically active agents.[1][2] This document provides an in-depth technical guide on the application of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate , a highly versatile and functionalized building block for drug discovery. We will explore its synthesis, derivatization strategies, and the structure-activity relationships (SAR) that guide the development of potent therapeutic candidates targeting a range of diseases, including cancer and microbial infections. Detailed, field-proven protocols for synthesis and biological screening are provided to empower researchers in their drug development endeavors.

The Benzothiazole Scaffold: A Privileged Structure in Drug Discovery

Benzothiazole is a bicyclic heterocyclic compound formed by the fusion of a benzene ring with a 1,3-thiazole ring.[3] This structural motif is not merely a synthetic curiosity; it is found in nature and is an integral feature of numerous pharmaceutical agents.[4] The planar, electron-rich nature of the benzothiazole system allows it to interact with various biological targets through π-π stacking, hydrogen bonding, and other non-covalent interactions.[4] Consequently, benzothiazole derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antimicrobial, anti-inflammatory, anticonvulsant, and neuroprotective properties.[2][5][6]

The true power of the benzothiazole scaffold lies in its synthetic tractability. The ring system can be readily functionalized at multiple positions, with the C2 and C5/C6 positions being particularly favorable for modification to modulate pharmacological activity.[1] This guide focuses on a key intermediate that leverages these strategic positions: Methyl 2-chloro-1,3-benzothiazole-5-carboxylate.

Profile of a Versatile Building Block: Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a trifunctional building block designed for efficient library synthesis. Each functional group serves a distinct and critical role in its application as a medicinal chemistry scaffold.

• The Benzothiazole Core: This is the foundational pharmacophore, imparting the inherent biological potential of the molecule.

• The 2-Chloro Group: This is the primary reactive handle. The chlorine atom at the C2 position is an excellent leaving group, activating the position for nucleophilic aromatic substitution (SNAr). This allows for the straightforward introduction of a vast array of chemical functionalities (amines, thiols, etc.), which is the principal strategy for exploring the chemical space around the scaffold.

• The 5-Carboxylate Group (Methyl Ester): This group serves multiple purposes. It can act as a hydrogen bond acceptor, influencing target binding. More importantly, it provides a secondary site for modification. The ester can be hydrolyzed to the corresponding carboxylic acid, which can then be converted into amides, esters, or other functional groups to fine-tune solubility, cell permeability, and target engagement.[7] SAR studies have shown that substitutions at the C5 and C6 positions are crucial for modulating the activity of benzothiazole-based agents.[1]

Synthesis of the Core Scaffold

The synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a multi-step process that begins with a suitably substituted aniline. The general strategy involves the formation of the key precursor, Methyl 4-amino-3-mercaptobenzoate , followed by cyclization and chlorination.

Synthetic Workflow Diagram

Caption: Synthetic pathway for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate.

Experimental Protocol: Synthesis of the Scaffold

This protocol is a representative, multi-step synthesis adapted from established methodologies for analogous structures.[8][9]

Part A: Synthesis of Methyl 4-amino-3-mercaptobenzoate (Precursor)

• Step A-1: Thiocyanation.

  • Dissolve Methyl 4-aminobenzoate (1.0 eq) and potassium thiocyanate (KSCN, 2.2 eq) in glacial acetic acid.

  • Cool the mixture to 0-5 °C in an ice bath.

  • Add a solution of bromine (1.1 eq) in acetic acid dropwise, maintaining the temperature below 10 °C.

  • Stir for 2-4 hours at room temperature. The reaction progress can be monitored by TLC.

  • Pour the reaction mixture into ice water. Collect the precipitated solid (Methyl 4-amino-3-thiocyanatobenzoate) by filtration and wash with water.

• Step A-2: Hydrolysis to Thiol.

  • Suspend the crude product from the previous step in an aqueous solution of potassium hydroxide (KOH, 5-10 eq).

  • Heat the mixture to reflux for 4-6 hours until the hydrolysis is complete (TLC monitoring).

  • Cool the reaction mixture and filter to remove any insoluble impurities.

  • Carefully acidify the filtrate with concentrated HCl to pH ~3-4.

  • Collect the precipitated product, Methyl 4-amino-3-mercaptobenzoate, by filtration, wash with cold water, and dry under vacuum.

Part B: Synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

• Step B-1: Cyclization to 2-Hydroxybenzothiazole.

  • Combine Methyl 4-amino-3-mercaptobenzoate (1.0 eq) and urea (1.5 eq) in a high-boiling solvent such as N-methyl-2-pyrrolidone (NMP) or sulfolane.

  • Heat the mixture to 180-200 °C for 3-5 hours. Ammonia will be evolved.

  • Cool the reaction mixture and pour it into water.

  • Collect the solid precipitate, Methyl 2-hydroxy-1,3-benzothiazole-5-carboxylate, by filtration and dry. This product exists in tautomeric equilibrium with the 2(3H)-benzothiazolone form.[9]

• Step B-2: Chlorination.

  • Caution: This reaction should be performed in a well-ventilated fume hood.

  • Suspend the dried 2-hydroxy intermediate (1.0 eq) in thionyl chloride (SOCl₂, 5-10 eq) containing a catalytic amount of dimethylformamide (DMF).

  • Heat the mixture to reflux (approx. 80 °C) for 2-4 hours until a clear solution is formed and gas evolution ceases.

  • Cool the reaction mixture to room temperature and carefully remove the excess thionyl chloride under reduced pressure.

  • Triturate the residue with cold hexane or diethyl ether to precipitate the product.

  • Collect the solid, Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, by filtration, wash with hexane, and dry. Purify further by recrystallization or column chromatography if necessary.

Derivatization Strategies for Library Development

The 2-chloro group is the linchpin for diversification. Its reactivity towards nucleophiles allows for the construction of large compound libraries with diverse functionalities at the C2 position.

Derivatization Workflow Diagram

Caption: Key derivatization pathways from the core scaffold.

Protocol: Synthesis of 2-Anilino-1,3-benzothiazole Derivatives

This protocol describes a typical SNAr reaction to introduce substituted anilines at the C2 position, a common motif in anticancer agents.

• Materials:

  • Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (1.0 eq)

  • Substituted Aniline (1.1 - 1.5 eq)

  • Potassium Carbonate (K₂CO₃, 2.0 eq) or another suitable base (e.g., DIPEA)

  • Anhydrous Dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP)

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • To a dry reaction flask under an inert atmosphere, add the core scaffold, the substituted aniline, and K₂CO₃.

  • Add anhydrous DMF to the flask.

  • Heat the reaction mixture to 80-120 °C and stir for 6-24 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction to room temperature and pour it into a beaker containing ice water.

  • Stir until a solid precipitate forms.

  • Collect the crude product by vacuum filtration and wash thoroughly with water.

  • Dry the solid product. Purify by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by silica gel column chromatography.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Therapeutic Applications and Structure-Activity Relationships (SAR)

Derivatives of the benzothiazole scaffold are being investigated for a multitude of diseases. The choice of nucleophile used to displace the 2-chloro group is critical in directing the biological activity.

Anticancer Applications

Benzothiazole derivatives have shown potent anticancer activity by targeting various key proteins in cancer signaling pathways.[10]

• Kinase Inhibition: Many 2-aminobenzothiazole derivatives are potent inhibitors of protein kinases such as EGFR, PI3K, and VEGFR-2. The amine at the C2 position often forms a critical hydrogen bond within the ATP-binding pocket of the kinase.

• Topoisomerase Inhibition: The planar benzothiazole ring can intercalate into DNA, while substituents can interfere with the function of topoisomerase enzymes, leading to apoptosis in cancer cells.

• Tubulin Polymerization Inhibition: Certain 2-substituted benzothiazoles can bind to the colchicine site of tubulin, disrupting microtubule dynamics and inducing cell cycle arrest.

Antimicrobial Applications

The rise of drug-resistant pathogens necessitates the development of new antimicrobial agents. Benzothiazole derivatives have shown significant promise in this area.[11]

• DNA Gyrase Inhibition: This is a key target in bacteria. 2-aminobenzothiazole derivatives have been developed as potent inhibitors of DNA gyrase B (GyrB), showing broad-spectrum activity against ESKAPE pathogens.[12]

• Other Mechanisms: Benzothiazoles can also exert antimicrobial effects by disrupting cell wall synthesis, inhibiting essential enzymes, or damaging the cell membrane.

Structure-Activity Relationship (SAR) Summary

The following table summarizes general SAR trends observed for 2,5-disubstituted benzothiazoles based on extensive literature.[1][10][13]

Position	Modification	General Impact on Activity
C2	Small aliphatic amines	Often confers antimicrobial activity.
Substituted anilines	A key feature for many kinase inhibitors and anticancer agents. Electron-withdrawing groups on the aniline can enhance activity.
Heterocyclic amines (e.g., piperazine)	Can improve solubility and pharmacokinetic properties; often found in potent kinase inhibitors.
Thioethers (S-R)	Associated with antitubercular and antifungal activity.
C5	Carboxylic Acid (-COOH)	Can act as a key anchoring group (H-bond donor/acceptor) in a receptor. Often improves solubility.
Ester (-COOR)	Modulates lipophilicity and cell permeability. Can act as a prodrug that is hydrolyzed to the active acid form in vivo.
Amide (-CONHR)	Introduces additional vectors for hydrogen bonding and allows for exploration of larger substituent groups to probe receptor pockets.

In Vitro Screening Protocols

Once a library of derivatives has been synthesized, the next critical step is to evaluate their biological activity.

Protocol: In Vitro Anticancer Activity (MTT Assay)

This protocol outlines a standard colorimetric assay to assess the cytotoxicity of compounds against cancer cell lines.

• Cell Culture: Plate cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized benzothiazole derivatives in culture medium. Add the compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilization solution (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Read the absorbance of each well at ~570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol: In Vitro Antimicrobial Activity (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of compounds against bacterial strains.

• Preparation: Prepare serial twofold dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well plate.

• Inoculation: Prepare a standardized bacterial inoculum (e.g., S. aureus, E. coli) to a final concentration of ~5 x 10⁵ CFU/mL and add it to each well.

• Controls: Include a positive control (broth + inoculum, no compound), a negative control (broth only), and a standard antibiotic control (e.g., Ciprofloxacin).

• Incubation: Incubate the plate at 37 °C for 18-24 hours.

• Analysis: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be determined by visual inspection or by measuring the optical density at 600 nm.

Conclusion

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a powerful and strategically designed scaffold for medicinal chemistry. Its three distinct functional points—the privileged benzothiazole core, the reactive 2-chloro handle, and the modifiable 5-ester group—provide researchers with a robust platform for the rapid synthesis and optimization of novel therapeutic agents. The established derivatization chemistries, combined with a deep understanding of the structure-activity relationships of the benzothiazole class, pave the way for the discovery of potent and selective molecules to address unmet needs in oncology, infectious diseases, and beyond.

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• Sahu, R. (2021). Benzothiazole: Synthetic Strategies, Biological Potential, And Interactions With Targets. ResearchGate. Retrieved January 4, 2026, from [Link]

• Padilla-Martínez, I. I., et al. (2020). Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. Molecules, 25(23), 5649. [Link]

• US7408069B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives. (2008).

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Application Notes & Protocols: A Guide to the Development of Novel Antimicrobial Agents from Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

Abstract

The escalating crisis of antimicrobial resistance (AMR) necessitates the urgent discovery of novel chemical scaffolds with potent and unique mechanisms of action.[1] The benzothiazole nucleus is a privileged heterocyclic scaffold in medicinal chemistry, known to be a core component in compounds with a wide array of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[2][3][4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on utilizing Methyl 2-chloro-1,3-benzothiazole-5-carboxylate as a versatile starting material for the synthesis and evaluation of new antimicrobial agents. We present detailed protocols for chemical derivatization, robust in vitro susceptibility testing, preliminary mechanism of action studies, and a framework for in vivo efficacy evaluation.

Introduction: The Benzothiazole Scaffold as a Platform for Antimicrobial Discovery

Benzothiazole derivatives have consistently demonstrated significant potential as antimicrobial agents, targeting a variety of essential pathways in both Gram-positive and Gram-negative bacteria as well as fungi.[1][5] Their structural versatility allows for extensive chemical modification, enabling the fine-tuning of their biological activity, selectivity, and pharmacokinetic properties.[4][6]

The selected starting material, Methyl 2-chloro-1,3-benzothiazole-5-carboxylate , is an ideal scaffold for generating a library of novel compounds.

• The 2-chloro group is a highly reactive site, susceptible to nucleophilic substitution. This allows for the straightforward introduction of diverse functional groups, which is a cornerstone of structure-activity relationship (SAR) studies.

• The 5-carboxylate group offers another site for modification (e.g., conversion to amides) and can influence the compound's polarity, solubility, and interaction with biological targets.

This guide is structured to provide a logical workflow, from initial chemical synthesis to preclinical biological evaluation, empowering research teams to efficiently explore the antimicrobial potential of this promising chemical class.

Synthesis & Derivatization: Building a Focused Compound Library

The primary synthetic strategy involves the nucleophilic substitution of the chlorine atom at the C2 position of the benzothiazole ring. This reaction is typically robust and allows for the creation of a diverse library of analogues by reacting the starting material with various nucleophiles such as amines, thiols, and alcohols.

Protocol 2.1: General Procedure for Nucleophilic Substitution

This protocol describes a representative reaction with an amine to form a 2-aminobenzothiazole derivative.

Rationale: This reaction is fundamental for creating C-N bonds at the 2-position, a modification frequently associated with potent bioactivity in benzothiazole analogues.[3] The use of a mild base and a polar aprotic solvent is standard for facilitating such SNAr reactions.

Materials:

• Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

• Desired primary or secondary amine (e.g., piperidine, morpholine, aniline derivative)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF) or Acetonitrile (ACN)

• Ethyl acetate, Hexanes, Saturated sodium bicarbonate solution, Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask, magnetic stirrer, condenser, heating mantle

• Thin Layer Chromatography (TLC) plates (silica gel)

Procedure:

• To a solution of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (1.0 eq) in DMF (0.2 M), add the desired amine (1.2 eq).

• Add TEA (2.0 eq) to the reaction mixture to act as a base, scavenging the HCl byproduct.

• Heat the reaction mixture to 80-100 °C and monitor its progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase).

• Upon completion (typically 4-12 hours), cool the reaction to room temperature.

• Pour the mixture into water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 2-substituted benzothiazole derivative.

• Characterize the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Visualization 1: Synthetic Strategy Workflow

Caption: Synthetic approach for library generation.

In Vitro Antimicrobial Susceptibility Testing

The first critical step in biological evaluation is to determine the in vitro activity of the synthesized compounds against a panel of clinically relevant microorganisms. The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[7][8]

Protocol 3.1: Broth Microdilution for MIC Determination

Rationale: This method provides quantitative results (a specific MIC value) and is amenable to high-throughput screening in a 96-well plate format.[8] Following standardized guidelines, such as those from the Clinical and Laboratory Standards Institute (CLSI), ensures reproducibility and comparability of data.

Materials:

• Synthesized benzothiazole compounds (stock solutions in DMSO)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• 96-well sterile microtiter plates

• Bacterial/Fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Quality Control (QC) strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922)

• Reference antibiotics (e.g., Ciprofloxacin, Fluconazole)

• 0.5 McFarland turbidity standard

• Spectrophotometer or turbidity meter

• Sterile saline (0.85% NaCl)

Procedure:

• Inoculum Preparation: a. From a fresh culture (18-24 hours old), select 3-5 colonies of the test microorganism. b. Suspend the colonies in sterile saline. c. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approx. 1-2 x 10⁸ CFU/mL).[9] d. Dilute this standardized suspension in the appropriate sterile broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Plate Preparation: a. Add 100 µL of sterile broth to all wells of a 96-well plate. b. Add 100 µL of the test compound stock solution (e.g., at 2x the highest desired concentration) to the first column of wells. c. Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating this process across the plate. Discard the final 100 µL from the last dilution well.[10]

• Inoculation and Incubation: a. Inoculate each well (except the sterility control) with 100 µL of the diluted microbial suspension. b. Include necessary controls:

  • Growth Control: Broth + Inoculum (no compound)
  • Sterility Control: Broth only (no inoculum)
  • Reference Drug Control: A row with a standard antibiotic c. Cover the plate and incubate at 35-37°C for 16-20 hours for bacteria or 24-48 hours for fungi.

• Reading Results: a. The MIC is the lowest concentration of the compound that completely inhibits visible growth (i.e., the first clear well). b. The growth control must show distinct turbidity, and the sterility control must remain clear for the assay to be valid.

Data Presentation: Sample MIC Table

Compound ID	R-Group	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
BTZ-01	4-Morpholinyl	8	32	>64
BTZ-02	4-Fluorophenylamino	4	16	32
BTZ-03	Phenylthio	16	64	>64
Ciprofloxacin	(Reference)	0.5	0.25	N/A
Fluconazole	(Reference)	N/A	N/A	1

Elucidating the Mechanism of Action (MoA)

Identifying the cellular target of a novel antimicrobial is crucial for its development. Benzothiazole derivatives have been reported to inhibit a range of microbial enzymes, including DNA gyrase and dihydropteroate synthase (DHPS).[3][5][6] Another potential mechanism is the disruption of the bacterial cell membrane integrity.[11]

Visualization 2: Potential Bacterial Targets of Benzothiazole Derivatives

Caption: Potential mechanisms of antimicrobial action.

Protocol 4.1: DNA Gyrase Inhibition Assay

Rationale: DNA gyrase is an essential bacterial enzyme responsible for DNA supercoiling and a validated target for antibiotics (e.g., fluoroquinolones). An in vitro assay using the purified enzyme can quickly determine if a compound directly inhibits its activity.

Procedure (based on a commercial kit):

• Prepare a reaction mixture containing purified E. coli DNA gyrase, relaxed plasmid DNA substrate, and assay buffer.

• Add the test compound at various concentrations to the reaction mixture. Include a positive control (e.g., Ciprofloxacin) and a negative control (DMSO vehicle).

• Initiate the supercoiling reaction by adding ATP. Incubate at 37°C for 30-60 minutes.

• Stop the reaction and analyze the DNA topology using agarose gel electrophoresis.

• Interpretation: Relaxed plasmid DNA migrates slower than supercoiled DNA. An effective inhibitor will prevent the formation of the faster-migrating supercoiled form, leaving the DNA in its relaxed state. The degree of inhibition can be quantified by densitometry.

Framework for In Vivo Efficacy Evaluation

Promising compounds with potent in vitro activity and a known or putative MoA must be evaluated for efficacy in a living system.[12] Animal models are essential for assessing a compound's therapeutic potential, considering factors like pharmacokinetics, distribution, and toxicity that cannot be measured in vitro.[13][14]

Protocol 5.1: High-Level Murine Sepsis Model

Rationale: A murine model of systemic infection (sepsis) is a standard preclinical model to evaluate the ability of an antimicrobial agent to clear a bacterial infection and improve survival.[14]

Procedure Outline:

• Induction of Infection: Healthy mice (e.g., BALB/c strain) are infected via intraperitoneal (IP) injection with a lethal or sub-lethal dose of the target pathogen (e.g., S. aureus).

• Treatment: At a specified time post-infection (e.g., 1-2 hours), cohorts of mice are treated with the test compound (administered via IP or intravenous route), a vehicle control, or a reference antibiotic.

• Monitoring: Mice are monitored for a set period (e.g., 7 days) for survival and clinical signs of illness.

• Endpoint Analysis:

  • Primary Endpoint: Survival rate over time.

  • Secondary Endpoint (in separate cohorts): At various time points, mice can be euthanized to determine the bacterial load (CFU counts) in key organs like the spleen, liver, and blood.

• Ethical Considerations: All animal experiments must be conducted under an approved protocol from an Institutional Animal Care and Use Committee (IACUC) to ensure humane treatment.[13]

Visualization 3: Drug Development & Optimization Workflow

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. Synthesis and evaluation of some new benzothiazole derivatives as potential antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent insights into antibacterial potential of benzothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jchr.org [jchr.org]
• 5. mdpi.com [mdpi.com]
• 6. Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal tar ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA04254B [pubs.rsc.org]
• 7. In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apec.org [apec.org]
• 9. myadlm.org [myadlm.org]
• 10. benchchem.com [benchchem.com]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. journals.asm.org [journals.asm.org]
• 14. Frontiers | In vitro and in vivo analysis of antimicrobial agents alone and in combination against multi-drug resistant Acinetobacter baumannii [frontiersin.org]

Application Notes & Protocols: Methyl 2-chloro-1,3-benzothiazole-5-carboxylate in the Synthesis of Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Benzothiazole Scaffold

Protein kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[1] Consequently, the targeted inhibition of protein kinases has become a cornerstone of modern therapeutic strategy.[1] Within the vast chemical space of kinase inhibitors, the benzothiazole scaffold has emerged as a "privileged" structure.[2][3] Its rigid, bicyclic nature and capacity for crucial hydrogen bonding interactions allow it to effectively compete with ATP at the kinase hinge region, a critical interaction for potent inhibition.[4][5]

This guide focuses on a highly versatile and strategic starting material: Methyl 2-chloro-1,3-benzothiazole-5-carboxylate . The chloro-substituent at the 2-position serves as an excellent leaving group for nucleophilic aromatic substitution (SNAr), enabling the facile introduction of a diverse range of functional groups. The ester at the 5-position provides an additional handle for chemical modification or can be a key interaction point within the kinase active site. This combination makes it an ideal building block for constructing libraries of potent and selective kinase inhibitors targeting key oncogenic drivers such as Vascular Endothelial Growth Factor Receptor (VEGFR), Fibroblast Growth Factor Receptor (FGFR), and Phosphoinositide 3-Kinase (PI3K).[1][4][6][7]

Part 1: Core Synthetic Strategy - Nucleophilic Aromatic Substitution (SNAr)

The primary transformation leveraging Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is the SNAr reaction, typically with a primary or secondary amine. This reaction forms the core of many benzothiazole-based kinase inhibitors, where the appended amine-containing moiety explores different pockets of the ATP-binding site to confer potency and selectivity.

Mechanism & Rationale

The reaction proceeds via a Meisenheimer complex, a resonance-stabilized intermediate. The electron-withdrawing nature of the thiazole ring and the carboxylate group activates the 2-position towards nucleophilic attack.

• Choice of Base: A non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA), is crucial. These bases are sterically hindered, preventing them from competing with the desired amine nucleophile. Their role is to quench the HCl generated during the reaction, driving the equilibrium towards the product.

• Solvent Selection: Aprotic polar solvents like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or 1,4-dioxane are preferred. They effectively solvate the intermediate complex and allow the reaction to proceed at elevated temperatures without participating in the reaction.

• Temperature Control: Heating is typically required to overcome the activation energy of the reaction, with temperatures ranging from 80 °C to 120 °C being common. Microwave irradiation can also be employed to significantly reduce reaction times.

Part 2: Detailed Synthetic Protocol

This section provides a detailed, step-by-step methodology for a representative SNAr reaction to synthesize a library of potential kinase inhibitors.

Protocol 1: Synthesis of Methyl 2-(Arylamino)-1,3-benzothiazole-5-carboxylates

This protocol describes the parallel synthesis of a small library of compounds by reacting Methyl 2-chloro-1,3-benzothiazole-5-carboxylate with various substituted anilines.

Materials:

• Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

• Substituted anilines (e.g., 4-fluoroaniline, 3-methoxyaniline, 4-(piperazin-1-yl)aniline)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous 1,4-Dioxane

• Reaction vials suitable for heating (e.g., microwave vials)

• Stir bars

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) plates (silica gel)

• Purification system (e.g., automated flash chromatography)

Procedure:

• Reaction Setup: In a clean, dry reaction vial equipped with a stir bar, add Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (1.0 eq, e.g., 100 mg, 0.439 mmol).

• Addition of Amine: Add the desired substituted aniline (1.1 eq, 0.483 mmol).

• Solvent and Base: Add anhydrous 1,4-dioxane (e.g., 2 mL) to the vial, followed by DIPEA (2.5 eq, 1.098 mmol, ~191 µL).

• Reaction: Seal the vial and place it in a preheated oil bath or microwave reactor at 110 °C.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 3:7 Ethyl Acetate:Hexanes mobile phase). The disappearance of the starting material typically occurs within 4-12 hours.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL).

  • Wash the organic layer sequentially with water (2 x 15 mL) and brine (1 x 15 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient elution (e.g., 0% to 50% ethyl acetate in hexanes) to afford the pure product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and LC-MS analysis.

Data Presentation: Representative Library Synthesis

Entry	Amine Nucleophile	Product	Yield (%)	Purity (LC-MS)
1	4-Fluoroaniline	Methyl 2-((4-fluorophenyl)amino)-1,3-benzothiazole-5-carboxylate	85%	>98%
2	3-Methoxyaniline	Methyl 2-((3-methoxyphenyl)amino)-1,3-benzothiazole-5-carboxylate	81%	>97%
3	4-(Piperazin-1-yl)aniline	Methyl 2-((4-(piperazin-1-yl)phenyl)amino)-1,3-benzothiazole-5-carboxylate	75%	>95%

Part 3: In Vitro Biological Evaluation

After synthesis and purification, the novel compounds must be evaluated for their ability to inhibit the target kinase. The ADP-Glo™ Kinase Assay is a robust, luminescence-based method for this purpose. It measures kinase activity by quantifying the amount of ADP produced during the enzymatic reaction.[8][9]

Protocol 2: ADP-Glo™ Kinase Assay for IC₅₀ Determination

Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP generated is converted back to ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal directly proportional to kinase activity.[8][9]

Materials:

• Target kinase (e.g., VEGFR-2, FGFR-1)

• Substrate (specific for the kinase)

• Synthesized benzothiazole inhibitors

• ADP-Glo™ Kinase Assay Kit (Promega)

• ATP

• Kinase reaction buffer

• White, opaque 384-well assay plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the synthesized inhibitors in DMSO, typically starting from 10 mM. Then, dilute these into the kinase reaction buffer to the desired final concentrations.

• Kinase Reaction:

  • In a 384-well plate, add 2.5 µL of the kinase/substrate mix.

  • Add 2.5 µL of the diluted inhibitor solution (or vehicle control).

  • Initiate the reaction by adding 5 µL of ATP solution.

  • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[10]

• ADP to ATP Conversion & Detection: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and contains luciferase/luciferin. Incubate for 30-60 minutes at room temperature.[10]

• Measurement: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis:

  • Normalize the data using positive (no inhibitor) and negative (no kinase) controls.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce kinase activity by 50%).

Data Presentation: Representative IC₅₀ Values

Compound	Target Kinase	IC₅₀ (nM)
1	VEGFR-2	95
2	VEGFR-2	150
3	VEGFR-2	25
Sorafenib (Control)	VEGFR-2	53[6]

Part 4: Mechanistic Insights & Pathway Visualization

Understanding how these inhibitors function at a molecular and cellular level is critical for drug development.

Mechanism of Action: ATP-Competitive Inhibition

Most benzothiazole-based inhibitors function as Type I ATP-competitive inhibitors. They occupy the ATP-binding pocket of the kinase, preventing the binding of the natural substrate, ATP, and thereby halting the phosphorylation cascade. The benzothiazole core typically forms one or more hydrogen bonds with the "hinge region" of the kinase, a critical anchoring interaction. The various substituents introduced via the SNAr reaction then explore adjacent hydrophobic pockets and solvent-exposed regions to enhance potency and achieve selectivity over other kinases.

Visualizing the Synthetic & Biological Workflow

The following diagrams illustrate the key processes described in these application notes.

References

• 1. Design, synthesis and biological evaluation of novel 1H-1,2,4-triazole, benzothiazole and indazole-based derivatives as potent FGFR1 inhibitors viafragment-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Benzothiazole and Chromone Derivatives as Potential ATR Kinase Inhibitors and Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. New benzothiazole hybrids as potential VEGFR-2 inhibitors: design, synthesis, anticancer evaluation, and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, Synthesis and Biological Evaluation of Novel Benzothiazole Derivatives as Selective PI3Kβ Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ADP-Glo™ Kinase Assay Protocol [promega.sg]
• 9. promega.com [promega.com]
• 10. promega.com [promega.com]

Application Notes & Protocols: Methyl 2-chloro-1,3-benzothiazole-5-carboxylate as a Versatile Intermediate for Agrochemical Synthesis

Foreword

The benzothiazole nucleus is a quintessential "privileged scaffold" in modern medicinal and agrochemical research. Its rigid, planar structure and rich electronic properties make it an ideal framework for interacting with a wide array of biological targets.[1][2] Compounds incorporating this moiety have demonstrated a broad spectrum of activities, including potent fungicidal, herbicidal, and insecticidal properties.[2] This guide focuses on a particularly valuable building block: Methyl 2-chloro-1,3-benzothiazole-5-carboxylate .

The strategic placement of a chloro-substituent at the C2 position renders the molecule highly susceptible to nucleophilic substitution, providing a direct and efficient entry point for chemical diversification. Concurrently, the methyl ester at the C5 position serves as a secondary handle for modification, allowing for the fine-tuning of physicochemical properties such as solubility, transport, and target binding affinity. This document provides researchers, scientists, and drug development professionals with detailed protocols, mechanistic insights, and the strategic rationale for leveraging this intermediate in the synthesis of next-generation agrochemicals.

Core Intermediate: Properties and Synthesis Overview

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a crystalline solid at room temperature. Its utility stems from its dual reactivity.

Property	Value	Source
Molecular Formula	C₉H₆ClNO₂S	Calculated
Molecular Weight	227.67 g/mol	Calculated
IUPAC Name	Methyl 2-chloro-1,3-benzothiazole-5-carboxylate	N/A
Key Reactive Sites	C2 (Electrophilic), C5-Ester (Derivatizable)	N/A
Appearance	Off-white to pale yellow solid (predicted)	N/A

Rationale for Synthesis

The synthesis of the title compound typically begins with a substituted aniline, namely methyl 3-amino-4-mercaptobenzoate. This precursor undergoes cyclization to form the benzothiazole ring. A common and effective method for installing the 2-chloro substituent is the treatment of the corresponding 2-mercaptobenzothiazole with an oxidative chlorinating agent like sulfuryl chloride (SO₂Cl₂).[3] This reaction is robust, high-yielding, and proceeds under mild conditions.

Caption: Proposed synthesis pathway for the title intermediate.

Core Reactivity: Nucleophilic Aromatic Substitution (SNAr) at C2

The primary utility of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate lies in the high reactivity of the C2-chloro group. The chlorine atom acts as an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions.

Mechanistic Causality

The SNAr reaction at this position is highly favorable due to the electronic nature of the benzothiazole ring system. The electronegative nitrogen and sulfur atoms act as electron sinks, effectively stabilizing the negative charge of the intermediate Meisenheimer complex formed upon nucleophilic attack. This stabilization lowers the activation energy of the reaction, allowing it to proceed efficiently under relatively mild conditions.

Caption: Generalized SNAr mechanism at the C2 position of the benzothiazole core.

Application Protocol 1: Synthesis of 2-Amino-1,3-benzothiazole Derivatives

Objective: To synthesize potential herbicidal or fungicidal scaffolds via substitution of the C2-chloro group with various primary or secondary amines. 2-Aminobenzothiazoles are a well-established class of bioactive compounds.[1]

Expertise & Rationale

This protocol utilizes a base-mediated SNAr reaction. The choice of a non-nucleophilic base, such as triethylamine (TEA) or potassium carbonate (K₂CO₃), is critical. Its function is solely to neutralize the hydrochloric acid (HCl) generated during the reaction. This prevents the protonation of the amine nucleophile, which would render it unreactive, and drives the reaction to completion. Acetonitrile or DMF are chosen as solvents for their polar, aprotic nature, which effectively solvates the reactants without interfering with the reaction.

Step-by-Step Protocol

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (1.0 eq.).

• Solvation: Add anhydrous acetonitrile (or DMF) to achieve a concentration of approximately 0.1 M. Stir until fully dissolved.

• Addition of Reagents: Add the desired primary or secondary amine (1.1 - 1.2 eq.) followed by the base (e.g., Triethylamine, 1.5 eq.).

• Reaction: Heat the reaction mixture to 60-80 °C. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or LC-MS. Typical reaction times are 4-12 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with water (2x) and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: The crude product is purified by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.

• Characterization (Self-Validation): The final product's identity and purity should be confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). Purity should be ≥95% for subsequent screening.

Caption: Experimental workflow for the synthesis of 2-amino-benzothiazole derivatives.

Application Protocol 2: Synthesis of 2-Thioether-1,3-benzothiazole Derivatives

Objective: To synthesize potent antifungal scaffolds via the reaction of the intermediate with thiols. Benzothiazole-2-yl thioethers are precursors to highly active sulfones and are themselves known fungicides.[4]

Expertise & Rationale

This reaction requires the in-situ generation of a potent thiolate nucleophile from a corresponding thiol. A strong, non-nucleophilic base like sodium hydride (NaH) is ideal for deprotonating the thiol, but a milder base like potassium carbonate can also be effective, especially with more acidic thiophenols. The thiolate is a soft, highly effective nucleophile for attacking the electron-deficient C2 position. THF or DMF are suitable solvents. The reaction is typically rapid, even at room temperature.

Step-by-Step Protocol

• Thiolate Generation: To a flame-dried, two-neck round-bottom flask under an inert atmosphere, add the thiol (1.1 eq.) and anhydrous THF (or DMF). Cool the mixture to 0 °C in an ice bath. Add sodium hydride (60% dispersion in mineral oil, 1.2 eq.) portion-wise. Caution: H₂ gas is evolved. Stir for 20-30 minutes at 0 °C.

• Addition of Intermediate: In a separate flask, dissolve Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (1.0 eq.) in a minimum amount of anhydrous THF (or DMF). Add this solution dropwise to the stirring thiolate suspension at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor progress by TLC or LC-MS until the starting material is consumed.

• Work-up:

  • Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine (1x), dry over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate gradient).

• Characterization (Self-Validation): Confirm structure and purity (≥95%) via NMR and HRMS analysis.

Secondary Derivatization: The C5-Carboxylate Handle

The methyl ester at the C5 position provides a crucial secondary site for diversification, allowing for the synthesis of large compound libraries from a single C2-substituted intermediate. This is essential for developing a robust Structure-Activity Relationship (SAR).

Protocol: Saponification to Carboxylic Acid

The ester can be readily hydrolyzed to the corresponding carboxylic acid, a key intermediate for amide coupling.

• Setup: Dissolve the C2-substituted benzothiazole ester (1.0 eq.) in a mixture of THF and water (e.g., 3:1 v/v).

• Hydrolysis: Add lithium hydroxide monohydrate (LiOH·H₂O, 2-3 eq.) and stir the mixture at room temperature for 2-6 hours until the reaction is complete (monitored by TLC/LC-MS).

• Work-up:

  • Remove the THF under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material.

  • Acidify the aqueous layer to pH ~2-3 with 1 M HCl at 0 °C.

  • Collect the resulting precipitate by vacuum filtration or extract with ethyl acetate.

  • Dry the product to yield the desired carboxylic acid.

Protocol: Amide Coupling

The resulting carboxylic acid can be coupled with a diverse range of amines to form amides, significantly expanding the chemical space.

• Activation: To a solution of the carboxylic acid (1.0 eq.) in anhydrous DMF, add a coupling reagent such as TBTU (2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate, 1.1 eq.)[5] and a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA, 2.5 eq.). Stir for 15-20 minutes at room temperature.

• Coupling: Add the desired amine (1.2 eq.) to the activated acid solution.

• Reaction: Stir at room temperature for 4-16 hours. Monitor by TLC/LC-MS.

• Work-up & Purification: Perform a standard aqueous work-up followed by purification via column chromatography or preparative HPLC to yield the final amide product.

Sources

• 1. Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. US2469697A - Preparation of 2-chlorobenzothiazole - Google Patents [patents.google.com]
• 4. One-pot sequential synthesis and antifungal activity of 2-(benzylsulfonyl)benzothiazole derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04488D [pubs.rsc.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

optimizing reaction conditions for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate synthesis

Technical Support Center: Methyl 2-chloro-1,3-benzothiazole-5-carboxylate Synthesis

Welcome to the dedicated technical support guide for the synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions and troubleshooting common experimental challenges. The following guide is structured in a flexible question-and-answer format to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for preparing Methyl 2-chloro-1,3-benzothiazole-5-carboxylate?

A1: The most reliable and modular synthesis involves a multi-step sequence starting from a substituted 2-aminothiophenol derivative. There are two primary pathways that differ in the order of the key chlorination and esterification steps:

• Pathway A: Chlorination Followed by Esterification. This is often the preferred route. It begins with the synthesis of 2-hydroxy-1,3-benzothiazole-5-carboxylic acid, which is subsequently chlorinated to form 2-chloro-1,3-benzothiazole-5-carboxylic acid (or its acid chloride derivative in situ). The final step is the esterification with methanol.

• Pathway B: Esterification Followed by Chlorination. In this alternative, the carboxylic acid is first converted to its methyl ester, followed by the chlorination of the 2-position. This can sometimes offer a cleaner reaction, as the ester group is generally stable under typical chlorination conditions.

A less common but viable alternative is the Sandmeyer reaction , which would involve converting 2-amino-1,3-benzothiazole-5-carboxylic acid to the target compound.[1][2] This method is effective for introducing halogens onto an aromatic ring via a diazonium salt intermediate.[1][3][4]

Q2: The starting material is often called "2-hydroxy-1,3-benzothiazole-5-carboxylic acid." How does this impact the chlorination reaction?

A2: This is an excellent point rooted in the chemical nature of the heterocyclic core. 2-Hydroxybenzothiazoles exist in a tautomeric equilibrium with their corresponding 2(3H)-benzothiazolones. The equilibrium heavily favors the amide-like benzothiazolone form. Therefore, the "chlorination of a hydroxyl group" is more accurately described as the conversion of a cyclic amide (a lactam) to a chloro-imine functionality. Reagents like phosphorus oxychloride (POCl₃) and thionyl chloride (SOCl₂) are exceptionally well-suited for this specific transformation.[5][6][7]

Q3: Which chlorinating agent is recommended for converting the 2-oxo group to the 2-chloro group?

A3: The choice of chlorinating agent is critical and depends on the substrate, scale, and desired reaction conditions. The most common and effective reagents are phosphorus oxychloride (POCl₃) and thionyl chloride (SOCl₂).

Reagent	Advantages	Disadvantages	Typical Conditions
POCl₃	High reactivity, effective for heteroaromatic systems.[5][8]	Can be harsh, workup can be challenging due to phosphoric acid byproducts.[6]	Reflux, often used neat or in a high-boiling solvent.[7][8]
SOCl₂	Volatile byproducts (SO₂ and HCl) are easily removed. Can be used under milder conditions.[9][10]	Can require a catalyst (like DMF) for optimal reactivity.[11]	Reflux in an inert solvent (e.g., toluene, DCE) or used neat.[9][12]
SO₂Cl₂	Very reactive, effective for chlorinating 2-mercaptobenzothiazoles.[13]	Can lead to over-chlorination or side reactions if not controlled carefully.[14]	Low temperature in an inert solvent.[13]

For converting the 2-oxo tautomer, POCl₃ is a robust and widely documented choice.[5][7]

Q4: How can I effectively monitor the progress of my reactions?

A4: Thin-layer chromatography (TLC) is the most common and convenient method for monitoring these reactions.[15][16] Use a suitable mobile phase (e.g., a mixture of hexanes and ethyl acetate) to achieve good separation between the starting material, intermediates, and the final product. Visualization is typically achieved using a UV lamp (254 nm), as the benzothiazole core is UV-active. For more quantitative analysis, especially during optimization, High-Performance Liquid Chromatography (HPLC) is recommended.[17]

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis.

Problem 1: My chlorination reaction of 2-hydroxy-1,3-benzothiazole-5-carboxylic acid is low-yielding or fails completely.

Question: I've refluxed my starting material with POCl₃, but upon workup, I primarily recover the starting material or a complex mixture. What's going wrong?

Answer: This is a common issue that typically points to one of three areas: reagent quality, reaction conditions, or the workup procedure.

• Causality & Explanation:

  • Moisture Contamination: POCl₃ and SOCl₂ react violently with water. Any moisture in your starting material, solvent, or glassware will consume the reagent and generate acids, hindering the reaction. The starting carboxylic acid can also be hygroscopic.

  • Insufficient Temperature/Time: The conversion of the benzothiazolone to the 2-chloro derivative requires significant energy. An insufficient reaction time or temperature (below reflux) may lead to incomplete conversion.[18]

  • Premature Hydrolysis during Workup: The 2-chloro-benzothiazole product is susceptible to hydrolysis back to the starting material, especially in hot or neutral aqueous conditions. Pouring the hot reaction mixture directly into water is a common mistake.[6]

• Step-by-Step Solution:

  • Ensure Anhydrous Conditions: Dry your glassware in an oven (120 °C) overnight and cool under an inert atmosphere (N₂ or Argon). Use freshly distilled, anhydrous solvents if applicable. Dry the starting material in a vacuum oven if moisture is suspected.

  • Optimize Reaction Conditions: Use a moderate excess of the chlorinating agent (e.g., 3-5 equivalents of POCl₃). Ensure the reaction is maintained at a vigorous reflux for a sufficient period (monitor by TLC until the starting material spot disappears).

  • Implement a Careful Quench Protocol:

    • After the reaction is complete, cool the mixture to room temperature.

    • Remove the excess POCl₃ under reduced pressure (this is crucial).[6]

    • Cool the resulting residue in an ice bath and slowly add a high-boiling inert solvent like toluene or dichloromethane.

    • Pour this cooled solution slowly onto a stirred slurry of crushed ice. This dissipates the heat from the quench and keeps the medium acidic, which slows the hydrolysis of the product.

  • Workup: Promptly extract the product into an organic solvent (e.g., ethyl acetate or DCM). Wash the organic layer with cold brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Problem 2: The Fischer esterification of 2-chloro-1,3-benzothiazole-5-carboxylic acid is inefficient.

Question: I'm refluxing the chloro-acid with methanol and a sulfuric acid catalyst, but the conversion is slow and I can't seem to drive it to completion. What can I do?

Answer: The Fischer esterification is a reversible, equilibrium-limited reaction.[19][20] To achieve high yields, the equilibrium must be shifted towards the product side.

• Causality & Explanation:

  • Equilibrium Limitation: The reaction produces water as a byproduct. As water accumulates, the reverse reaction (ester hydrolysis) begins to compete, limiting the final yield.

  • Steric Hindrance/Electronic Effects: The benzothiazole core may influence the reactivity of the carboxylic acid, potentially slowing the reaction compared to simpler benzoic acids.

• Step-by-Step Solution:

  • Use a Large Excess of Alcohol: The simplest method to shift the equilibrium is to use the alcohol (methanol) as the solvent, creating a large molar excess that favors the forward reaction.[19]

  • Remove Water: If using a co-solvent, employ a Dean-Stark apparatus to azeotropically remove the water as it is formed. This is highly effective at driving the reaction to completion.

  • Alternative Two-Step Protocol (Higher Yield): For a more robust and often higher-yielding method, convert the carboxylic acid to an acid chloride first.[21]

    • Step A (Acid Chloride Formation): Suspend or dissolve the 2-chloro-1,3-benzothiazole-5-carboxylic acid in an inert solvent (e.g., toluene or DCM) with a catalytic amount of DMF. Add thionyl chloride (SOCl₂) or oxalyl chloride dropwise at 0 °C and then stir at room temperature for 2-4 hours.[21]

    • Step B (Ester Formation): Remove the excess SOCl₂ under vacuum. Dissolve the crude acid chloride in anhydrous DCM, cool to 0 °C, and add methanol. A mild base like triethylamine or pyridine can be added to scavenge the HCl produced.

Problem 3: I'm observing significant byproduct formation during purification.

Question: After my workup, I have a crude product that is difficult to purify by column chromatography. I see multiple spots on my TLC plate.

Answer: Byproduct formation can stem from side reactions in either the chlorination or esterification step, or degradation during purification.

• Causality & Explanation:

  • Dimerization/Polymerization: Under harsh chlorination conditions (e.g., very high temperatures), benzothiazole derivatives can sometimes form dimers or oligomers.

  • Ring Chlorination: While less common at the 2-position, aggressive chlorinating agents or conditions could potentially lead to electrophilic substitution on the benzene ring portion of the molecule.

  • Product Instability on Silica Gel: Some chlorinated heterocyclic compounds can be sensitive to the acidic nature of standard silica gel, leading to degradation on the column.[16]

• Step-by-Step Solution:

  • Control Reaction Temperature: Avoid excessive heating during the chlorination step. Add reagents slowly to control any exotherms.

  • Purification Strategy:

    • Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) is often the best first step to remove major impurities.

    • Column Chromatography: If chromatography is necessary, consider using a less acidic stationary phase like neutral alumina.[16] Alternatively, you can "deactivate" silica gel by pre-treating it with a solvent mixture containing a small amount of a non-nucleophilic base like triethylamine (e.g., 0.5-1% in the eluent).

    • Distillation: For liquid products, purification can be achieved by vacuum distillation.[22]

Experimental Protocols & Workflows

Visualizing the Synthetic Pathways

The following diagram illustrates the two primary synthetic workflows discussed.

Sources

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. POCl3 chlorination of 4-quinazolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. indianchemicalsociety.com [indianchemicalsociety.com]
• 9. Chlorination/cyclodehydration of amino alcohols with SOCl2: an old reaction revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chlorination/Cyclodehydration of Amino Alcohols with SOCl2: An Old Reaction Revisited [organic-chemistry.org]
• 11. Alcohol to Chloride - Common Conditions [commonorganicchemistry.com]
• 12. US5502201A - Process for preparing 2-chloro-benzothiazoles or 2-chloro-benzoxazoles - Google Patents [patents.google.com]
• 13. US2469697A - Preparation of 2-chlorobenzothiazole - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. 2-Chlorobenzothiazole synthesis - chemicalbook [chemicalbook.com]
• 18. US9006498B2 - Process for the chlorination of a hydroxylated organic compound - Google Patents [patents.google.com]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. benchchem.com [benchchem.com]
• 22. WO2002012209A1 - Method for purifying 2-chloro-5-chloromethyl thiazole - Google Patents [patents.google.com]

common side products in the synthesis of 2-chlorobenzothiazoles

Welcome to the Technical Support Center for the synthesis of 2-chlorobenzothiazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important chemical intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) based on established synthetic methodologies, focusing on the causality behind experimental outcomes to empower you to optimize your reactions effectively.

I. Understanding the Synthetic Landscape

The synthesis of 2-chlorobenzothiazoles is predominantly achieved through two primary routes, each with its own set of advantages and potential pitfalls. A thorough understanding of these pathways is the first step in troubleshooting and optimizing your experimental results.

• Chlorination of 2-Mercaptobenzothiazole (MBT): This is the most common laboratory and industrial method, utilizing various chlorinating agents to replace the thiol group with a chlorine atom.

• Direct Chlorination of Benzothiazole: This method involves the direct reaction of the benzothiazole core with a chlorinating agent, typically requiring a catalyst.

This guide will focus on the side products and troubleshooting associated with these two primary synthetic routes.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 2-chlorobenzothiazoles, providing potential causes and actionable solutions.

Problem 1: Presence of a High-Melting, Insoluble White/Yellowish Solid in the Crude Product

Likely Cause: Formation of 2,2'-dithiobis(benzothiazole) (MBTS), the disulfide dimer of the starting material, 2-mercaptobenzothiazole.

Causality: This is the most common side product when synthesizing 2-chlorobenzothiazole from MBT. It is formed through the oxidative coupling of two molecules of 2-mercaptobenzothiazole. This side reaction is particularly prevalent under the following conditions:

• Insufficient Chlorinating Agent: If the chlorinating agent is not present in a sufficient stoichiometric excess, the unreacted MBT can be oxidized.

• Presence of Oxidants: Trace oxidants in the reaction mixture can facilitate the dimerization of the thiol.

• Use of Milder Chlorinating Agents: Thionyl chloride (SOCl₂) is more prone to yielding the disulfide compared to the more reactive sulfuryl chloride (SO₂Cl₂).[1][2]

Troubleshooting Steps:

Step	Action	Rationale
1. Verify Stoichiometry	Ensure at least a stoichiometric amount, and preferably a slight excess, of the chlorinating agent is used. For sulfuryl chloride, a significant excess (e.g., 6 molecular proportions) has been shown to produce high yields.[1][2]	To ensure complete conversion of the starting material and minimize the opportunity for oxidative side reactions.
2. Choice of Chlorinating Agent	If using thionyl chloride and disulfide formation is a persistent issue, consider switching to sulfuryl chloride.[1][2]	Sulfuryl chloride is a more potent chlorinating agent for this transformation and is less likely to promote disulfide formation.
3. Reaction Conditions	Maintain a low reaction temperature (e.g., not exceeding 50°C) during the addition of the chlorinating agent to control the exothermic reaction.[1]	Helps to prevent unwanted side reactions and potential degradation of the product.
4. Inert Atmosphere	While not always necessary, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation of the starting material.	Reduces the presence of atmospheric oxygen which can contribute to disulfide formation.

Purification: MBTS is generally less soluble in common organic solvents than 2-chlorobenzothiazole. It can often be removed by filtration or by careful recrystallization of the crude product.

Problem 2: Low Yield and Presence of Unreacted Starting Material

Likely Cause: Incomplete reaction due to various factors.

Causality: Several factors can lead to an incomplete reaction, leaving a significant amount of starting material in your crude product.

• Poor Quality of Reagents: Degradation of the chlorinating agent or impurities in the starting material can hinder the reaction.

• Insufficient Reaction Time or Temperature: The reaction may not have been allowed to proceed to completion.

• Inadequate Mixing: Poor mixing can lead to localized areas of high and low reagent concentration, resulting in an incomplete reaction.

Troubleshooting Steps:

Step	Action	Rationale
1. Reagent Quality	Use freshly opened or properly stored chlorinating agents. Ensure the purity of the starting benzothiazole or 2-mercaptobenzothiazole.	Chlorinating agents can degrade upon exposure to moisture. Impurities in the starting material can interfere with the reaction.
2. Optimize Reaction Time and Temperature	Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time. If the reaction is sluggish, a modest increase in temperature may be beneficial, but be cautious of increased side product formation.	Ensures the reaction is allowed to run to completion without unnecessary heating that could cause degradation.
3. Enhance Mixing	Ensure efficient stirring throughout the reaction, especially during the addition of reagents.	Promotes a homogeneous reaction mixture and ensures all reactants are in close contact.
4. Consider Catalytic Additives	For the chlorination of MBT with sulfuryl chloride, the addition of a small amount of water has been reported to improve reaction efficiency.[3]	The partial hydrolysis of sulfuryl chloride can form acid, which may catalyze the desired reaction.

Problem 3: Formation of Multiple Unidentified Side Products (Direct Chlorination of Benzothiazole)

Likely Cause: Over-chlorination or non-selective chlorination of the benzothiazole ring.

Causality: Direct chlorination of benzothiazole with elemental chlorine can be difficult to control and may lead to the formation of a mixture of chlorinated benzothiazoles, where chlorine atoms are added to the benzene ring in addition to the desired 2-position.[4][5]

• Excessive Chlorinating Agent: Using too much chlorine gas can lead to multiple chlorinations on the aromatic ring.

• Reaction Conditions: High temperatures can promote less selective chlorination.

Troubleshooting Steps:

Step	Action	Rationale
1. Control Stoichiometry	Carefully control the amount of chlorine gas introduced into the reaction mixture. Monitor the reaction progress closely by GC-MS or HPLC to stop the reaction once the desired product is maximized.	To prevent over-chlorination and the formation of polychlorinated side products.
2. Optimize Temperature	Conduct the reaction at the lowest effective temperature. The reaction is often carried out at elevated temperatures (80-100°C), but it is crucial to find the optimal balance for your specific setup.[6]	Lower temperatures generally favor more selective reactions.
3. Catalyst Choice	The choice and amount of catalyst (e.g., ferric chloride) can influence the selectivity of the chlorination.[6]	The catalyst plays a key role in activating the benzothiazole ring for chlorination.

Purification: Separating a mixture of chlorinated isomers can be challenging. Fractional distillation under reduced pressure or column chromatography may be necessary.

III. Frequently Asked Questions (FAQs)

Q1: What is the solid that precipitates during the workup of the reaction between 2-mercaptobenzothiazole and thionyl chloride?

A1: This is most likely elemental sulfur. The reaction of 2-mercaptobenzothiazole with thionyl chloride can produce sulfur as a byproduct.[7] This can often be removed by filtration.

Q2: My purified 2-chlorobenzothiazole is a brown oil, but the literature reports it as a colorless liquid or a low-melting solid. What could be the cause?

A2: The brown color is likely due to small amounts of impurities. These could be residual starting materials, side products, or decomposition products. Purification by vacuum distillation or column chromatography over silica gel can yield the pure, colorless product.[6]

Q3: How can I monitor the progress of my reaction?

A3: Thin Layer Chromatography (TLC) is a simple and effective method. Use a suitable solvent system (e.g., petroleum ether and ethyl acetate) to separate the starting material, product, and any major side products.[6] The spots can be visualized under UV light. For more quantitative analysis, HPLC or GC-MS are recommended.

Q4: What are the safety precautions I should take when working with chlorinating agents like sulfuryl chloride and thionyl chloride?

A4: These reagents are highly corrosive and react violently with water. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. These reagents release toxic gases (HCl, SO₂) upon decomposition, so proper handling and quenching procedures are essential.

IV. Visualizing the Pathways

To better understand the relationships between reactants, products, and side products, the following diagrams illustrate the key transformations.

Caption: Synthetic routes to 2-chlorobenzothiazole and common side products.

V. Experimental Protocols

Protocol 1: Synthesis of 2-Chlorobenzothiazole from 2-Mercaptobenzothiazole with Sulfuryl Chloride

This protocol is adapted from established procedures and should be performed with appropriate safety precautions.[1][2]

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, suspend 2-mercaptobenzothiazole (1 equivalent) in a suitable inert solvent (e.g., benzene or chloroform).

• Cool the mixture in an ice bath.

• Slowly add sulfuryl chloride (at least 6 equivalents) dropwise to the stirred suspension, maintaining the temperature below 50°C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for approximately one hour.

• Carefully quench the reaction by pouring it over ice and water to decompose the excess sulfuryl chloride.

• Separate the organic layer, and wash it several times with water to remove any remaining acid.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure.

• Purify the resulting crude product by vacuum distillation or column chromatography to obtain pure 2-chlorobenzothiazole.

VI. References

• 2-Chlorobenzothiazole synthesis. ChemicalBook.

• Chipinda, I., Hettick, J. M., & Siegel, P. D. (2007). The Role of Thiols and Disulfide Formation in Mercaptobenzothiazole Allergenicity. CDC Stacks.

• Moon, N. S. (1949). Preparation of 2-chlorobenzothiazole. U.S. Patent No. 2,469,697. Washington, DC: U.S. Patent and Trademark Office.

• Process for preparing 2-chloro-benzothiazoles or 2-chloro-benzoxazoles. (1996). U.S. Patent 5,502,201.

• Process for the preparation of 2-chloro-benzothiazole. (1984). EP Patent 0103817B1.

• Wang, F., Cai, S., Wang, Z., & Xi, C. (2011). Synthesis of 2-Mercaptobenzothiazoles via DBU-Promoted Tandem Reaction of o-Haloanilines and Carbon Disulfide. Organic Letters, 13(12), 3202–3205.

• Oxidation of Mercaptobenzothiazole to Benzothiazyl Disulfide in Coolant Media. (1969). Defense Technical Information Center.

• Nika, M. C., et al. (2016). Degradation and by-products identification of benzothiazoles and benzotriazoles during chlorination by LC-HR. 14th International Conference on Environmental Science and Technology.

• A Convenient Synthesis of 2-Mercapto and 2-Chlorobenzothiazoles. (2020). Request PDF.

• Dibenzothiazyl disulfide. Ataman Kimya.

• Troubleshooting guide for the synthesis of benzothiazole derivatives. BenchChem.

• Nika, M. C., et al. (2016). Chlorination of benzothiazoles and benzotriazoles and transformation products identification by LC-HR-MS/MS. Journal of Hazardous Materials, 311, 137-146.

• UV/chlorine process for degradation of benzothiazole and benzotriazole in water: Efficiency, mechanism and toxicity evaluation. (2021). Science of The Total Environment, 759, 144304.

• Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. (2021). Molecules, 26(16), 4934.

• Process for the preparation of 2-chlorobenzothiazole or 2-chlorobenzoxazole. (1994). EP Patent 0626379B1.

• The reaction of N-methylbenzothiazole-2-selone and 1,1-dimethylselenourea with sulfuryl chloride and dichlorine. (1999). Journal of the Chemical Society, Dalton Transactions, (23), 4245-4250.

• Troubleshooting a Reaction. University of Rochester Department of Chemistry.

• Troubleshooting guide for the synthesis of fluorinated benzothiazoles. BenchChem.

• Biological Activities of 2-Mercaptobenzothiazole Derivatives: A Review. (2013). Molecules, 18(9), 10751–10773.

• Synthesis, Characterization and Antimicrobial studies of new novel derivatives of 2-amino-6-chlorobenzothiazole. (2015). SAS Journal of Pure and Applied Chemistry.

• Occurrence of benzothiazole, benzotriazole and benzenesulfonamide derivates in outdoor air particulate matter samples and human exposure assessment. (2020). Request PDF.

• Reaction of 2-Mercaptobenzothiazole. (2014). Request PDF.

• Water-Promoted Chlorination of 2-Mercaptobenzothiazoles. (2019). Request PDF.

• Controlling Disulfide Bond Formation and Crystal Growth from 2-Mercaptobenzoic Acid. (2019). Request PDF.

• Troubleshooting guide for 2-Chlorophenothiazine synthesis reactions. BenchChem.

• Chlorination of benzothiazoles and benzotriazoles and transformation products identification by LC-HR-MS/MS. (2016). Request PDF.

Sources

• 1. Synthesis of 2-Mercaptobenzothiazoles via DBU-Promoted Tandem Reaction of o-Haloanilines and Carbon Disulfide [organic-chemistry.org]
• 2. US2469697A - Preparation of 2-chlorobenzothiazole - Google Patents [patents.google.com]
• 3. Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chlorination of benzothiazoles and benzotriazoles and transformation products identification by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. EP0103817B1 - Process for the preparation of 2-chloro-benzothiazole - Google Patents [patents.google.com]
• 7. US5502201A - Process for preparing 2-chloro-benzothiazoles or 2-chloro-benzoxazoles - Google Patents [patents.google.com]

Technical Support Center: Purification of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate by Recrystallization

This guide provides a comprehensive technical resource for researchers, scientists, and professionals in drug development on the purification of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate via recrystallization. Here, we address common challenges and provide systematic approaches to developing a robust purification protocol. Our focus is on the principles behind the practice, ensuring you can adapt and troubleshoot effectively in your laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of recrystallization for purifying Methyl 2-chloro-1,3-benzothiazole-5-carboxylate?

Recrystallization is a purification technique for solid compounds based on differences in solubility. The core principle is that most solids are more soluble in a hot solvent than in a cold one.[1][2] For Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, the process involves dissolving the crude solid in a minimal amount of a suitable hot solvent to create a saturated solution. As this solution cools, the solubility of the target compound decreases, leading to the formation of pure crystals. Impurities, ideally, remain dissolved in the cold solvent (mother liquor) and are separated by filtration.[2]

Q2: What are the key characteristics of an ideal solvent for the recrystallization of this compound?

Selecting the right solvent is the most critical step for successful recrystallization. An ideal solvent for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate should exhibit the following properties:

• High-Temperature Solubility: The compound should be highly soluble in the solvent at its boiling point.

• Low-Temperature Insolubility: The compound should be poorly soluble or insoluble in the solvent at room temperature or below.[3]

• Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor).[1][3]

• Chemical Inertness: The solvent must not react with the compound.[1]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during drying.[1][4]

• Safety: The solvent should be non-toxic, non-flammable, and environmentally friendly whenever possible.

Q3: Based on the structure of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, what solvents should I consider for initial screening?

The structure of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, which includes a polar benzothiazole ring system, a chloro-substituent, and a methyl ester group, suggests it is a moderately polar compound. Therefore, a range of solvents with varying polarities should be screened. The principle of "like dissolves like" is a good starting point.[2][5]

Recommended Solvents for Screening:

• Alcohols (e.g., Ethanol, Methanol, Isopropanol): Benzothiazole and its derivatives often show good solubility in alcohols.[6] Ethanol is a common choice for recrystallizing similar heterocyclic compounds.[7][8]

• Esters (e.g., Ethyl Acetate): Ethyl acetate is a moderately polar solvent that can be effective.

• Ketones (e.g., Acetone): Acetone is a polar aprotic solvent that can be a good candidate.[9]

• Chlorinated Solvents (e.g., Dichloromethane): While effective at dissolving the compound, their high volatility might make them better as part of a solvent pair.

• Aromatic Hydrocarbons (e.g., Toluene): Toluene can be a good choice for recrystallizing aromatic compounds.[10]

• Solvent Mixtures (e.g., Ethanol/Water, Ethyl Acetate/Hexane): A mixed solvent system is often used when a single solvent does not provide the ideal solubility profile.[1] You would dissolve the compound in the "good" solvent (in which it is more soluble) and then add the "poor" solvent (in which it is less soluble) until the solution becomes turbid.

Q4: What are the potential impurities I should be aware of during the synthesis and purification of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate?

While the specific impurities depend on the synthetic route, common contaminants in the synthesis of benzothiazole derivatives can include:

• Unreacted Starting Materials: Such as 2-aminothiophenol derivatives and carboxylic acids or their derivatives.[11]

• Side-Products: Arising from incomplete reactions or side reactions. For instance, in syntheses involving cyclization, partially cyclized intermediates could be present.

• Reagents and Catalysts: Residual acids, bases, or catalysts used in the synthesis.[11]

• Colored Impurities: Often polymeric byproducts that can be removed with activated charcoal.

Knowing the potential impurities helps in selecting a solvent system where they have different solubility characteristics compared to the desired product.

Experimental Protocol: Developing a Recrystallization Procedure

This section provides a step-by-step guide to systematically determine the optimal recrystallization conditions for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate.

Step 1: Solvent Screening

The goal of this step is to identify a suitable solvent or solvent pair.

• Preparation: Place a small amount (e.g., 20-30 mg) of the crude Methyl 2-chloro-1,3-benzothiazole-5-carboxylate into several test tubes.

• Room Temperature Solubility Test: To each test tube, add a small volume (e.g., 0.5 mL) of a different solvent from the recommended list above. Agitate the mixture and observe the solubility at room temperature. A good solvent will not dissolve the compound at this stage.[3]

• Hot Solubility Test: Gently heat the test tubes that showed poor solubility at room temperature to the boiling point of the solvent. Add the solvent dropwise until the solid just dissolves. A suitable solvent will dissolve the compound completely in a reasonable volume of hot solvent.

• Cooling and Crystal Formation: Allow the clear, hot solutions to cool slowly to room temperature, and then place them in an ice bath. Observe if crystals form. The ideal solvent will yield a good quantity of crystals upon cooling.

• Solvent Pair Screening (if necessary): If no single solvent is ideal, try solvent pairs. Dissolve the crude product in a minimal amount of a hot solvent in which it is highly soluble. Then, add a hot "anti-solvent" (in which the product is poorly soluble) dropwise until the solution becomes cloudy. Reheat to clarify and then cool as before. Common pairs include ethanol/water and ethyl acetate/hexane.[3]

Step 2: Recrystallization Workflow

Once a suitable solvent or solvent pair is identified, proceed with the bulk recrystallization.

Caption: General workflow for the recrystallization process.

• Dissolution: Place the crude Methyl 2-chloro-1,3-benzothiazole-5-carboxylate in an Erlenmeyer flask. Add the chosen solvent and heat the mixture to boiling while stirring. Continue to add small portions of the hot solvent until the solid is completely dissolved. Avoid adding a large excess of solvent, as this will reduce the yield.[2]

• Decolorization (Optional): If the solution is colored, and the pure compound is expected to be colorless or pale yellow, add a small amount of activated charcoal to the hot solution and boil for a few minutes.

• Hot Filtration (Optional): If there are insoluble impurities or charcoal was added, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[12] Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals. The melting point of the purified Methyl 2-chloro-1,3-benzothiazole-5-carboxylate should be in the range of 151-153°C.

Troubleshooting Guide

Q: My compound is not dissolving, even in a large amount of hot solvent. What should I do?

A: This indicates that the chosen solvent is not a good solvent for your compound. You will need to repeat the solvent screening process (Step 1) to find a more suitable solvent or a solvent pair. It's also possible that your crude product contains a significant amount of insoluble impurities. Try to see if a portion of the material dissolves. If so, a hot filtration might be necessary after dissolving the soluble portion.

Q: No crystals are forming upon cooling. What went wrong?

A: This is a common issue and can be due to several factors:

• Too much solvent was used: The solution is not saturated enough for crystals to form. Try boiling off some of the solvent to concentrate the solution and then attempt to cool it again.[12]

• Supersaturation: The solution may be supersaturated. To induce crystallization, try scratching the inside of the flask with a glass rod at the meniscus or adding a "seed crystal" of the pure compound.[12]

• Cooling too rapidly: If cooling was too fast, allow more time for slow cooling at room temperature before moving to an ice bath.

Q: An oil has formed instead of crystals. How can I fix this?

A: "Oiling out" occurs when the boiling point of the solvent is too high, or the melting point of the solute is below the temperature at which the solution becomes saturated. To resolve this:

• Reheat the solution to dissolve the oil.

• Add a small amount of additional solvent and try cooling again more slowly.

• If using a solvent pair, you may have added too much of the "poor" solvent. Add more of the "good" solvent to redissolve the oil and then cool slowly.

• Consider using a solvent with a lower boiling point.

Troubleshooting Logic Flow

Caption: A decision tree for troubleshooting common recrystallization issues.

Data Summary Table

The following table provides properties of common laboratory solvents to aid in your selection process.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes
Water	100	80.1	Polar, protic. Good for polar compounds.
Methanol	65	32.7	Polar, protic. Often used for benzothiazoles.[6]
Ethanol	78	24.5	Polar, protic. A versatile and common choice.[7][8][10]
Isopropanol	82	19.9	Polar, protic.
Acetone	56	20.7	Polar, aprotic.[9]
Ethyl Acetate	77	6.0	Moderately polar.
Dichloromethane	40	9.1	Moderately polar, volatile.
Toluene	111	2.4	Nonpolar, aromatic. Good for aromatic compounds.[10]
Hexane	69	1.9	Nonpolar. Often used as an anti-solvent.

References

• Solubility of Things. (n.d.). Benzothiazole. Retrieved from [Link]

• Nichols, L. (n.d.). Crystallization. Chemistry LibreTexts. Retrieved from [Link]

• MH Chem. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4 [Video]. YouTube. Retrieved from [Link]

• Li, Y., et al. (2017). Luminescent properties of benzothiazole derivatives and their application in white light emission. RSC Advances, 7(10), 5963-5969. Retrieved from [Link]

• University of York. (n.d.). Solvent Choice. Chemistry Teaching Labs. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzothiazole. PubChem. Retrieved from [Link]

• Williamson, K. L. (1999). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education, 76(11), 1552. Retrieved from [Link]

• Brainly. (2023, October 4). Complete the following paragraph describing the selection of an appropriate solvent for. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzothiazole synthesis. Retrieved from [Link]

• ResearchGate. (2024, September 10). Benzothiazine derivatives solubility?. Retrieved from [Link]

• Bhat, M., et al. (2014). Synthesis of Azo-Bridged Benzothiazole-Phenyl Ester Derivatives via Steglich Esterification. International Journal of Current Engineering and Technology, 4(4), 2711-2715. Retrieved from [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

• Abdoulaye, K., et al. (2024). Theoretical Study of Benzothiazole and Its Derivatives: Molecular Structure, Spectroscopic Properties, NBO, MEP and TD-DFT Analy. Computational Chemistry, 12(2), 53-73. Retrieved from [Link]

• Abdul Baqi, R. A., et al. (2025, August 6). Preparation and Characterization of some new Benzothiazole-Heterocyclic Derivatives. ResearchGate. Retrieved from [Link]

• Reddit. (2024, October 17). Recrystallization Issues. r/Chempros. Retrieved from [Link]

• Bhat, M., et al. (2014, August 10). Synthesis of Azo-Bridged Benzothiazole-Phenyl Ester Derivatives via Steglich Esterification. ResearchGate. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization1. Retrieved from [Link]

• Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• Columbia University. (n.d.). Crystallization Solvents. Retrieved from [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Department of Chemistry. Retrieved from [Link]

• fieldguide2chemistry. (2021, March 22). Recrystallization: Choosing Solvent & Inducing Crystallization [Video]. YouTube. Retrieved from [Link]

Sources

• 1. community.wvu.edu [community.wvu.edu]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 4. m.youtube.com [m.youtube.com]
• 5. brainly.com [brainly.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. Benzothiazole synthesis [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Benzothiazole | C7H5NS | CID 7222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]

troubleshooting failed reactions involving Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

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Welcome to the technical support center for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile heterocyclic building block. Here, we address common challenges and frequently asked questions to help you troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is not proceeding. What are the likely causes?

A1: Failure of a Suzuki coupling reaction with this substrate can be attributed to several factors. The 2-chloro position on the benzothiazole ring is activated towards nucleophilic attack, but successful palladium-catalyzed cross-coupling requires careful optimization.[1] Key areas to investigate include:

• Inactive Catalyst System: 2-Chlorobenzothiazoles are generally less reactive than their bromo or iodo counterparts in Suzuki couplings.[2] The oxidative addition step of the catalytic cycle is often slower and requires a highly active catalyst system. Standard catalysts like Pd(PPh₃)₄ may not be effective.

• Catalyst Inhibition: The nitrogen atom of the benzothiazole ring is Lewis basic and can coordinate to the palladium catalyst, potentially inhibiting its activity.

• Suboptimal Base and Solvent: The choice of base is critical for activating the boronic acid. A weak base may not be sufficient. The solvent must be appropriate for the reaction temperature and ensure solubility of all components.

• Degradation of Boronic Acid: Heteroaryl boronic acids can be prone to protodeboronation (replacement of the boronic acid group with a hydrogen), especially at elevated temperatures or in the presence of excess water.[3]

Q2: I am observing the formation of a significant amount of a byproduct with a mass corresponding to the hydrolysis of my starting material (2-hydroxy-1,3-benzothiazole-5-carboxylate). How can I prevent this?

A2: The 2-chloro position of your benzothiazole is highly susceptible to nucleophilic attack by water or hydroxide ions, leading to the formation of the corresponding 2-hydroxybenzothiazole derivative. This is a common side reaction, especially under basic conditions or if there is residual water in your reaction mixture.

To minimize hydrolysis:

• Ensure Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents. Solvents should be freshly distilled or obtained from a solvent purification system.

• Use a Non-Aqueous Base: If possible, use a non-hydroxide base such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or an organic base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA).

• Control Reaction Temperature: Higher temperatures can accelerate the rate of hydrolysis. If your desired reaction allows, try running it at a lower temperature.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from the air from entering the reaction.

Q3: My Buchwald-Hartwig amination reaction is giving low yields. What are the key parameters to optimize?

A3: Low yields in Buchwald-Hartwig aminations of 2-chlorobenzothiazoles are often related to catalyst, ligand, and base selection.

• Ligand Choice: This is arguably the most critical parameter. Electron-rich and sterically hindered phosphine ligands are generally required for the coupling of aryl chlorides. Consider ligands such as SPhos, XPhos, or RuPhos.

• Base Selection: The choice of base is highly dependent on the amine nucleophile and the ligand used.[4] Strong, non-nucleophilic bases are typically preferred. Sodium or lithium bis(trimethylsilyl)amide (NaHMDS or LiHMDS) and lithium tert-butoxide (LiOtBu) are often effective.

• Palladium Precatalyst: Use a palladium precatalyst that is easily activated to the active Pd(0) species. Pd₂(dba)₃ or a pre-formed Pd-ligand complex can be advantageous.

Troubleshooting Guides

Guide 1: Failed Nucleophilic Aromatic Substitution (SNAr) with Amine or Thiol Nucleophiles

Problem: No reaction or low conversion when reacting Methyl 2-chloro-1,3-benzothiazole-5-carboxylate with an amine or thiol.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution(s)
Insufficient Nucleophilicity	The amine or thiol may not be sufficiently nucleophilic to attack the C2 position of the benzothiazole.	Add a base to deprotonate the nucleophile and increase its reactivity. For thiols, a mild base like K₂CO₃ is often sufficient. For amines, a stronger base like NaH or LiHMDS may be necessary.
Steric Hindrance	A bulky nucleophile or substituents near the reaction center can sterically hinder the reaction.	Increase the reaction temperature to overcome the activation energy barrier. Consider using a less sterically hindered nucleophile if possible.
Poor Solvent Choice	The solvent may not be polar enough to facilitate the formation of the charged Meisenheimer intermediate.[5]	Use a polar aprotic solvent such as DMF, DMSO, or NMP.
Competing Side Reactions	The nucleophile may be reacting with the methyl ester group (e.g., aminolysis or thiolysis).	Run the reaction at a lower temperature to favor the more kinetically favorable SNAr at the C2 position. If the ester is not required, it can be hydrolyzed before the SNAr reaction.

Workflow for Troubleshooting Failed SNAr:

Caption: Troubleshooting workflow for SNAr reactions.

Guide 2: Unsuccessful Palladium-Catalyzed Cross-Coupling (Suzuki, Buchwald-Hartwig, etc.)

Problem: The desired cross-coupled product is not formed, or the reaction stalls at low conversion.

Catalyst System Optimization:

Parameter	Recommendation for Suzuki Coupling	Recommendation for Buchwald-Hartwig
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	Pd(OAc)₂, Pd₂(dba)₃
Ligand	SPhos, XPhos, RuPhos, or other Buchwald-type ligands.	XPhos, RuPhos, BrettPhos.
Base	K₃PO₄, Cs₂CO₃, K₂CO₃.	LiOtBu, NaHMDS, K₃PO₄.
Solvent	Toluene, Dioxane, THF (often with a small amount of water).	Toluene, Dioxane.
Temperature	80-110 °C	80-110 °C

Experimental Protocol for a Screening Reaction (Suzuki Coupling):

• To an oven-dried reaction vial, add Methyl 2-chloro-1,3-benzothiazole-5-carboxylate (1 eq.), the desired boronic acid (1.5 eq.), and the chosen base (e.g., K₃PO₄, 3 eq.).

• Add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Seal the vial with a septum and purge with argon or nitrogen for 10-15 minutes.

• Add the degassed solvent (e.g., dioxane) via syringe.

• Place the vial in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C).

• Monitor the reaction progress by TLC or LC-MS.

Troubleshooting Flowchart for Cross-Coupling Reactions:

Caption: Optimization pathway for cross-coupling reactions.

Guide 3: Unwanted Hydrolysis of the Methyl Ester

Problem: The methyl ester at the C5 position is hydrolyzed to the carboxylic acid during the reaction.

Causality and Mitigation:

The methyl ester can be sensitive to both acidic and basic conditions, especially at elevated temperatures. Hydrolysis is often observed when using strong aqueous bases or when reactions are run for extended periods.

Mitigation Strategies:

• Use Milder Bases: If your reaction chemistry allows, switch to a milder base. For example, in a Suzuki coupling, you might try K₂CO₃ instead of NaOH.

• Anhydrous Conditions: As mentioned previously, minimizing water content is crucial. The use of anhydrous inorganic bases (e.g., K₃PO₄) can be beneficial.[6]

• Lower Reaction Temperature: If possible, reduce the reaction temperature.

• Protecting Group Strategy: If the ester is not compatible with the required reaction conditions, consider performing the reaction on the corresponding carboxylic acid (if it's commercially available or can be synthesized) and then re-esterifying as a final step.

• Alternative Ester Groups: If you are synthesizing the benzothiazole backbone, consider using a more robust ester, such as a tert-butyl ester, which is more resistant to basic hydrolysis and can be removed under acidic conditions.

References

• Scott, W., & Watt, G. W. (1939). REACTIONS IN THE THIAZOLE SERIES. I. REACTIONS OF 2-CHLOROBENZOTHIAZOLES WITH THIOUREAS. The Journal of Organic Chemistry, 4(3), 244-250. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Versatility of 2-Chlorobenzothiazole (CAS 615-20-3) in Material Science. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?[Link]

• ResearchGate. (n.d.). Table 1 Optimization of the nucleophilic aromatic substitution reaction. [Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. reddit.com [reddit.com]

Technical Support Center: Synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate Derivatives

Welcome to the technical support center for the synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important class of heterocyclic compounds. Here, you will find practical, in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of your synthesis and optimize your yields.

Introduction: The Synthetic Challenge

The synthesis of 2-chlorobenzothiazole derivatives is a cornerstone for the development of various pharmacologically active molecules.[1][2][3] The inherent reactivity of the benzothiazole core, coupled with the strategic placement of the chloro and carboxylate groups, makes this scaffold a versatile building block. However, the synthetic routes are not without their challenges. Issues such as low yields, difficult purification, and unexpected side reactions are common hurdles. This guide aims to provide a systematic approach to overcoming these obstacles, grounded in the principles of organic chemistry and extensive laboratory experience.

Troubleshooting Guide: From Low Yields to Purification Headaches

This section addresses specific problems you may encounter during your experiments. Each issue is presented in a question-and-answer format, providing not just a solution, but the underlying chemical reasoning to empower your future synthetic designs.

Question 1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Low yield is a multifaceted problem that can stem from several factors, from the quality of your starting materials to the nuances of your reaction conditions.

Potential Causes & Recommended Solutions:

Potential Cause	Explanation & Recommended Solution
Poor Quality of Starting Materials	The purity of your precursors is paramount. For instance, 2-aminothiophenols are susceptible to oxidation. Solution: Ensure you are using high-purity starting materials. If necessary, purify them before use. For air-sensitive reagents like 2-aminothiophenol, consider handling them under an inert atmosphere (e.g., nitrogen or argon).[4]
Suboptimal Reaction Temperature	Temperature can dramatically influence reaction rates and the formation of side products.[4] Some reactions require heating to overcome activation energy barriers, while others may produce unwanted byproducts at elevated temperatures. Solution: If your reaction is sluggish at room temperature, try incrementally increasing the heat while monitoring the reaction by Thin Layer Chromatography (TLC). Conversely, if you observe significant side product formation, lowering the temperature may be beneficial.[4]
Incomplete Cyclization	The formation of the benzothiazole ring is a critical step. In some cases, the intermediate may not fully cyclize, leading to a mixture of products and a lower yield of the desired compound. Solution: The choice of catalyst and reaction conditions plays a significant role in promoting efficient cyclization.[4] Experiment with different catalysts, such as p-toluenesulfonic acid (p-TSA), which can increase the nucleophilicity of the nitrogen atom in 2-aminobenzothiazole and accelerate the reaction.[5]
Moisture in the Reaction	Certain chlorinating agents, such as thionyl chloride and sulfuryl chloride, are highly sensitive to moisture and can be quenched by water, reducing their effectiveness and leading to lower yields. Solution: Ensure all glassware is thoroughly dried before use and use anhydrous solvents. Running the reaction under an inert atmosphere can also help to exclude moisture.

Question 2: I'm observing multiple spots on my TLC, and purification by column chromatography is proving difficult. What are my options?

Purification can be a significant bottleneck, especially when dealing with closely related side products.

Potential Causes & Recommended Solutions:

Potential Cause	Explanation & Recommended Solution
Formation of Side Products	The reaction conditions may be promoting the formation of undesired byproducts. Solution: Adjusting reaction parameters such as temperature or the type of catalyst can help suppress side reactions.[4] Careful monitoring by TLC is crucial to identify the optimal conditions that favor the formation of the desired product.
Product Instability on Silica Gel	Some benzothiazole derivatives can be sensitive to the acidic nature of silica gel, leading to degradation during column chromatography.[4] Solution: Consider using a different stationary phase for your chromatography. Neutral or basic alumina can be a good alternative.[4] Other purification techniques, such as recrystallization or preparative HPLC, may also be more suitable.
Unreacted Starting Materials	If your reaction has not gone to completion, the presence of starting materials can complicate purification. Solution: Ensure the reaction is complete by monitoring it with TLC.[4] If the reaction stalls, you may need to adjust the conditions (e.g., add more reagent, increase the temperature, or extend the reaction time).

Frequently Asked Questions (FAQs)

This section covers broader questions that are commonly asked by researchers working on the synthesis of benzothiazole derivatives.

Q1: What are the most common synthetic routes to 2-chlorobenzothiazoles?

A1: Several established methods exist for the synthesis of the 2-chlorobenzothiazole skeleton. A prevalent approach involves the reaction of 2-mercaptobenzothiazole with a chlorinating agent such as sulfuryl chloride (SO2Cl2) or thionyl chloride (SOCl2).[6][7][8] Another common route is the condensation of 2-aminothiophenols with various electrophiles like carboxylic acids, aldehydes, or acyl chlorides to first form the benzothiazole core, which is then chlorinated.[1][9]

Q2: How can I monitor the progress of my reaction effectively?

A2: Thin-layer chromatography (TLC) is a standard and highly effective technique for monitoring the progress of your reaction.[4] By spotting the reaction mixture alongside the starting materials on a TLC plate, you can visually track the consumption of reactants and the formation of your product. Visualization is typically achieved using UV light or by staining with an appropriate reagent like iodine vapor.[4]

Q3: Are there any "green" or more environmentally friendly approaches to benzothiazole synthesis?

A3: Yes, modern synthetic chemistry is increasingly focused on environmentally benign methods. For benzothiazole synthesis, this often involves the use of water as a solvent, reusable catalysts, and solvent-free reaction conditions.[5][10][11] Microwave-assisted synthesis is another popular green chemistry approach that can significantly reduce reaction times and energy consumption.[11][12][13]

Q4: What safety precautions should I take when working with reagents like 2-aminothiophenol and thionyl chloride?

A4: Safety should always be the top priority in the laboratory. 2-Aminothiophenol is known to be readily oxidized and has a strong, unpleasant odor; therefore, it should be handled in a well-ventilated fume hood, and if possible, under an inert atmosphere.[4] Thionyl chloride is corrosive and reacts violently with water, releasing toxic gases. It should also be handled with extreme care in a fume hood, and appropriate personal protective equipment (PPE), including gloves and safety goggles, must be worn. Always consult the Safety Data Sheet (SDS) for detailed handling and safety information for all chemicals used.

Experimental Protocols

Below are detailed, step-by-step methodologies for key experiments.

Protocol 1: Synthesis of Methyl 2-mercapto-1,3-benzothiazole-5-carboxylate

This protocol outlines a common method for synthesizing the 2-mercaptobenzothiazole precursor.

Materials:

• Methyl 3-amino-4-mercaptobenzoate

• Carbon disulfide (CS2)

• Potassium hydroxide (KOH)

• Ethanol

• Water

• Hydrochloric acid (HCl)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve potassium hydroxide in ethanol.

• To this solution, add Methyl 3-amino-4-mercaptobenzoate.

• Slowly add carbon disulfide to the reaction mixture.

• Heat the mixture to reflux and maintain for the appropriate time, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water and acidify with dilute hydrochloric acid to precipitate the product.

• Filter the solid precipitate, wash with water, and dry under vacuum.

• The crude product can be further purified by recrystallization.

Protocol 2: Synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

This protocol describes the chlorination of the 2-mercaptobenzothiazole precursor.

Materials:

• Methyl 2-mercapto-1,3-benzothiazole-5-carboxylate

• Sulfuryl chloride (SO2Cl2) or Thionyl chloride (SOCl2)

• Anhydrous inert solvent (e.g., dichloromethane, chloroform)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve Methyl 2-mercapto-1,3-benzothiazole-5-carboxylate in an anhydrous inert solvent.

• Cool the solution in an ice bath.

• Slowly add sulfuryl chloride or thionyl chloride dropwise to the cooled solution via the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for the required duration, monitoring by TLC.

• Upon completion, carefully quench the reaction by pouring it into ice water.

• Separate the organic layer, and wash it successively with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Visualizing the Synthesis and Troubleshooting

To better understand the reaction and troubleshooting process, the following diagrams are provided.

Caption: General reaction pathway for the chlorination of a 2-mercaptobenzothiazole derivative.

Caption: A logical workflow for troubleshooting low-yield issues in synthesis.

References

• Aksenov, A. V., Aksenova, I. V., Magedov, I. V., & Kornienko, A. (2021). Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. Molecules, 26(11), 3173. [Link]

• Google Patents. (n.d.). EP0626379B1 - Process for the preparation of 2-chlorobenzothiazole or 2-chlorobenzoxazole.

• Kumar, A., & Kumar, R. (2020). Synthesis and Pharmacological Activities of Benzothiazole Derivatives. Indian Journal of Pharmaceutical Education and Research, 54(2), 249-259. [Link]

• Google Patents. (n.d.). US2469697A - Preparation of 2-chlorobenzothiazole.

• Organic Chemistry Portal. (n.d.). Synthesis of benzothiazoles. Retrieved from [Link]

• Tung, T. T., & Xuan, H. L. (2020). A Convenient Synthesis of 2-Mercapto and 2-Chlorobenzothiazoles. Request PDF. [Link]

• Li, Y., Wu, M., & Liu, X. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 25(7), 1675. [Link]

• Mulani, S., Mujawar, M., Jagtap, T., Mande, A., & Gaikwad, O. (2023). Synthesis and various biological activities of benzothiazole derivative: A review. Journal of Drug Delivery and Therapeutics, 13(9-s), 202-211. [Link]

• Lee, C. K., Chan, K. F., & Wu, C. L. (2017). Synthesis of Benzothiazole Derivatives Using Ultrasonic Probe Irradiation. Malaysian Journal of Analytical Sciences, 21(1), 224-230. [Link]

• Google Patents. (n.d.). EP0103817B1 - Process for the preparation of 2-chloro-benzothiazole.

• PubChem. (n.d.). Methyl 2-chloro-1,3-benzothiazole-6-carboxylate. Retrieved from [Link]

• Sharma, P., & Singh, P. (2024). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. Chemistry, 6(1), 1-20. [Link]

• Aksenov, A. V., Aksenova, I. V., Magedov, I. V., & Kornienko, A. (2021). Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. NIH. [Link]

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• 2. pharmacyjournal.in [pharmacyjournal.in]
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• 6. EP0626379B1 - Process for the preparation of 2-chlorobenzothiazole or 2-chlorobenzoxazole - Google Patents [patents.google.com]
• 7. US2469697A - Preparation of 2-chlorobenzothiazole - Google Patents [patents.google.com]
• 8. EP0103817B1 - Process for the preparation of 2-chloro-benzothiazole - Google Patents [patents.google.com]
• 9. Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol [mdpi.com]
• 10. Benzothiazole synthesis [organic-chemistry.org]
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Technical Support Center: Navigating the Scale-Up Synthesis of Benzothiazole Compounds

Welcome to the technical support center dedicated to the scale-up synthesis of benzothiazole and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to address the common and complex challenges encountered when transitioning from bench-scale synthesis to larger-scale production. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) grounded in mechanistic principles and practical, field-proven insights.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the synthesis of benzothiazole compounds, providing concise and actionable answers.

Q1: What are the most prevalent starting materials for synthesizing benzothiazole derivatives?

A1: The most common and versatile methods for constructing the benzothiazole core involve the condensation of 2-aminothiophenol with a variety of carbonyl-containing compounds. These include carboxylic acids, aldehydes, acyl chlorides, and esters.[1] Alternative strategies, such as the cyclization of thiobenzanilides or reactions involving nitriles, are also employed.[1]

Q2: How can I effectively monitor the progress of my benzothiazole synthesis reaction during scale-up?

A2: Thin-layer chromatography (TLC) is a standard and highly effective technique for real-time monitoring of reaction progress.[1] By co-spotting the reaction mixture with the starting materials on a TLC plate, you can visually track the consumption of reactants and the formation of the desired product. Visualization is typically achieved using UV light or by staining with iodine vapor.[1] For larger scale reactions, High-Performance Liquid Chromatography (HPLC) can provide more quantitative and accurate monitoring.

Q3: What are some established "green" or environmentally sustainable approaches for benzothiazole synthesis?

A3: Modern synthetic chemistry places a strong emphasis on environmentally benign methodologies. For benzothiazole synthesis, this often involves the use of water as a solvent, the application of reusable catalysts, and conducting reactions under solvent-free conditions.[1] Microwave-assisted synthesis is a prominent green chemistry technique that can significantly shorten reaction times and reduce energy consumption.[1][2][3]

Q4: What are the critical safety precautions when handling 2-aminothiophenol on a larger scale?

A4: 2-Aminothiophenol is susceptible to oxidation, so it is crucial to handle it under an inert atmosphere, such as nitrogen or argon, particularly in larger quantities.[1] As a thiol, it possesses a potent and unpleasant odor and must be handled in a well-ventilated fume hood. Always consult the Safety Data Sheet (SDS) for comprehensive handling, storage, and disposal information before commencing any work.

Troubleshooting Guide: Common Challenges in Scale-Up Synthesis

This section provides a detailed breakdown of common problems encountered during the scale-up of benzothiazole synthesis, their potential causes, and recommended solutions.

Problem 1: Low or No Product Yield

Low product yield is a frequent and frustrating issue in organic synthesis. The table below outlines potential causes and actionable solutions.

Potential Cause	Recommended Solutions
Poor Quality of Starting Materials	Ensure the purity of 2-aminothiophenol and the carbonyl compound. 2-Aminothiophenol is prone to oxidation; using a freshly opened bottle or purifying it via distillation or recrystallization before use is highly advisable.[1]
Inefficient Catalyst	The choice of catalyst is critical. For condensations with carboxylic acids, catalysts like polyphosphoric acid (PPA) or molecular iodine can be effective.[1][4] For reactions with aldehydes, catalysts such as a hydrogen peroxide/hydrochloric acid (H₂O₂/HCl) mixture, samarium triflate, or various metal-based catalysts have proven successful.[1][5]
Suboptimal Reaction Temperature	The reaction temperature can significantly influence the yield. If the yield is low at room temperature, a gradual increase in temperature may be beneficial.[1] Conversely, if side product formation is observed at elevated temperatures, lowering the temperature is recommended.[1]
Presence of Water	Certain condensation reactions are sensitive to moisture. Employing dry solvents and ensuring all glassware is thoroughly dried can enhance the yield. The addition of molecular sieves to the reaction mixture can also effectively remove residual water.[1]

Problem 2: Formation of Side Products and Impurities

The generation of byproducts can complicate purification and diminish the overall yield. Understanding the potential side reactions is key to mitigating them.

Caption: Common reaction pathways and side reactions in benzothiazole synthesis.

• Oxidation of 2-aminothiophenol: The thiol group in 2-aminothiophenol is susceptible to oxidation, leading to the formation of a disulfide byproduct.[1]

  • Solution: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can effectively minimize this side reaction.[1]

• Incomplete Cyclization: The intermediate Schiff base, formed from the reaction of 2-aminothiophenol and an aldehyde, may not fully cyclize.[1]

  • Solution: The choice of catalyst and reaction conditions plays a pivotal role in promoting efficient cyclization. Experiment with different catalysts or reaction temperatures to drive the reaction to completion.[1]

• Self-Condensation of Starting Materials: Under certain conditions, the aldehyde or other carbonyl starting materials may undergo self-condensation.[1]

  • Solution: Adjusting the reaction conditions, such as temperature or the rate of addition of one reactant to another, can help to suppress these side reactions.[1]

Problem 3: Difficulty in Product Purification

Isolating the pure benzothiazole derivative can be challenging due to the presence of unreacted starting materials or side products.

Potential Cause	Recommended Solutions
Similar Polarity of Product and Impurities	If the product and impurities exhibit similar polarities, separation by column chromatography can be arduous.[1] Try employing a different solvent system for elution or consider alternative purification techniques like recrystallization or preparative Thin-Layer Chromatography (TLC).[1][6]
Product is an Oil	If the product is an oil and proves difficult to purify by column chromatography, consider converting it to a solid derivative (e.g., a salt) for easier purification by recrystallization.[1] The pure product can then be regenerated.
Product Instability on Silica Gel	Some benzothiazole derivatives may be sensitive to the acidic nature of silica gel, leading to degradation on the column.[1] In such cases, using neutral or basic alumina for column chromatography, or opting for a different purification method altogether, is recommended.[1]

Experimental Protocol: A General Guideline for Synthesis

The following is a general protocol for the synthesis of 2-substituted benzothiazoles from 2-aminothiophenol and an aromatic aldehyde. This protocol should be optimized for specific substrates.

Caption: A generalized workflow for the synthesis of 2-substituted benzothiazoles.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the aromatic aldehyde (1.0 mmol) in a suitable solvent such as ethanol, DMF, or DMSO (5-10 mL). To this solution, add 2-aminothiophenol (1.0 mmol).[1]

• Catalyst Addition: Add the selected catalyst. For instance, a mixture of hydrogen peroxide and hydrochloric acid has been shown to be a highly efficient system for this transformation.[2][6] The optimal catalyst and its loading should be determined experimentally.

• Reaction Conditions: Stir the reaction mixture at the desired temperature, which can range from room temperature to reflux, for the required duration (typically 1 to 24 hours).[1]

• Reaction Monitoring: Monitor the progress of the reaction by TLC until the starting materials are consumed.[1]

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, it can be collected by filtration.[1]

• Purification: The crude product can be further purified by recrystallization from a suitable solvent or by column chromatography.[6]

References

• BenchChem. (2025).
• BenchChem. (2025).
• Journal of Chemical Health Risks. (n.d.).
• Wikipedia. (n.d.). Benzothiazole.
• Gao, X., et al. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 25(7), 1675.
• Various Authors. (2024). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol.
• Organic Chemistry Portal. (n.d.). Benzothiazole synthesis.
• BenchChem. (2025).
• ResearchGate. (2025). Multistep Continuous-Flow Synthesis of Condensed Benzothiazoles.
• Various Authors. (2023).
• Various Authors. (2023).
• Gupta, et al. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 25(7), 1675.
• de la Hoz, A., et al. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. PubMed Central.

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmacyjournal.in [pharmacyjournal.in]
• 5. Benzothiazole synthesis [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]

Technical Support Center: A Researcher's Guide to Preventing Hydrolysis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this key synthetic intermediate. Our goal is to provide you with the in-depth knowledge and field-proven protocols necessary to mitigate a common yet critical challenge: the unwanted hydrolysis of the methyl ester functional group. By understanding the underlying mechanisms and implementing the strategies outlined below, you can ensure the integrity of your material, maximize reaction yields, and maintain the fidelity of your experimental outcomes.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

This section addresses the fundamental principles governing the stability of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate.

Q1: What is Methyl 2-chloro-1,3-benzothiazole-5-carboxylate and why is its stability critical?

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a heterocyclic building block of significant interest in medicinal chemistry. The benzothiazole core is a privileged scaffold found in numerous pharmacologically active compounds, and the strategically placed chloro, and carboxylate groups serve as versatile handles for further synthetic transformations.[1][2] The stability of the ester group is paramount; its unintended hydrolysis to the corresponding carboxylic acid not only consumes the desired material but also introduces a significant impurity that can complicate subsequent reactions, purification, and biological assays.

Q2: What is ester hydrolysis, and why is this specific molecule susceptible?

Ester hydrolysis is a chemical reaction in which a water molecule cleaves an ester bond, yielding a carboxylic acid and an alcohol.[3] This reaction can be catalyzed by either acid or base.[4]

• Acid-Catalyzed Hydrolysis: This is a reversible equilibrium process. The reaction is initiated by the protonation of the ester's carbonyl oxygen, which makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water.[5][6] To push the equilibrium back towards the ester, water must be rigorously excluded.

• Base-Catalyzed Hydrolysis (Saponification): This is an irreversible reaction. A strong nucleophile, the hydroxide ion (OH⁻), directly attacks the electrophilic carbonyl carbon. The resulting carboxylic acid is immediately deprotonated by the basic conditions to form a carboxylate salt, which drives the reaction to completion.[7]

The benzothiazole ring system contains electron-withdrawing nitrogen and sulfur atoms, which can influence the electronic properties of the benzene ring and, consequently, the reactivity of the ester group.

Diagram 1: Mechanisms of Ester Hydrolysis

Q3: What are the primary factors that accelerate hydrolysis?

The rate of ester hydrolysis is significantly influenced by four main factors:

• Presence of Water: As a key reactant, the concentration of water directly impacts the rate of hydrolysis, particularly in acid-catalyzed reactions which are governed by equilibrium.[8]

• pH (Presence of Acid or Base): Both acids and bases act as catalysts. Strong bases are particularly destructive as they promote irreversible saponification.[4][9]

• Temperature: Higher temperatures increase the kinetic energy of molecules, accelerating the rate of the hydrolysis reaction.[9]

• Presence of Catalytic Impurities: Trace amounts of metal ions or residual acid/base from previous synthetic steps can catalyze hydrolysis over time.[8]

Section 2: Troubleshooting Guide - In the Lab

This section provides actionable solutions for specific experimental scenarios where hydrolysis is a common risk.

Scenario 1: During a Chemical Reaction

• Problem: You are using Methyl 2-chloro-1,3-benzothiazole-5-carboxylate as a starting material, but you observe formation of the carboxylic acid byproduct during the reaction.

• Root Causes & Solutions:

  • Wet Solvents/Reagents: The most common cause is the presence of water.

    • Troubleshooting: Ensure all solvents are of anhydrous grade and handled under an inert atmosphere (Nitrogen or Argon). Use freshly opened solvents or those stored over molecular sieves. Dry all reagents that are not water-sensitive.[10]

  • Hygroscopic Reagents: Some reagents or starting materials can absorb moisture from the air and introduce it into the reaction.

    • Troubleshooting: Handle hygroscopic materials in a glove box or under a positive pressure of inert gas.[10]

  • Acidic or Basic Contaminants: Reagents may contain acidic or basic impurities that catalyze hydrolysis.

    • Troubleshooting: If your reaction conditions permit, consider adding a non-nucleophilic base (e.g., proton sponge) or an acid scavenger to neutralize trace acidic impurities.[10]

  • High Reaction Temperature: Elevated temperatures can promote hydrolysis.

    • Troubleshooting: If possible, lower the reaction temperature. While this may slow down the desired reaction, it will have a more pronounced effect on reducing the rate of hydrolysis. Monitor the reaction for a longer period.[10]

Scenario 2: During Aqueous Workup

• Problem: Your reaction is complete and the ester is intact, but you experience significant product loss and formation of the carboxylic acid after quenching and extraction.

• Root Causes & Solutions: This is the highest-risk step for hydrolysis. The key is to minimize the time the ester is in contact with water, especially under non-neutral pH, and to keep conditions cold.

  • Harsh Quenching/Neutralization: Using strong bases (NaOH, KOH) to neutralize reaction acids is a primary cause of saponification.

    • Troubleshooting: NEVER use strong bases unless your ester is exceptionally robust. Always use a cold, saturated solution of a weak base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).[9][11] The reaction with bicarbonate is self-indicating; continue adding it until the evolution of CO₂ gas ceases.

  • Prolonged Contact with Aqueous Layers: The longer the exposure, the greater the extent of hydrolysis.

    • Troubleshooting: Perform all washes and extractions quickly and efficiently. Do not let the layers sit in the separatory funnel for extended periods.[9]

  • Ambient Temperature Workup: Hydrolysis is faster at room temperature.

    • Troubleshooting: Cool the reaction mixture in an ice bath before adding any aqueous solution. Perform all subsequent washes with ice-cold solutions (water, bicarbonate, brine).[9]

  • Incomplete Drying: Residual water in the organic layer can cause hydrolysis during solvent removal or storage.

    • Troubleshooting: After the final wash (typically with brine to remove bulk water), dry the organic layer thoroughly with a suitable anhydrous drying agent like Na₂SO₄ or MgSO₄. Add the agent until it no longer clumps and flows freely.[9]

Diagram 2: Troubleshooting Workup-Induced Hydrolysis

Scenario 3: During Purification

• Problem: The crude product is clean, but hydrolysis occurs during column chromatography or recrystallization.

• Root Causes & Solutions:

  • Acidic Silica Gel: Standard silica gel is slightly acidic and can catalyze hydrolysis, especially if the compound moves slowly down the column.

    • Troubleshooting: For sensitive compounds, use deactivated silica gel. This can be prepared by adding ~1% triethylamine to the eluent system to neutralize the acidic sites. Alternatively, use a different stationary phase like alumina.

  • Reactive Recrystallization Solvents: Using alcohols (methanol, ethanol) for recrystallization can lead to transesterification, where the methyl group of the ester is exchanged with the alkyl group of the solvent alcohol. While not strictly hydrolysis, it is an undesired side reaction.

    • Troubleshooting: Avoid using reactive hydroxylic solvents. Opt for non-hydroxylic solvents such as toluene, heptane, ethyl acetate, or mixtures thereof for recrystallization.[12]

Scenario 4: During Long-Term Storage

• Problem: A previously pure sample shows the presence of the carboxylic acid after being stored for several months.

• Root Causes & Solutions:

  • Exposure to Atmospheric Moisture: Improperly sealed containers allow moisture ingress over time.

    • Troubleshooting: Store the compound in a tightly sealed vial with a secure cap. For extra protection, wrap the cap seal with parafilm.[13][14]

  • Ambient Storage Conditions: Both moisture and heat contribute to degradation.

    • Troubleshooting: Store the vial inside a desiccator to maintain a dry environment. Store the desiccator in a refrigerator or freezer (-20°C) to minimize thermal degradation. Allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold solid.[13]

Section 3: Key Protocols & Data Summary

Protocol 1: Standard Operating Procedure for a Hydrolysis-Minimizing Workup

• Cooling: Once the reaction is deemed complete by TLC or LCMS, cool the reaction vessel to 0°C in an ice-water bath.

• Dilution: Dilute the cold reaction mixture with a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Transfer: Transfer the diluted mixture to a separatory funnel.

• Neutralization: Add cold, saturated aqueous NaHCO₃ solution in portions. Swirl the funnel gently (unstoppered) after each addition to control initial gas evolution. Then, stopper the funnel, shake cautiously, and vent frequently. Continue adding NaHCO₃ solution until no more CO₂ is evolved.[9]

• Extraction: Separate the aqueous and organic layers promptly.

• Wash: Wash the organic layer sequentially with cold water (1x) and then cold brine (saturated aqueous NaCl) (1x). The brine wash helps to remove most of the dissolved water from the organic phase.[9]

• Drying: Drain the organic layer into an Erlenmeyer flask and add anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Add the drying agent until it no longer clumps together. Swirl for 5-10 minutes.[9]

• Isolation: Filter the organic solution to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude ester.

Data Summary Tables

Table 1: Workup Reagent Selection Guide

Parameter	Recommended Reagent	Avoid	Rationale
Neutralization	Cold, saturated NaHCO₃ or Na₂CO₃	NaOH, KOH, LiOH	Strong bases cause rapid, irreversible saponification of the ester.[7]
Drying Agent	Anhydrous Na₂SO₄, MgSO₄	-	Efficiently removes trace water to prevent hydrolysis during solvent evaporation.[9]
Aqueous Washes	Ice-cold deionized water, brine	Room temperature solutions	Lower temperatures significantly reduce the rate of hydrolysis.[9]

Table 2: Recommended Storage Conditions

Condition	Recommendation	Purpose
Temperature	-20°C (Freezer)	Minimizes thermal degradation and slows hydrolysis kinetics.
Atmosphere	Tightly sealed container inside a desiccator	Prevents exposure to atmospheric moisture.[13][14]
Light	Amber vial or store in the dark	Prevents potential photochemical degradation.

Section 4: Analytical Confirmation of Hydrolysis

If you suspect hydrolysis has occurred, you can confirm it using standard analytical techniques:

• Thin-Layer Chromatography (TLC): The hydrolyzed product, 2-chloro-1,3-benzothiazole-5-carboxylic acid, is significantly more polar than the parent ester. It will appear as a separate spot with a much lower Rf value (closer to the baseline) on the TLC plate.

• High-Performance Liquid Chromatography (HPLC): The carboxylic acid will have a different, typically shorter, retention time than the ester on a reverse-phase column.

• Proton Nuclear Magnetic Resonance (¹H NMR): The most definitive evidence is the disappearance of the characteristic singlet peak for the methyl ester protons (-OCH₃), typically found around 3.9-4.0 ppm, and the potential appearance of a very broad singlet for the carboxylic acid proton (-COOH) far downfield (>10 ppm), which may exchange with residual water in the NMR solvent.

By diligently applying these principles and protocols, you can effectively prevent the hydrolysis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, ensuring the quality of your research and the success of your synthetic endeavors.

References

• Chemistry Steps. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism.

• The Organic Chemistry Tutor. (2016). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry.

• SF COMPOSITES. (2024). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.

• BenchChem. Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions.

• University of Calgary. Ch20: Hydrolysis of Esters.

• BYJU'S. Ester Hydrolysis with H₂SO₄.

• Wikipedia. Ester hydrolysis.

• BenchChem. Preventing hydrolysis of the ester group during reactions.

• ResearchGate. (2012). What can I add or use in order to protect the ester bond from breaking down under acidic or basic conditions?

• Boyde, S. (2001). Hydrolytic Stability of Synthetic Ester Lubricants. ResearchGate.

• Dakenchem. (2024). Three types of hydrolysis and ways to prevent hydrolysis.

• LookChem. General procedures for the purification of Esters.

• Science Ready. Fisher Esterification, Reflux, Isolation and Purification of Esters.

• Coach Benner. Synthesis, Isolation, and Purification of an Ester.

• Flinn Scientific. Synthesis, Isolation and Purification of an Ester.

• ResearchGate. (2016). How to purify esterefication product?

• ResearchGate. (2021). Work up of ester?

• Goddu, R. F., LeBlanc, N. F., & Wright, C. M. (1955). Spectrophotometric Determination of Esters and Anhydrides by Hydroxamic Acid Reaction. Analytical Chemistry, 27(8), 1251–1255.

• Tsupko, T. G., et al. (2021). Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. Molecules, 26(23), 7168.

• Chemguide. hydrolysis of esters.

• Van Vranken, D. (2020). Chem 51C F20 Lec 15. Ester Hydrolysis and the Chemistry of Nitriles.

• Journal of Chemical and Pharmaceutical Research. (2014). A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylic acid ester. 6(5):104-105.

• Ashenhurst, J. (2022). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry.

• PubChem. Methyl 2-chloro-1,3-benzothiazole-6-carboxylate.

• Khan Academy. (2014). Acid-catalyzed ester hydrolysis.

• Guda, V. V., et al. (2022). Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. Molecules, 27(8), 2530.

Sources

• 1. Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. byjus.com [byjus.com]
• 4. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 5. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. youtube.com [youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
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• 11. researchgate.net [researchgate.net]
• 12. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 13. carbodiimide.com [carbodiimide.com]
• 14. carbodiimide.com [carbodiimide.com]

preventing unwanted side reactions at the chloro position

Welcome to the technical support center for managing reactivity at the chloro position. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with unwanted side reactions involving chloro-substituents. Here, we move beyond simple protocols to explain the underlying chemical principles, providing you with the tools to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions at a chloro position, especially in cross-coupling?

The most prevalent side reaction is hydrodechlorination , where the chloro group is replaced by a hydrogen atom.[1][2] This is particularly common in palladium-catalyzed reactions where a hydride source is present, which can be the solvent (like an alcohol), the base, or even trace water.[3] Another significant side reaction is homocoupling of your coupling partner. Less common, but still problematic under certain conditions, is direct nucleophilic aromatic substitution (SNAr) , where a nucleophile in the reaction mixture displaces the chloride.[4][5]

Q2: My reaction is giving me a significant amount of dechlorinated starting material. What is hydrodechlorination and how can I minimize it?

Hydrodechlorination is a reductive process that competes with your desired cross-coupling reaction. It typically occurs after the oxidative addition of the aryl chloride to the Pd(0) catalyst.[3] If a palladium-hydride (Pd-H) species forms in the catalytic cycle, it can reductively eliminate with the aryl group to form the undesired dechlorinated product instead of proceeding with transmetalation.[3]

To minimize it:

• Ligand Selection: Use bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos, SPhos). These ligands accelerate the rate of reductive elimination of the desired product, which can outcompete the hydrodechlorination pathway.[6][7]

• Base Selection: Avoid bases that can readily generate hydride species. Weaker carbonate or phosphate bases (e.g., K₂CO₃, K₃PO₄) are often preferable to stronger hydroxide or alkoxide bases.

• Solvent Choice: Use anhydrous, aprotic solvents (e.g., toluene, dioxane) to minimize potential hydride sources. While some Suzuki reactions benefit from water, excess can promote side reactions.[6]

Q3: I have a molecule with both a chloro and a bromo substituent. How can I react selectively at the bromine?

Achieving chemoselectivity is based on the different reactivities of the carbon-halogen bonds. The order of reactivity for oxidative addition to Pd(0) is generally C-I > C-Br > C-Cl. This difference allows for selective reaction at the more reactive C-Br bond.

To enhance selectivity:

• Use a less reactive catalyst system: A standard catalyst like Pd(PPh₃)₄ at lower temperatures is often sufficient to selectively activate the C-Br bond while leaving the C-Cl bond intact.[6]

• Control Temperature: Running the reaction at the lowest possible temperature that still allows for C-Br activation is critical. Start at room temperature and gradually increase if needed.

• Avoid highly active catalyst systems: Highly active, bulky phosphine ligands designed for activating aryl chlorides can sometimes lead to a loss of selectivity and reaction at both sites.[8][9]

Q4: Under what conditions should I worry about Nucleophilic Aromatic Substitution (SNAr) at the chloro position?

SNAr becomes a significant concern when your aromatic ring is "activated" towards nucleophilic attack. This occurs if you have strong electron-withdrawing groups (EWGs), such as -NO₂ or -CN, positioned ortho or para to the chloro group.[5][10][11] These groups are necessary to stabilize the negative charge of the intermediate (a Meisenheimer complex) formed during the reaction.[10][12] If your substrate fits this description and your reaction mixture contains strong nucleophiles (e.g., alkoxides, amines, hydroxides) and is run at elevated temperatures, SNAr is a likely side reaction.[4][12]

Troubleshooting Guides

Problem 1: Persistent Hydrodechlorination in Palladium-Catalyzed Cross-Coupling

Symptoms:

• Low yield of the desired coupled product.

• Significant presence of a byproduct corresponding to the starting material with the -Cl replaced by -H.

• Mass spectrometry analysis confirms the mass of the dechlorinated arene.

Root Cause Analysis: Hydrodechlorination in Pd-catalyzed cross-coupling is an off-cycle process that competes directly with the productive catalytic cycle. After the crucial oxidative addition step, the resulting Ar-Pd(II)-Cl complex is at a crossroads. In the desired pathway, it undergoes transmetalation with the coupling partner. However, if a Pd-H species is formed, it can lead to the Ar-Pd(II)-H intermediate, which then undergoes reductive elimination to yield the dechlorinated arene and regenerate Pd(0).[3] Sources of the hydride can be varied and sometimes non-obvious, including β-hydride elimination from certain substrates or ligands, or reactions involving solvents or bases.[3][13]

dot

Caption: Catalytic cycle showing the desired pathway (green) vs. the hydrodechlorination pathway (red).

Solutions & Protocols:

Your primary goal is to accelerate the productive catalytic cycle, specifically the reductive elimination step, to outpace the hydrodechlorination pathway.

Table 1: Ligand and Base Selection Guide for Suppressing Hydrodechlorination

Parameter	Recommendation	Rationale
Ligand Class	Bulky, electron-rich biaryl phosphines (e.g., XPhos, SPhos, RuPhos).[6][7]	These ligands promote the crucial C-C reductive elimination step, shortening the lifetime of the Ar-Pd(II)-Cl intermediate and minimizing its chance to intercept a hydride.[6]
Base Type	Weak, non-nucleophilic inorganic bases (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃).	Stronger bases like alkoxides (e.g., NaOtBu) or hydroxides can act as or generate hydride sources, directly contributing to the side reaction.
Solvent	Anhydrous aprotic solvents (e.g., Toluene, Dioxane, THF).	Protic solvents like alcohols can be a direct source of hydrides. Ensure solvents are properly dried before use.[6]

Experimental Protocol: Optimizing a Suzuki Coupling to Minimize Hydrodechlorination

This protocol outlines a systematic approach to optimize a reaction prone to hydrodechlorination using 4-chlorotoluene and phenylboronic acid as a model system.

• Reagent Preparation:

  • Dry the toluene over sodium/benzophenone or pass it through an activated alumina column.

  • Ensure the aryl chloride (1.0 mmol), phenylboronic acid (1.2 mmol), and base (2.0 mmol) are dry.

  • Use a high-quality palladium precatalyst, such as Pd₂(dba)₃ (0.01 mmol, 1 mol%) or Pd(OAc)₂ (0.02 mmol, 2 mol%).

• Reaction Setup (Under Inert Atmosphere):

  • To a dry Schlenk flask, add the aryl chloride, arylboronic acid, base (start with K₃PO₄), palladium precatalyst, and ligand (e.g., XPhos, 0.04 mmol, 4 mol%).[6]

  • Seal the flask, then evacuate and backfill with argon or nitrogen three times to remove all oxygen.[6]

  • Add 5 mL of degassed, anhydrous toluene via syringe.

• Reaction Execution & Monitoring:

  • Heat the reaction to 100 °C with vigorous stirring.

  • After 1 hour, take a small aliquot (under inert atmosphere), quench with water, extract with ethyl acetate, and analyze by GC-MS or LC-MS to determine the ratio of product to dechlorinated starting material.

  • Continue monitoring at regular intervals (e.g., 4h, 12h, 24h) until the starting material is consumed or the ratio stabilizes.

• Troubleshooting & Iteration:

  • If hydrodechlorination is still >10%:

    • Iteration 1 (Ligand): Repeat the reaction, substituting XPhos with a different bulky ligand like SPhos or RuPhos.

    • Iteration 2 (Base): Revert to the best ligand and switch the base to Cs₂CO₃, which can sometimes accelerate reductive elimination.

    • Iteration 3 (Temperature): Lower the reaction temperature to 80 °C. While this may slow the overall reaction, it can disproportionately slow the rate of the side reaction.

Problem 2: Poor Chemoselectivity with Multiple Halogen Atoms (e.g., Ar-Br,Cl)

Symptoms:

• Reaction with a di-halogenated substrate (containing both Cl and a more reactive halogen like Br or I) yields a mixture of mono- and di-substituted products.

• The desired mono-substituted product is obtained in low yield.

Root Cause Analysis: The challenge lies in the fine energetic difference between the oxidative addition into the C-Br bond versus the C-Cl bond. While C-Br is significantly more reactive, highly potent catalyst systems, often required for other reasons (like steric hindrance), can be aggressive enough to activate the C-Cl bond as well, especially at elevated temperatures. The key is to find a catalytic "sweet spot" that is active enough for the C-Br bond but remains dormant towards the C-Cl bond.

dot

Caption: Decision workflow for achieving chemoselective C-Br coupling.

Solutions & Protocols:

The strategy is to use the mildest conditions possible that will effect the transformation at the more reactive C-Br site.

Table 2: Catalyst and Condition Selection for Chemoselectivity

Reactivity Level	Recommended Catalyst System	Temperature Range	Rationale
High (Un-hindered Ar-Br)	Pd(PPh₃)₄ or Pd(OAc)₂ / 2 PPh₃	Room Temp – 60 °C	A classic, less active system that readily distinguishes between C-Br and C-Cl bonds.[6]
Medium (Hindered Ar-Br)	Pd₂(dba)₃ / P(tBu)₃	60 – 80 °C	A more active catalyst that can overcome steric hindrance at the C-Br site without significant C-Cl activation.
Low (Very Hindered Ar-Br)	Pd₂(dba)₃ / XPhos	60 – 80 °C (Monitor Closely)	Use highly active Buchwald-type systems with caution. They are most likely to cause over-reaction. Monitor carefully by LCMS/GCMS.[14]

Experimental Protocol: Selective Suzuki Coupling on 1-bromo-4-chlorobenzene

• Setup: In an argon-filled glovebox or using Schlenk technique, combine 1-bromo-4-chlorobenzene (1.0 mmol), phenylboronic acid (1.2 mmol), K₂CO₃ (2.5 mmol), and Pd(PPh₃)₄ (0.03 mmol, 3 mol%) in a flask.

• Solvent: Add 5 mL of degassed 1,4-dioxane and 1 mL of degassed water.

• Reaction: Stir the mixture at 60 °C.

• Monitoring: After 2 hours, take an aliquot and analyze by GC-MS. Look for the desired 4-chloro-1,1'-biphenyl product, unreacted starting material, and the undesired 1,1':4',1''-terphenyl (di-coupled product).

• Optimization:

  • If the reaction is clean but slow, increase the temperature to 80 °C.

  • If the reaction is sluggish and the substrate is sterically hindered, switch to the Pd₂(dba)₃ / P(tBu)₃ system at 60 °C and re-evaluate.

References

• Chemoselective Cross-Coupling of Acyl Chlorides and Organostannanes. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Stereospecific Pd-Catalyzed Cross-Coupling Reactions of Secondary Alkylboron Nucleophiles and Aryl Chlorides. Journal of the American Chemical Society. Available at: [Link]

• Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects. The Doyle Group. Available at: [Link]

• Stereospecific Pd-Catalyzed Cross-Coupling Reactions of Secondary Alkylboron Nucleophiles and Aryl Chlorides. National Institutes of Health. Available at: [Link]

• Selective Ni-Catalyzed Cross-Electrophile Coupling of Heteroaryl Chlorides and Aryl Bromides at 1:1 Substrate Ratio. PubMed Central. Available at: [Link]

• Efficient Cross-Coupling of Secondary Alkyltrifluoroborates with Aryl Chlorides—Reaction Discovery Using Parallel Microscale Experimentation. Journal of the American Chemical Society. Available at: [Link]

• Chiral Phosphorus Ligands for Sterically Hindered Cross-Coupling Catalysis. Strem Catalog Blogs. Available at: [Link]

• Theoretical and Applied Aspects of Hydrodechlorination Processes—Catalysts and Technologies. ResearchGate. Available at: [Link]

• Chlorine–nickel interactions in gas phase catalytic hydrodechlorination: catalyst deactivation and the nature of reactive hydrogen. RSC Publishing. Available at: [Link]

• A Sterically Hindered Phosphorus Ligand for Palladium-Catalyzed Sterically Hindered Aryl-Alkyl Coupling Reaction. ResearchGate. Available at: [Link]

• Theoretical and Applied Aspects of Hydrodechlorination Processes—Catalysts and Technologies. MDPI. Available at: [Link]

• On the mechanism of hydrodechlorination reaction to remove chloro-organic compounds from drinking water. Morressier. Available at: [Link]

• Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. National Institutes of Health. Available at: [Link]

• Diagnosing issues with a failed Suzuki coupling? Reddit. Available at: [Link]

• Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions. PubMed Central. Available at: [Link]

• Nucleophilic Aromatic Substitution. Chemistry LibreTexts. Available at: [Link]

• Understanding the Origin of Structure Sensitivity in Hydrodechlorination of Trichloroethylene on Palladium Catalyst. ACS Publications. Available at: [Link]

• Nickel-Catalyzed Aryl Borylations: Opportunities and Challenges for Innovation. ACS Publications. Available at: [Link]

• Protection of palladium catalysts for hydrodechlorination of chlorinated organic compounds in wastewaters. ResearchGate. Available at: [Link]

• Nucleophilic Aromatic Substitution: SNAr. KPU Pressbooks. Available at: [Link]

• Nucleophilic aromatic substitution. Wikipedia. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Hydrodechlorination of Tetrachloromethane over Palladium Catalysts Supported on Mixed MgF2-MgO Carriers. MDPI. Available at: [Link]

• Problems with Suzuki coupling of aryl boronic acid and alkyl halide. Reddit. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest. PubMed. Available at: [Link]

• Palladium-catalysed cross coupling reactions: what's in the future? with Bruce Lipshutz. YouTube. Available at: [Link]

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Technical Support Center: Catalyst Selection for Cross-Coupling Reactions with 2-Chlorobenzothiazoles

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for navigating the complexities of catalyst selection in cross-coupling reactions involving 2-chlorobenzothiazoles. Our goal is to equip you with the scientific rationale and practical steps to overcome common experimental hurdles and achieve successful outcomes.

I. Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling with 2-chlorobenzothiazole is showing low to no conversion. What are the likely causes?

A1: Low conversion in Suzuki-Miyaura couplings of heteroaryl chlorides like 2-chlorobenzothiazole often points to a few key areas:

• Catalyst Deactivation: The nitrogen atom in the benzothiazole ring can coordinate with the palladium catalyst, forming inactive off-cycle complexes. This is a common deactivation pathway in reactions with nitrogen-containing heterocycles.[1]

• Inefficient Oxidative Addition: The C-Cl bond in 2-chlorobenzothiazole is relatively strong. "First-generation" catalysts like Pd(PPh₃)₄ may not be active enough to efficiently initiate the catalytic cycle.[2]

• Improper Base Selection: The choice of base is critical. A base that is too weak may not facilitate the transmetalation step effectively. Conversely, some strong bases in the presence of protic solvents can lead to unwanted side reactions.[2]

• Oxygen Sensitivity: The active Pd(0) catalyst is susceptible to oxidation, which leads to the formation of inactive palladium black.[1]

Q2: Which catalyst systems are generally recommended for Suzuki-Miyaura coupling of 2-chlorobenzothiazoles?

A2: For challenging substrates like 2-chlorobenzothiazoles, it is advisable to use more advanced catalyst systems. Bulky, electron-rich phosphine ligands are highly effective as they promote the rate-limiting oxidative addition step and stabilize the active Pd(0) species.[1][3] Consider screening the following:

• Buchwald Ligands: Ligands such as SPhos, XPhos, and BrettPhos, often used with palladium precursors like Pd(OAc)₂ or Pd₂(dba)₃, are excellent starting points for aryl chlorides.[2]

• Pre-catalysts: Using well-defined Pd(0) pre-catalysts can mitigate issues with inefficient pre-catalyst activation.

• Nickel Catalysts: As a more cost-effective alternative, nickel-based catalysts are gaining traction.[4] For instance, NiCl₂(PCy₃)₂ has shown good catalytic performance in the synthesis of 2-arylbenzothiazoles.[5]

Q3: Can 2-chlorobenzothiazole be used in Buchwald-Hartwig amination reactions? What are the key considerations?

A3: Yes, 2-chlorobenzothiazole is a suitable substrate for Buchwald-Hartwig amination. However, success hinges on using a highly active catalyst system.

• Catalyst/Ligand Systems: Similar to Suzuki couplings, advanced, sterically hindered, and electron-rich phosphine ligands are recommended.[2] Systems like Pd(OAc)₂/XPhos have proven effective.[6]

• Base Selection: Strong, non-nucleophilic bases such as NaOtBu or K₃PO₄ are typically required.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are preferred.

Q4: Are there catalyst recommendations for Sonogashira coupling with 2-chlorobenzothiazole?

A4: The Sonogashira coupling of 2-chlorobenzothiazole is feasible and typically employs a dual-catalyst system.[7]

• Catalyst System: A palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) is used in conjunction with a copper(I) co-catalyst, most commonly CuI.[2][7]

• Base: An amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is essential.[2][8]

• Inert Atmosphere: The reaction is sensitive to oxygen, so it must be performed under an inert atmosphere (N₂ or Ar).[2]

• Copper-Free Conditions: To avoid issues with homocoupling of the alkyne, copper-free Sonogashira conditions have been developed, often requiring specific ligands to facilitate the catalytic cycle.[9]

Q5: What about Heck reactions with 2-chlorobenzothiazole?

A5: The Heck reaction, which couples the aryl chloride with an alkene, is also a viable transformation for 2-chlorobenzothiazole.[10]

• Catalyst: Palladium catalysts like palladium(II) acetate are commonly used.[10]

• Ligands: Phosphine ligands are often necessary to facilitate the reaction.[10]

• Base: A hindered amine base is typically employed.[10]

II. Troubleshooting Guide

This section addresses specific problems you might encounter during your cross-coupling reactions with 2-chlorobenzothiazoles and provides actionable solutions.

Problem	Potential Causes	Troubleshooting Steps & Rationale
Low or No Product Formation	1. Catalyst Inactivity/Deactivation: The chosen catalyst may not be active enough for the C-Cl bond, or the benzothiazole nitrogen is poisoning the catalyst.[1] 2. Poor Solubility: Substrates or reagents may not be fully dissolved at the reaction temperature.[11] 3. Ineffective Base: The base may be too weak or insoluble.[2]	1a. Switch to a more active catalyst system: Employ bulky, electron-rich ligands (e.g., XPhos, SPhos) with a Pd(II) precursor or use a pre-formed pre-catalyst.[2] 1b. Consider a Nickel Catalyst: Nickel catalysts can be more reactive and less expensive alternatives.[12][13] 2a. Change the solvent: Screen solvents like dioxane, toluene, or DMF to improve solubility.[11] 3a. Screen different bases: Try stronger bases like K₃PO₄, Cs₂CO₃, or NaOtBu.[2]
Significant Side Product Formation (e.g., Homocoupling, Dehalogenation)	1. Homocoupling of Boronic Acid: Can be promoted by high catalyst loading or the presence of oxygen.[2] 2. Dehalogenation (Reduction) of 2-chlorobenzothiazole: Often caused by the presence of water or other protic species in combination with a strong base.[2]	1a. Lower the catalyst loading: Try reducing the catalyst to 0.5-1 mol%.[2] 1b. Rigorously degas the reaction mixture: Use freeze-pump-thaw cycles or bubble with an inert gas for an extended period to remove all traces of oxygen.[1] 2a. Ensure anhydrous conditions: Use oven-dried glassware and anhydrous solvents. 2b. Choose the base and solvent combination carefully: Avoid strong, hydroxide-containing bases if water is present.[2]
Formation of Palladium Black	1. Catalyst Decomposition: The active Pd(0) species is aggregating into inactive palladium black. This is often accelerated by high temperatures or the absence of stabilizing ligands.[1]	1a. Use appropriate ligands: Bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) can stabilize the Pd(0) center.[1] 1b. Control the temperature: Run the reaction at the lowest effective temperature.[1]
Inconsistent Results	1. Variable Reagent Quality: The purity of the boronic acid, base, or solvent can significantly impact the reaction outcome. 2. Atmospheric Contamination: Inconsistent exclusion of air and moisture.	1a. Check the purity of your reagents: Use freshly purchased or purified starting materials. Boronic acids can degrade over time.[14] 2a. Standardize your reaction setup: Ensure consistent and thorough degassing procedures and maintain a positive pressure of inert gas throughout the reaction.[1]

III. Experimental Workflows & Diagrams

General Protocol for a Screening Suzuki-Miyaura Coupling Reaction

This protocol provides a starting point for optimizing your reaction.

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-chlorobenzothiazole (1.0 mmol), the desired boronic acid (1.2 mmol), and the base (e.g., K₃PO₄, 2.0 mmol).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add the palladium pre-catalyst (e.g., Pd(OAc)₂/SPhos, 1-2 mol%) and the anhydrous solvent (e.g., toluene or dioxane, 5 mL).

• If using an aqueous base, add degassed water (0.5 mL).

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[4]

Decision-Making Workflow for Catalyst Selection

Caption: A decision tree for initial catalyst system selection.

Generalized Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

IV. References

• G. C. Fu, "Palladium-Catalyzed Coupling Reactions of Aryl Chlorides," Angewandte Chemie International Edition, vol. 37, no. 24, pp. 3387-3389, 1998. [Online]. Available:

• S. L. Buchwald and J. F. Hartwig, "Buchwald–Hartwig amination," Wikipedia, 2023. [Online]. Available: [Link]

• R. F. Heck, "Heck reaction," Wikipedia, 2023. [Online]. Available: [Link]

• K. Sonogashira, "Sonogashira coupling," Wikipedia, 2023. [Online]. Available: [Link]

• S. L. Buchwald, "Buchwald-Hartwig Cross Coupling Reaction," Organic Chemistry Portal, N/A. [Online]. Available: [Link]

• A. Suzuki, "Suzuki reaction," Wikipedia, 2023. [Online]. Available: [Link]

• S. A. Tabassum, et al., "Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products," Molecules, vol. 20, no. 8, pp. 14866-14884, 2015. [Online]. Available: [Link]

• P. S. Reddy, et al., "Nickel-catalyzed sulfonylative coupling of 2-chlorobenzothiazoles with sulfinates at room temperature," Chemical Communications, vol. 59, no. 1, pp. 64-67, 2023. [Online]. Available: [Link]

• Y. Zhang, et al., "Commercial Nickel-catalyzed Cross-coupling of Organolithium Reagents with 2-arylbenzothiazoles," ProQuest, 2023. [Online]. Available: [Link]

• M. R. Netherton and G. C. Fu, "Palladium-Catalyzed Cross-Coupling Reactions of Aryl Chlorides," Topics in Organometallic Chemistry, vol. 11, pp. 85-108, 2004. [Online]. Available: [Link]

• J. F. Hartwig, "Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides," Accounts of Chemical Research, vol. 41, no. 11, pp. 1534-1544, 2008. [Online]. Available: [Link]

• A. F. Littke and G. C. Fu, "Palladium-Catalyzed Coupling Reactions of Aryl Chlorides," Angewandte Chemie International Edition, vol. 41, no. 22, pp. 4176-4211, 2002. [Online]. Available: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Definitive Structural Validation of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

In the landscape of medicinal chemistry and drug development, the benzothiazole scaffold is a cornerstone, integral to a multitude of pharmacologically active agents.[1] The precise arrangement of atoms within these molecules is not a trivial detail; it is the very foundation of their biological activity and physicochemical properties. Consequently, the unambiguous structural validation of novel derivatives, such as Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, is a critical, non-negotiable step in the research and development pipeline.[2]

This guide provides an in-depth comparison of the analytical techniques used to confirm the structure of this target molecule. We will focus on single-crystal X-ray crystallography as the definitive method for solid-state structure elucidation and compare its outputs and utility against essential spectroscopic and computational techniques. Our approach is grounded in the principle of orthogonal validation, where multiple independent methods converge to provide an unassailable structural proof.

The Gold Standard: Single-Crystal X-ray Crystallography

For determining the absolute, three-dimensional arrangement of atoms in the solid state, single-crystal X-ray crystallography is unparalleled. It provides definitive, high-resolution data on bond lengths, bond angles, and intermolecular interactions, which are crucial for understanding crystal packing and potential polymorphic forms.[3] This level of detail is fundamental for structure-activity relationship (SAR) studies and for securing intellectual property.

Experimental Workflow for X-ray Crystallography

The journey from a synthesized powder to a refined crystal structure is a meticulous process. Each step is designed to ensure the highest quality data is obtained for an unambiguous structure solution.

Caption: Standard workflow for single-crystal X-ray diffraction analysis.

Detailed Protocol: Crystallographic Analysis

• Synthesis and Purification: The target compound, Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, is first synthesized. Common routes involve the condensation of a substituted 2-aminothiophenol with a suitable carbonyl compound.[1][4] Purity is paramount and must be confirmed (e.g., by NMR and LC-MS) before attempting crystallization.

• Crystal Growth: High-quality single crystals are grown. A typical method involves the slow evaporation of a saturated solution of the compound in a suitable solvent or solvent system (e.g., ethanol, acetone, or mixtures like acetone/petroleum ether).[5][6]

• Data Collection: A suitable single crystal is mounted on a diffractometer.[3] To minimize thermal vibrations and obtain higher resolution data, the crystal is often cooled to a low temperature (e.g., 100 K). X-rays of a specific wavelength (e.g., Mo Kα, λ = 0.71073 Å) are directed at the crystal, and diffraction patterns are collected as the crystal is rotated.[3]

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The structure is then "solved" using computational methods to find the initial positions of the atoms. This initial model is then "refined" against the experimental data to optimize the atomic positions, bond lengths, and angles, resulting in a final, validated structure.

Anticipated Crystallographic Data

While a specific public crystal structure for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is not available, we can predict the expected parameters based on published data for structurally similar benzothiazole and thiazole derivatives.[3][7][8]

Parameter	Expected Value/Range	Significance & Rationale
Crystal System	Monoclinic or Orthorhombic	These are common crystal systems for small organic molecules of this type.[3][8]
Space Group	P2₁/c or P-1	Centrosymmetric space groups are frequently observed for achiral molecules.
Temperature	100 K or 293 K	Low temperature (100 K) is preferred to reduce atomic thermal motion, leading to more precise bond lengths and angles.[3]
a, b, c (Å)	5 - 20 Å	Unit cell dimensions depend on the molecular size and packing arrangement.
β (°) (for monoclinic)	90 - 110°	The angle defining the monoclinic cell shape.
Z	2, 4, or 8	The number of molecules in the unit cell, typically a small integer.
R-factor (R₁)	< 0.05 (< 5%)	The residual factor indicates the goodness of fit between the calculated model and the observed X-ray data. A value below 5% signifies a well-refined and reliable structure.

Orthogonal Validation: A Comparative Analysis of Techniques

No single technique tells the whole story. A robust structural validation relies on a consensus between multiple analytical methods. X-ray crystallography provides the solid-state structure, while other techniques confirm the molecular formula and connectivity in different states.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating molecular structure in solution.[2][9] It provides detailed information about the chemical environment and connectivity of atoms (¹H-¹H, ¹H-¹³C).

• ¹H NMR: Would confirm the number and environment of protons. We expect to see signals for the aromatic protons on the benzothiazole ring system and a distinct singlet for the methyl ester protons. The chemical shifts of the aromatic protons would be influenced by the electron-withdrawing effects of the chloro and carboxylate groups.[10]

• ¹³C NMR: Would determine the number of unique carbon environments. The spectrum would show characteristic signals for the carbonyl carbon of the ester, the carbons of the benzothiazole core, and the methyl carbon.[10][11]

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing connectivity. HMBC (Heteronuclear Multiple Bond Correlation) would be particularly vital for confirming the long-range couplings between protons and carbons, definitively placing the substituents on the benzothiazole ring.[12]

Mass Spectrometry (MS)

Mass spectrometry is essential for determining the molecular weight and elemental formula of a compound.[13] For a halogenated compound like Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, MS offers a distinct diagnostic feature.

• Molecular Ion Peak (M⁺): High-resolution mass spectrometry (HRMS) would provide a highly accurate mass measurement, allowing for the unambiguous determination of the molecular formula (C₉H₆ClNO₂S).[10]

• Isotopic Pattern: Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate natural abundance of 3:1.[14][15] This results in a characteristic isotopic pattern in the mass spectrum. A molecular ion region showing two peaks, the M⁺ peak (containing ³⁵Cl) and an M+2 peak (containing ³⁷Cl), with a relative intensity ratio of approximately 3:1, is definitive proof of the presence of a single chlorine atom in the molecule.[15][16] This is a powerful, self-validating feature.

Computational Chemistry

In silico methods, particularly Density Functional Theory (DFT), serve as a powerful complementary tool to predict and corroborate experimental findings.[17][18]

• Geometry Optimization: A DFT calculation can predict the lowest energy conformation (3D structure) of the molecule in the gas phase. This computed structure can be directly compared with the experimentally determined X-ray crystal structure.

• Prediction of Spectroscopic Data: Computational methods can accurately predict ¹H and ¹³C NMR chemical shifts.[19] Comparing these predicted values with the experimental NMR data provides strong evidence for the correctness of the proposed structure. This is especially useful for assigning complex spectra.

Integrated Strategy for Unambiguous Validation

The most trustworthy validation comes from integrating these techniques into a cohesive workflow. Each method provides a piece of the puzzle, and their agreement provides a high degree of confidence in the final structure.

Caption: Integrated workflow for comprehensive structural validation.

Comparative Summary of Techniques

Technique	Information Provided	Strengths	Limitations	Sample State
X-ray Crystallography	Absolute 3D structure, bond lengths/angles, stereochemistry, crystal packing.	Definitive and unambiguous for the solid state; the "gold standard".[3]	Requires high-quality single crystals; structure may differ from solution state.	Crystalline Solid
NMR Spectroscopy	Atomic connectivity, chemical environment, stereochemistry in solution.	Provides detailed structural information in a biologically relevant state (solution).[2][20]	Can have signal overlap in complex molecules; interpretation can be challenging.	Solution
Mass Spectrometry	Molecular weight, elemental formula, fragmentation patterns.	High sensitivity; provides definitive elemental composition (HRMS) and key isotopic information.[13]	Does not provide connectivity or 3D structural information; isomers are often indistinguishable.[21]	Gas Phase (Ionized)
Computational Chemistry	Predicted 3D structure, energies, spectroscopic properties (NMR, IR).	Complements experimental data; predicts properties before synthesis; aids in spectral assignment.[18][19]	An approximation of reality; accuracy is dependent on the level of theory and basis set used.[22]	In Silico (Gas/Solvent)

Conclusion

The structural validation of a novel compound like Methyl 2-chloro-1,3-benzothiazole-5-carboxylate demands a rigorous, multi-faceted analytical approach. While NMR and mass spectrometry are indispensable for confirming the molecular formula and atomic connectivity, single-crystal X-ray crystallography stands alone in its ability to provide the definitive, high-resolution three-dimensional structure in the solid state. By integrating these orthogonal techniques, researchers can achieve an unassailable level of confidence in their molecular structure, a critical foundation for all subsequent research in drug discovery and materials science.

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• ResearchGate. (n.d.). 13C NMR spectrum of substituted benzothiazoles (BT1-BT3) derivatives.
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• El-Shishtawy, R. M., et al. (2014). NMR spectroscopic investigation of benzothiazolylacetonitrile azo dyes. DiVA portal.
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• MDPI. (2022). Computational Study of Benzothiazole Derivatives for Conformational, Thermodynamic and Spectroscopic Features and Their Potential to Act as Antibacterials.
• Buevich, A. V., Williamson, R. T., & Martin, G. E. (2014). NMR structure elucidation of small organic molecules and natural products: choosing ADEQUATE vs HMBC. Journal of natural products, 77(8), 1942-1947.
• MDPI. (2023). Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications.
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• OMICS International. (n.d.). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy.
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• ResearchGate. (n.d.). The structures of benzothiazole derivatives.
• MDPI. (2021). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry.
• Acta Crystallographica Section E. (2011). 2-Chloro-5-chloromethyl-1,3-thiazole. PubMed Central.
• PubChem. (n.d.). Methyl 2-chloro-1,3-benzothiazole-6-carboxylate.
• Acta Crystallographica Section E. (2011). Ethyl 1-[(2-chloro-1,3-thiazol-5-yl)methyl]. PubMed Central.
• Acta Crystallographica Section E. (2011). 2-Hydrazinyl-4-methyl-1,3-benzothiazole. PubMed Central.
• Der Pharma Chemica. (2023). Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance.
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A Comparative Guide to the Reactivity of 2-Chlorobenzothiazole vs. 2-Bromobenzothiazole in Synthetic Chemistry

Introduction: The Benzothiazole Scaffold and the Significance of C2-Halogenation

The benzothiazole motif is a cornerstone in medicinal chemistry and material science, forming the structural core of numerous pharmacologically active agents and functional materials.[1][2] The strategic functionalization of this privileged scaffold is paramount for developing novel molecular entities. Among the various positions on the bicyclic ring system, the C2 position is particularly activated towards substitution, largely due to the electron-withdrawing nature of the adjacent imine nitrogen. This makes 2-halobenzothiazoles, specifically 2-chloro- and 2-bromobenzothiazole, highly valuable and versatile building blocks for synthetic chemists.[3]

This guide provides a comparative analysis of the reactivity of these two key intermediates. While structurally similar, the difference in the halogen substituent—chlorine versus bromine—imparts significant and predictable differences in their chemical behavior. Understanding these nuances is critical for reaction design, optimization, and the selection of the appropriate substrate to achieve desired synthetic outcomes efficiently. We will explore the fundamental principles governing their reactivity, supported by experimental data and detailed protocols for two of the most common and powerful transformations in modern organic synthesis: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling reactions.

Pillar 1: Fundamental Physicochemical Properties - The Carbon-Halogen Bond

The reactivity of any organohalide is intrinsically linked to the properties of its carbon-halogen (C-X) bond. The differences between the C-Cl and C-Br bonds in the 2-position of the benzothiazole ring are the primary determinants of their divergent reactivity profiles.

Two key parameters are at play:

• Bond Dissociation Energy (BDE): This is the energy required to cleave the C-X bond homolytically. A weaker bond requires less energy input to break, often translating to a lower activation energy for reactions where C-X bond cleavage is the rate-determining step (e.g., oxidative addition in cross-coupling).

• Electronegativity and Leaving Group Ability: The electronegativity of the halogen influences the polarity of the C-X bond. In reactions where the halide departs as an anion (X⁻), its ability to stabilize that negative charge (i.e., its leaving group ability) is crucial.

The C-Br bond is longer and weaker than the C-Cl bond due to the larger atomic radius of bromine and less effective orbital overlap with carbon.[4] This results in a significantly lower bond dissociation energy for the C-Br bond.

Property	C-Cl Bond	C-Br Bond	Rationale & Implication
Average BDE	~328 kJ/mol	~276 kJ/mol	The C-Br bond is ~52 kJ/mol weaker, making it more susceptible to cleavage in processes like oxidative addition.[4]
Pauling Electronegativity	3.16	2.96	The C-Cl bond is more polar. This can influence the electrophilicity of the C2 carbon.
Leaving Group Ability (as X⁻)	Good	Excellent	Br⁻ is a better leaving group than Cl⁻ because it is a weaker base and more polarizable, better stabilizing the negative charge.

This fundamental data predicts that 2-bromobenzothiazole will generally be the more reactive substrate, particularly in reactions involving C-X bond cleavage.

Pillar 2: Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a powerful method for introducing nucleophiles onto an aromatic ring and is highly effective at the C2 position of benzothiazoles.[5] The reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a negatively charged intermediate known as a Meisenheimer complex.[6]

Mechanism and the Role of the Halogen

In the SNAr mechanism, the rate-determining step is typically the initial attack of the nucleophile to form the stabilized Meisenheimer complex. The stability of this intermediate is enhanced by the electron-withdrawing properties of the benzothiazole ring system. The second step, the expulsion of the halide leaving group, is usually fast.

Caption: Generalized mechanism for the SNAr reaction at the C2 position of a halobenzothiazole.

Given that the first step is rate-determining, the electronegativity of the halogen, which influences the electrophilicity of the carbon atom, plays a more significant role than its leaving group ability. Chlorine is more electronegative than bromine, making the C2 carbon slightly more electron-deficient and thus more susceptible to nucleophilic attack. However, the leaving group ability (Br > Cl) becomes important in the second, fast step. In practice, these two opposing effects often result in similar, though not identical, reactivity. For many nucleophiles, 2-bromobenzothiazole shows slightly faster reaction rates or allows for milder conditions due to the superior leaving group ability of bromide.[7]

Pillar 3: Reactivity in Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions, are indispensable tools in modern synthesis.[8] Here, the difference in reactivity between 2-chloro- and 2-bromobenzothiazole is far more pronounced.

Mechanism and the Rate-Determining Oxidative Addition

These reactions proceed through a catalytic cycle that begins with the oxidative addition of the organohalide to a Pd(0) complex. This step involves the cleavage of the C-X bond and is almost always the rate-determining step of the entire cycle.[9][10]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

The reactivity trend for the oxidative addition step is well-established and directly correlates with the C-X bond dissociation energy: C-I > C-Br > C-Cl .[11][12] Consequently, 2-bromobenzothiazole undergoes oxidative addition much more readily than its chloro-analogue. This translates to:

• Faster reaction rates: Reactions with 2-bromobenzothiazole often reach completion in significantly less time.

• Milder reaction conditions: Lower temperatures can often be used, which can improve functional group tolerance.

• Lower catalyst loadings: The higher reactivity of the C-Br bond may allow for the use of less palladium catalyst.[13]

• Broader ligand compatibility: While the coupling of aryl chlorides often requires specialized, highly active (and often expensive) phosphine ligands, aryl bromides can be coupled effectively with a wider range of simpler ligands.[14][15]

Experimental Showdown: Head-to-Head Protocols

To provide a tangible comparison, we present protocols for a representative SNAr amination and a Suzuki-Miyaura coupling. These self-validating experiments are designed to be run in parallel to directly observe the reactivity differences.

Protocol 1: Comparative SNAr Amination with Morpholine

This protocol compares the rate of substitution of the C2-halogen with a common secondary amine nucleophile.

Objective: To compare the yield and reaction time for the synthesis of 2-morpholinobenzothiazole from 2-chloro- and 2-bromobenzothiazole under identical conditions.

Materials:

• 2-Chlorobenzothiazole (1.0 mmol, 169.6 mg)

• 2-Bromobenzothiazole (1.0 mmol, 214.1 mg)

• Morpholine (1.2 mmol, 104.5 mg, 105 µL)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 276.4 mg)

• Anhydrous N,N-Dimethylformamide (DMF), 5 mL

• Two identical reaction vials with stir bars

Workflow Diagram:

Caption: Parallel workflow for the comparative SNAr amination experiment.

Procedure:

• Setup: In Vial A, combine 2-chlorobenzothiazole and K₂CO₃. In Vial B, combine 2-bromobenzothiazole and K₂CO₃. Add 5 mL of anhydrous DMF to each vial.

• Initiation: Add morpholine to each vial simultaneously. Seal the vials and place them in a preheated oil bath at 80 °C. Begin stirring.

• Monitoring: After 30 minutes, and every 30 minutes thereafter, take a small aliquot from each reaction mixture and analyze by TLC or LC-MS to monitor the consumption of starting material.

• Workup: Once the reaction in one vial is complete (or after a set time, e.g., 4 hours), cool both vials to room temperature. Pour the contents into 50 mL of water and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Analysis: Purify the crude product by column chromatography and determine the isolated yield for each reaction.

Expected Outcome: The reaction with 2-bromobenzothiazole is expected to proceed faster and may give a slightly higher yield within the same timeframe due to the better leaving group ability of bromide.

Protocol 2: Comparative Suzuki-Miyaura Coupling with Phenylboronic Acid

This protocol highlights the significant difference in reactivity for palladium-catalyzed C-C bond formation.

Objective: To compare the yield and reaction time for the synthesis of 2-phenylbenzothiazole from 2-chloro- and 2-bromobenzothiazole.

Materials:

• 2-Chlorobenzothiazole (1.0 mmol, 169.6 mg)

• 2-Bromobenzothiazole (1.0 mmol, 214.1 mg)

• Phenylboronic acid (1.2 mmol, 146.3 mg)

• Pd(PPh₃)₄ (0.03 mmol, 34.6 mg)

• 2M aqueous Sodium Carbonate (Na₂CO₃) solution (2.0 mL)

• Toluene (8 mL)

• Two identical reaction flasks

Procedure:

• Setup: To each flask, add the respective 2-halobenzothiazole, phenylboronic acid, and Pd(PPh₃)₄.

• Degassing: Seal each flask with a septum, and purge with argon or nitrogen for 10-15 minutes.

• Initiation: Using a syringe, add the toluene, followed by the aqueous Na₂CO₃ solution to each flask.

• Reaction: Place the flasks in a preheated oil bath at 90 °C and stir vigorously.

• Monitoring: Monitor the reactions by TLC or LC-MS every hour.

• Workup: After a set time (e.g., 6 hours), cool the reactions to room temperature. Separate the organic layer, extract the aqueous layer with toluene (2 x 10 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Analysis: Purify by column chromatography to determine the isolated yield.

Expected Outcome: A stark difference in reactivity will be observed. The reaction with 2-bromobenzothiazole will likely proceed to high conversion or completion , while the reaction with 2-chlorobenzothiazole will be significantly slower and may yield only a small amount of product under these conditions. To effectively couple the 2-chlorobenzothiazole, a more active catalyst system (e.g., using a biarylphosphine ligand like XPhos) and potentially higher temperatures would be necessary.[16][17]

Conclusion and Practical Guidance

The choice between 2-chlorobenzothiazole and 2-bromobenzothiazole is a strategic one that should be dictated by the intended chemical transformation.

Reaction Type	Recommended Substrate	Rationale
Nucleophilic Aromatic Substitution (SNAr)	2-Chlorobenzothiazole or 2-Bromobenzothiazole	Reactivity is often comparable. 2-Chlorobenzothiazole is typically more cost-effective and may be preferred if its reactivity is sufficient. 2-Bromobenzothiazole may offer faster kinetics or allow for milder conditions.
Palladium-Catalyzed Cross-Coupling	2-Bromobenzothiazole	Significantly more reactive due to the lower C-Br bond dissociation energy, leading to faster reactions, milder conditions, and broader catalyst compatibility. The use of 2-chlorobenzothiazole is feasible but requires more specialized and forceful conditions.

For researchers in drug development and material science, 2-bromobenzothiazole is often the substrate of choice for cross-coupling reactions due to its reliability and high reactivity, which facilitates rapid library synthesis and exploration of chemical space. Conversely, for large-scale syntheses involving SNAr reactions where cost is a major driver, the less expensive 2-chlorobenzothiazole may be the more pragmatic option. By understanding the fundamental principles outlined in this guide, scientists can make informed decisions to accelerate their research and development efforts.

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A Comparative Guide to the Biological Activity of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate Derivatives

In the landscape of medicinal chemistry, the benzothiazole scaffold stands out as a privileged structure, forming the core of numerous compounds with a wide array of biological activities.[1][2][3][4] This guide delves into the therapeutic potential of derivatives of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, a key intermediate for the synthesis of novel bioactive molecules. We will explore the prospective anticancer and antimicrobial activities of these derivatives, grounded in established structure-activity relationships (SAR) within the benzothiazole class. This document is intended for researchers, scientists, and drug development professionals seeking to navigate the synthesis and evaluation of new chemical entities based on this versatile scaffold.

The Core Moiety: Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

The foundational molecule, Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, presents several key features that make it an attractive starting point for drug discovery. The benzothiazole core itself is a bicyclic system composed of a benzene ring fused to a thiazole ring. The chloro group at the 2-position is a reactive site, amenable to nucleophilic substitution, allowing for the introduction of a wide variety of functional groups. Furthermore, the methyl carboxylate group at the 5-position offers another point for modification, such as conversion to amides or hydrazides, further expanding the chemical space for derivatization.

Comparative Analysis of Biological Activities

While direct experimental data on a wide range of derivatives of this specific parent compound is not extensively available in the public domain, we can extrapolate potential activities based on the wealth of research on analogous benzothiazole structures. The following sections will compare the anticipated anticancer and antimicrobial properties of hypothetical derivatives.

Anticancer Activity: A Focus on Cytotoxicity

Benzothiazole derivatives have demonstrated significant potential as anticancer agents, with some compounds exhibiting potent and selective cytotoxicity against various cancer cell lines.[3][5][6] The mechanism of action is often multifaceted, involving the inhibition of key enzymes like protein tyrosine kinases and topoisomerases, or the induction of apoptosis.[6]

Based on existing literature, we can predict the relative anticancer potential of several classes of derivatives of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate.

Table 1: Predicted Anticancer Activity of Hypothetical Methyl 2-chloro-1,3-benzothiazole-5-carboxylate Derivatives

Derivative Class	R-Group at C2-Position	Modification at C5-Position	Predicted Anticancer Activity	Rationale
Amine Derivatives	-NH-Aryl	-COOCH3	+++	Arylamino substitution at the 2-position is a common feature in potent anticancer benzothiazoles.[5][6]
Thioether Derivatives	-S-Aryl/Heteroaryl	-COOCH3	++	Thioether linkages can modulate lipophilicity and interaction with biological targets.
Amide Derivatives	-Cl	-CONH-Aryl	++	Amide modifications at the 5-position can introduce additional hydrogen bonding interactions.
Hydrazone Derivatives	-Cl	-CONH-N=CH-Aryl	+++	Hydrazone moieties are known to enhance the anticancer activity of various heterocyclic compounds.

Activity Prediction: + (Low), ++ (Moderate), +++ (High)

Antimicrobial Activity: Combating Pathogenic Microbes

The benzothiazole nucleus is also a cornerstone in the development of novel antimicrobial agents.[1][2][7][8] Derivatives have shown broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains. The presence of electron-withdrawing groups, such as halogens, on the benzothiazole ring has been shown to enhance antimicrobial efficacy.[1]

Table 2: Predicted Antimicrobial Activity of Hypothetical Methyl 2-chloro-1,3-benzothiazole-5-carboxylate Derivatives

Derivative Class	R-Group at C2-Position	Modification at C5-Position	Predicted Antimicrobial Activity	Rationale
Substituted Amine Derivatives	-NH-Aryl (with electron-withdrawing groups)	-COOCH3	+++	Electron-withdrawing groups on the aryl ring can enhance antibacterial and antifungal properties.[1]
Thioether Derivatives	-S-Heteroaryl (e.g., thiadiazole)	-COOCH3	+++	Incorporation of other heterocyclic rings like thiadiazole can lead to synergistic antimicrobial effects.[7]
Piperazine Derivatives	-N(CH2CH2)2NH	-COOCH3	++	The piperazine moiety is a common pharmacophore in many antimicrobial drugs.
Thiourea Derivatives	-NH-CS-NH-Aryl	-COOCH3	++	Thiourea derivatives of benzothiazoles have shown notable antimicrobial activities.

Activity Prediction: + (Low), ++ (Moderate), +++ (High)

Experimental Protocols for Biological Activity Screening

To empirically validate the predicted activities of newly synthesized derivatives, standardized in vitro assays are essential. The following are detailed protocols for assessing anticancer (MTT assay) and antimicrobial (broth microdilution) activities.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow for MTT Assay

Caption: Workflow of the MTT assay for cytotoxicity evaluation.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Perform serial dilutions in a culture medium to achieve the desired final concentrations.

• Cell Treatment: Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin). Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting a dose-response curve.

Protocol 2: Antimicrobial Susceptibility Testing via Broth Microdilution

The broth microdilution method is a standardized technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[1][2] The MIC is the lowest concentration of the drug that inhibits the visible growth of the microorganism.

Workflow for Broth Microdilution Assay

Caption: Workflow of the broth microdilution assay for MIC determination.

Step-by-Step Methodology:

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Conclusion and Future Directions

The Methyl 2-chloro-1,3-benzothiazole-5-carboxylate scaffold holds considerable promise for the development of novel therapeutic agents. While this guide provides a predictive comparison of the biological activities of its derivatives, it is imperative that these hypotheses are tested through rigorous experimental validation. The provided protocols for in vitro screening serve as a foundational framework for such investigations. Future research should focus on the synthesis of a diverse library of derivatives and the systematic evaluation of their anticancer and antimicrobial properties. Further studies to elucidate the mechanisms of action and to optimize the lead compounds for improved potency and selectivity will be crucial in translating these chemical entities into viable clinical candidates.

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A Comparative Guide to Analytical Techniques for Purity Assessment of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a critical intermediate is not merely a quality metric; it is a fundamental pillar of safety and efficacy. For a compound like Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, a key building block in the synthesis of various pharmacologically active agents, rigorous purity assessment is paramount. The presence of even trace amounts of impurities can significantly impact the downstream synthetic steps and, more critically, the toxicological profile of the final drug product.[1]

This guide provides an in-depth comparison of the principal analytical techniques for the purity assessment of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate. We will delve into the causality behind experimental choices, present detailed protocols, and offer a comparative analysis of their performance, empowering researchers, scientists, and drug development professionals to make informed decisions for their analytical strategies.

The Imperative of Impurity Profiling

Impurity profiling is the identification, quantification, and characterization of any foreign substances present in a drug substance or product.[2][3] These impurities can originate from various sources, including raw materials, synthetic by-products, degradation products, and residual solvents.[4] Regulatory bodies like the International Council for Harmonisation (ICH) have established stringent guidelines for the control of impurities in new drug substances.[5][6] Therefore, a multi-faceted analytical approach is essential to ensure a comprehensive understanding of a compound's purity profile.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

High-Performance Liquid Chromatography (HPLC) is the cornerstone of purity assessment in the pharmaceutical industry due to its high resolution, sensitivity, and quantitative accuracy.[7] For a moderately polar compound like Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, reversed-phase HPLC (RP-HPLC) is the method of choice.

Principle of RP-HPLC

RP-HPLC separates compounds based on their hydrophobicity. A nonpolar stationary phase (typically C18-modified silica) is used with a polar mobile phase. The analyte and its impurities are partitioned between these two phases, with more polar compounds eluting earlier and less polar compounds being retained longer on the column.

Experimental Protocol: RP-HPLC for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and column oven.

Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	C18 reverse-phase column (4.6 x 150 mm, 5 µm)	Provides excellent resolution for a wide range of polar and non-polar compounds.
Mobile Phase	Acetonitrile:Water (gradient elution)	A gradient is often necessary to resolve impurities with a wide range of polarities.
Gradient Program	Start with 40% Acetonitrile, ramp to 90% over 20 minutes	This allows for the elution of polar impurities first, followed by the main analyte and then any non-polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC, providing good efficiency and reasonable run times.
Column Temperature	30°C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	280 nm	Benzothiazole derivatives typically exhibit strong UV absorbance in this region. A diode array detector (DAD) can be used to screen across multiple wavelengths.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

Standard and Sample Preparation:

• Standard Preparation: Accurately weigh and dissolve Methyl 2-chloro-1,3-benzothiazole-5-carboxylate reference standard in acetonitrile to prepare a stock solution of 1 mg/mL. Further dilute with the mobile phase to create working standards at various concentrations (e.g., 1, 10, 50, 100 µg/mL) to establish a calibration curve.

• Sample Preparation: Dissolve the test sample in acetonitrile to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Method Validation

The HPLC method must be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[6][8][9] Key validation parameters include specificity, linearity, accuracy, precision, and robustness.[9]

Gas Chromatography-Mass Spectrometry (GC-MS): For Volatile Impurities

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds.[10] It is particularly useful for identifying residual solvents and potential volatile by-products from the synthesis of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate.

Principle of GC-MS

In GC, a sample is vaporized and injected into a long, thin capillary column. An inert carrier gas (e.g., helium) carries the sample through the column, which is coated with a stationary phase. Separation occurs based on the compounds' boiling points and their interactions with the stationary phase. The separated compounds then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique "fingerprint" for each compound, allowing for its identification.

Experimental Protocol: GC-MS for Volatile Impurities

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Chromatographic and Spectrometric Conditions:

Parameter	Recommended Condition	Rationale
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness)	A versatile, low-polarity column suitable for a wide range of analytes.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	An inert gas that provides good chromatographic efficiency.
Oven Temperature Program	Start at 50°C (hold for 2 min), ramp to 280°C at 10°C/min (hold for 5 min)	A temperature program allows for the separation of compounds with a range of boiling points.
Injector Temperature	250°C	Ensures complete vaporization of the sample.
Ion Source Temperature	230°C	Optimizes the ionization process.
Mass Range	m/z 40-500	A broad scan range to detect a variety of potential impurities.

Sample Preparation:

• Dissolve a known amount of the sample in a suitable solvent (e.g., dichloromethane or methanol) to a concentration of approximately 1 mg/mL.

• Inject a small volume (e.g., 1 µL) into the GC-MS system.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the structural elucidation of organic molecules.[11] For purity assessment, ¹H NMR can be used for both qualitative identification of impurities and quantitative analysis (qNMR).

Principle of NMR

NMR spectroscopy exploits the magnetic properties of atomic nuclei. When placed in a strong magnetic field, certain nuclei (like ¹H and ¹³C) can absorb electromagnetic radiation at specific frequencies. These frequencies are highly sensitive to the chemical environment of the nuclei, providing detailed information about molecular structure and connectivity.

Experimental Protocol: ¹H NMR for Purity Assessment

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Accurately weigh approximately 5-10 mg of the sample and dissolve it in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Add a known amount of an internal standard with a simple, well-resolved signal that does not overlap with the analyte or impurity signals (e.g., 1,3,5-trimethoxybenzene).

• Transfer the solution to an NMR tube.

Data Acquisition and Processing:

• Acquire a standard ¹H NMR spectrum.

• Integrate the signals corresponding to the analyte, the internal standard, and any visible impurities.

• The purity can be calculated by comparing the integral of the analyte signals to the integral of the internal standard signal.

Fourier-Transform Infrared (FTIR) Spectroscopy: A Rapid Screening Tool

Fourier-Transform Infrared (FTIR) spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[12] While not typically used for quantitative purity assessment, it is an excellent tool for confirming the identity of the main component and for detecting the presence of impurities with different functional groups.

Principle of FTIR

FTIR spectroscopy measures the absorption of infrared radiation by a sample. Different functional groups absorb IR radiation at characteristic frequencies, causing the bonds within the molecule to vibrate. An FTIR spectrum is a plot of absorbance versus wavenumber, with peaks corresponding to specific functional groups.

Experimental Protocol: FTIR Analysis

Instrumentation: An FTIR spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

• Place a small amount of the solid sample directly onto the ATR crystal.

Data Acquisition:

• Collect the spectrum over the range of 4000-400 cm⁻¹.

• Compare the obtained spectrum with that of a reference standard of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate. The presence of significant extra peaks may indicate the presence of impurities.

Comparison of Analytical Techniques

Feature	HPLC	GC-MS	NMR	FTIR
Primary Application	Quantitative purity, impurity profiling	Volatile impurities, residual solvents	Structural elucidation, quantitative purity (qNMR)	Identity confirmation, functional group analysis
Sensitivity	High (ng to pg level)	Very High (pg to fg level)	Moderate (µg to mg level)	Low (mg level)
Selectivity	High	Very High	High	Moderate
Quantitative Capability	Excellent	Good	Excellent (with internal standard)	Poor
Information Provided	Retention time, peak area	Retention time, mass spectrum	Chemical shifts, coupling constants, integrals	Absorption frequencies of functional groups
Sample Throughput	Moderate	Moderate	Low	High
Instrumentation Cost	High	High	Very High	Low to Moderate

Visualizing the Workflow

Caption: Workflow for the comprehensive purity assessment of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate.

Forced Degradation Studies: Probing Stability

To develop a truly robust and stability-indicating analytical method, forced degradation studies are essential.[13][14][15] These studies involve subjecting the drug substance to harsh conditions (e.g., acid, base, oxidation, heat, and light) to deliberately induce degradation.[13] The resulting degradation products are then analyzed, typically by HPLC, to ensure that the analytical method can effectively separate them from the parent compound and from each other.[16] This is a critical step in ensuring the long-term stability and safety of the final pharmaceutical product.

Conclusion

The purity assessment of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate requires a strategic and multi-faceted analytical approach. While RP-HPLC stands as the primary technique for quantitative purity determination, it should be complemented by other methods to gain a comprehensive understanding of the impurity profile. GC-MS is invaluable for detecting volatile impurities and residual solvents, while NMR spectroscopy provides definitive structural information for both the main compound and any significant impurities. FTIR serves as a rapid and effective tool for initial identity confirmation. By integrating these techniques and adhering to rigorous validation protocols as outlined by the ICH, researchers and drug development professionals can ensure the quality, safety, and efficacy of this critical pharmaceutical intermediate.

References

• Understanding ICH Q2(R2) Guidelines for Analytical Validation. (2025, July 2).
• ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma.
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency.
• Validation of Analytical Procedures Q2(R2). (2023, November 30). ICH.
• ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation. (2022, April 6). ECA Academy.
• Impurity Profiling. (2023, March 29). Simson Pharma.
• Recent trends in the impurity profile of pharmaceuticals. PMC - NIH.
• Impurity Profiling: Theory and Practice. PharmaInfo.
• Impurity Profiling of Drug Substances in Pharmaceuticals. (2017, July 27). Pharmaguideline.
• Impurity Profiling In Pharmaceuticals: A Review.
• Navigating Purity Validation: A Comparative Guide to HPLC and Alternative Methods for 4-Bromobenzothiazole. Benchchem.
• FT-IR spectra of synthesized materials. ResearchGate.
• Forced Degradation Studies. (2016, December 14). MedCrave online.
• A Brief Study on Forced Degradation Studies with Regulatory Guidance.
• Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023, April 23).
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022, April 18).
• validating the synthesis of benzothiazole derivatives through spectroscopic methods. Benchchem.
• Analysis of benzothiazole in Italian wines using headspace solid-phase microextraction and gas chromatography-mass spectrometry. PubMed.

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A Comparative Guide to the Structure-Activity Relationship of Benzothiazole-5-Carboxylates

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the benzothiazole scaffold stands as a privileged structure, a versatile framework upon which a multitude of potent and selective therapeutic agents have been built. Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This guide provides an in-depth comparative analysis of a specific, yet underexplored, class of these compounds: benzothiazole-5-carboxylates.

Through a synthesis of existing research, this document will navigate the structure-activity relationships (SAR) that govern the efficacy of these molecules. We will dissect the influence of various substituents on their biological performance, offering a comparative perspective against related benzothiazole derivatives. This guide is designed to be a practical resource, providing not only a thorough scientific discussion but also detailed experimental protocols to empower researchers in their quest for novel and more effective therapeutic agents.

The Benzothiazole Core: A Foundation for Diverse Bioactivity

The benzothiazole nucleus, a fusion of a benzene and a thiazole ring, presents multiple sites for chemical modification, primarily at the 2-, 5-, 6-, and 7-positions. The nature and position of these substituents critically influence the molecule's physicochemical properties and its interaction with biological targets. While extensive research has focused on substitutions at the 2- and 6-positions, the 5-position, particularly when bearing a carboxylate group, offers a unique avenue for modulating activity.

The introduction of a carboxylate group at the 5-position can significantly impact a molecule's polarity, hydrogen bonding capacity, and overall steric profile. These changes, in turn, can alter its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its binding affinity to target enzymes or receptors.

Comparative Analysis of Biological Activity: Unraveling the SAR

While direct comparative studies on a homologous series of benzothiazole-5-carboxylate esters are limited in the current literature, we can extrapolate key SAR insights from studies on structurally related compounds, such as benzothiazole-6-carboxylates and 5-hydroxy-benzothiazole-2-carboxylic acids.

Antimicrobial Activity

Benzothiazole derivatives are well-established as potent antimicrobial agents, with their mechanism of action often attributed to the inhibition of essential bacterial enzymes like DNA gyrase and dihydrofolate reductase.[1] The presence and nature of a carboxylate group can influence this activity.

Key SAR Insights for Antimicrobial Activity:

• Position of the Carboxylate Group: Studies comparing 5- and 6-hydroxybenzothiazole-2-carboxylic acids suggest that the substitution pattern on the benzene ring is a critical determinant of biological activity.[2] While a direct comparison of the corresponding esters is not available, it is plausible that the position of the ester group (5- vs. 6-) will similarly impact antimicrobial potency.

• Nature of the Ester: The alkyl chain length of the ester can modulate the lipophilicity of the compound. Increased lipophilicity can enhance membrane permeability in bacteria, potentially leading to increased intracellular concentrations and greater efficacy. However, excessive lipophilicity can also lead to decreased aqueous solubility and potential toxicity. A systematic comparison of methyl, ethyl, and larger alkyl esters would be necessary to determine the optimal balance for antimicrobial activity.

• Substitution at the 2-Position: The substituent at the 2-position of the benzothiazole ring plays a pivotal role in defining the antimicrobial spectrum and potency. Aromatic and heteroaromatic rings, often bearing electron-withdrawing or donating groups, are commonly incorporated to enhance interactions with the target enzyme's active site. For instance, the introduction of a substituted phenyl ring at the 2-position of benzothiazole-6-carboxylates has been shown to yield compounds with significant antimicrobial activity.

Table 1: Comparative Antimicrobial Activity of Benzothiazole Derivatives

Compound/Derivative	Test Organism	MIC (µg/mL)	Reference
2-(4-chlorophenyl)-benzothiazole-6-carboxylate	Staphylococcus aureus	12.5	Inferred from related studies
2-(4-nitrophenyl)-benzothiazole-6-carboxylate	Escherichia coli	25	Inferred from related studies
Ciprofloxacin (Standard)	S. aureus / E. coli	1-2	-

Note: The data in this table is illustrative and based on findings from related benzothiazole structures. Direct experimental data for benzothiazole-5-carboxylates is needed for a definitive comparison.

Anticancer Activity

The anticancer potential of benzothiazole derivatives is a field of intense investigation. These compounds have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. The introduction of a carboxylate group can influence these properties by altering the molecule's ability to interact with key oncogenic pathways.

Key SAR Insights for Anticancer Activity:

• Ester as a Pro-drug Moiety: The ester group can be designed to be hydrolyzed by intracellular esterases, releasing the corresponding carboxylic acid as the active cytotoxic agent. This pro-drug strategy can improve the compound's pharmacokinetic profile.

• Interaction with Kinase Pathways: Many benzothiazole derivatives exert their anticancer effects by inhibiting protein kinases involved in cancer cell signaling. The carboxylate group, or the corresponding acid, can form crucial hydrogen bonds within the ATP-binding pocket of these kinases.

• Influence of Lipophilicity: As with antimicrobial activity, the alkyl chain of the ester can be varied to optimize the compound's lipophilicity for improved cellular uptake and target engagement.

Table 2: Comparative Anticancer Activity of Benzothiazole Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Ethyl 2-(4-aminophenyl)benzothiazole-5-carboxylate	MCF-7 (Breast)	5.2	Hypothetical data for comparison
Methyl 2-(4-hydroxyphenyl)benzothiazole-5-carboxylate	A549 (Lung)	8.7	Hypothetical data for comparison
Doxorubicin (Standard)	MCF-7 / A549	0.5 - 1	-

Note: The data in this table is hypothetical and serves to illustrate the type of comparative analysis that is needed. Further experimental work is required to determine the actual anticancer activity of benzothiazole-5-carboxylate esters.

Experimental Protocols

To facilitate further research in this area, detailed protocols for the synthesis and biological evaluation of benzothiazole-5-carboxylates are provided below.

Synthesis of 2-Substituted Benzothiazole-5-Carboxylic Acid

This protocol describes a general method for the synthesis of the core benzothiazole-5-carboxylic acid scaffold.

Workflow for Synthesis of 2-Substituted Benzothiazole-5-Carboxylic Acid

Caption: Synthesis of the core benzothiazole-5-carboxylic acid.

Materials:

• 2-Amino-4-mercaptobenzoic acid

• Substituted aromatic or heteroaromatic aldehyde

• Ethanol

• Hydrochloric acid (catalytic amount)

Procedure:

• In a round-bottom flask, dissolve 2-amino-4-mercaptobenzoic acid (1 equivalent) in ethanol.

• Add the substituted aldehyde (1.1 equivalents) to the solution.

• Add a catalytic amount of hydrochloric acid.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• The precipitated product is collected by filtration, washed with cold ethanol, and dried under vacuum.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Esterification of Benzothiazole-5-Carboxylic Acid

This protocol outlines the conversion of the carboxylic acid to its corresponding ester.

Workflow for Esterification

Caption: Fischer esterification of the carboxylic acid.[3]

Materials:

• 2-Substituted benzothiazole-5-carboxylic acid

• Anhydrous alcohol (e.g., methanol, ethanol)

• Concentrated sulfuric acid

Procedure:

• Suspend the 2-substituted benzothiazole-5-carboxylic acid (1 equivalent) in the desired anhydrous alcohol (used in excess as the solvent).

• Carefully add a catalytic amount of concentrated sulfuric acid to the suspension.

• Reflux the mixture for 8-12 hours, or until TLC indicates the consumption of the starting material.

• Cool the reaction mixture and neutralize it with a saturated solution of sodium bicarbonate.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude ester can be purified by column chromatography on silica gel.

Antimicrobial Screening: Broth Microdilution Method

This protocol is for determining the Minimum Inhibitory Concentration (MIC) of the synthesized compounds.[4]

Workflow for Broth Microdilution Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration.

Materials:

• Mueller-Hinton Broth (MHB)

• Synthesized benzothiazole-5-carboxylates

• Standard antibiotic (e.g., Ciprofloxacin)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• 96-well microtiter plates

Procedure:

• Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).

• In a 96-well plate, perform a two-fold serial dilution of each compound in MHB to achieve a range of concentrations.

• Prepare a bacterial inoculum and adjust its turbidity to match the 0.5 McFarland standard.

• Inoculate each well with the bacterial suspension. Include a positive control (bacteria in broth) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Anticancer Activity: MTT Assay

This protocol is for assessing the cytotoxicity of the compounds against cancer cell lines.[5]

Workflow for MTT Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Materials:

• Cancer cell line (e.g., MCF-7, A549)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Synthesized benzothiazole-5-carboxylates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• 96-well plates

Procedure:

• Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and a standard anticancer drug (e.g., Doxorubicin). Include a vehicle control (cells treated with the solvent used to dissolve the compounds).

• Incubate the plates for 48-72 hours at 37°C in a humidified CO2 incubator.

• Add MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Future Directions and Conclusion

The exploration of benzothiazole-5-carboxylates represents a promising frontier in the development of novel therapeutic agents. The strategic placement of the carboxylate group at the 5-position offers a unique handle for modulating the physicochemical and pharmacological properties of the benzothiazole scaffold.

This guide has synthesized the available knowledge to provide a comparative framework for understanding the structure-activity relationships of these compounds. However, it is clear that further systematic studies are warranted. A comprehensive investigation of a homologous series of alkyl benzothiazole-5-carboxylates, coupled with a diverse array of substitutions at the 2-position, would provide invaluable data for a more refined understanding of their SAR.

The detailed experimental protocols provided herein are intended to serve as a foundation for such future investigations. By leveraging the insights and methodologies presented in this guide, researchers are well-equipped to unlock the full therapeutic potential of benzothiazole-5-carboxylates and contribute to the development of the next generation of innovative medicines.

References

Please note that for the purpose of this response, a complete, clickable reference list cannot be generated. The in-text citations provided correspond to the search results and would be fully detailed in a published document.

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• 2. benchchem.com [benchchem.com]
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• 4. jchr.org [jchr.org]
• 5. Experimental and In Silico Evaluation of New Heteroaryl Benzothiazole Derivatives as Antimicrobial Agents | MDPI [mdpi.com]

A Senior Application Scientist's Guide to the Synthesis of Substituted Benzothiazoles: A Comparative Analysis of Key Synthetic Routes

The benzothiazole scaffold is a privileged heterocyclic motif, forming the core of numerous pharmaceuticals, agrochemicals, and functional materials. Its unique chemical properties and biological activity have driven the development of a diverse array of synthetic methodologies for its construction. This guide provides a comparative analysis of the most prominent synthetic routes to substituted benzothiazoles, offering researchers, scientists, and drug development professionals the insights needed to make informed decisions in their synthetic endeavors. We will delve into the mechanistic underpinnings, practical considerations, and comparative performance of each route, supported by experimental data and authoritative references.

The Workhorse: Condensation of 2-Aminothiophenols with Carbonyl Compounds and Their Equivalents

One of the most direct and widely employed strategies for the synthesis of 2-substituted benzothiazoles is the condensation of 2-aminothiophenols with various carbonyl-containing compounds, such as aldehydes, ketones, carboxylic acids, and their derivatives (esters, acid chlorides). This approach is valued for its operational simplicity and the broad availability of starting materials.

Mechanism and Reaction Dynamics

The reaction proceeds via a cyclocondensation mechanism. Initially, the amino group of the 2-aminothiophenol attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate. Subsequent dehydration leads to the formation of a Schiff base (in the case of aldehydes and ketones) or an amide (with carboxylic acid derivatives). The final and often rate-determining step is the intramolecular cyclization of the thiol group onto the imine or related functionality, followed by an oxidative aromatization to furnish the benzothiazole ring system.

The choice of oxidant is a critical parameter in this synthesis. While atmospheric oxygen can suffice in some cases, a variety of oxidants are often employed to improve reaction rates and yields. These include hydrogen peroxide, 2,2'-dithiobis(benzothiazole) (MBTS), and potassium ferricyanide.

Comparative Analysis of Carbonyl Substrates

Carbonyl Substrate	Typical Conditions	Advantages	Disadvantages	Representative Yields
Aldehydes	Ethanol, reflux, often with an oxidant (e.g., H₂O₂, air)	Readily available, generally high yields for aromatic aldehydes.	Aliphatic aldehydes can be prone to side reactions.	85-95%
Carboxylic Acids	Polyphosphoric acid (PPA) or Eaton's reagent, high temperatures (150-220 °C)	One-pot procedure, good for a wide range of acids.	Harsh conditions, can be difficult for sensitive substrates.	70-90%
Acid Chlorides	Aprotic solvent (e.g., THF, DCM), often with a base (e.g., pyridine, Et₃N)	High reactivity, lower reaction temperatures.	Moisture sensitive, may require inert atmosphere.	80-95%
Esters	High temperatures or with a catalyst (e.g., Lewis acids)	Less reactive than acid chlorides, better for some functional groups.	Often requires more forcing conditions than aldehydes or acid chlorides.	65-85%

Representative Experimental Protocol: Synthesis of 2-Phenylbenzothiazole from 2-Aminothiophenol and Benzaldehyde

• To a solution of 2-aminothiophenol (1.25 g, 10 mmol) in ethanol (30 mL) in a round-bottom flask, add benzaldehyde (1.06 g, 10 mmol).

• The reaction mixture is stirred at room temperature for 30 minutes, during which time a precipitate of the intermediate benzothiazoline may form.

• Add 30% hydrogen peroxide (2 mL) dropwise to the mixture.

• The reaction is then heated to reflux for 2 hours.

• After cooling to room temperature, the resulting solid is collected by filtration, washed with cold ethanol, and dried under vacuum to afford 2-phenylbenzothiazole.

Mechanistic Workflow

Caption: The Jacobson-Hugershoff synthesis pathway.

Modern Catalytic Approaches: Greener and More Efficient Syntheses

In recent years, significant efforts have been directed towards the development of more sustainable and efficient methods for benzothiazole synthesis. These modern approaches often rely on the use of transition metal catalysts or organocatalysts to promote the desired transformations under milder reaction conditions.

Copper-Catalyzed Synthesis

Copper catalysis has emerged as a powerful tool for the synthesis of benzothiazoles. One notable example is the copper-catalyzed reaction of 2-halobenzanilides with a sulfur source, such as potassium sulfide or thiourea. This method allows for the construction of the benzothiazole core from readily available starting materials.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have also been successfully applied to the synthesis of substituted benzothiazoles. For instance, the Suzuki or Stille coupling of a 2-halobenzothiazole with a suitable organoboron or organotin reagent can be used to introduce a wide range of substituents at the 2-position. This approach offers excellent functional group tolerance and allows for the late-stage diversification of benzothiazole scaffolds.

Comparative Overview of Modern Methods

Method	Catalyst	Key Features	Advantages	Disadvantages
Copper-Catalyzed Cyclization	CuI, Cu₂O	Intramolecular C-S bond formation.	Good yields, often milder conditions than classical methods.	Catalyst cost and removal can be a concern.
Palladium-Catalyzed Cross-Coupling	Pd(PPh₃)₄, Pd(dppf)Cl₂	C-C bond formation at the 2-position.	High functional group tolerance, broad substrate scope.	Cost of palladium catalysts, potential for metal contamination in the final product.
Organocatalysis	e.g., Proline	Metal-free, environmentally benign.	Avoids metal contamination, often uses milder conditions.	Substrate scope can be more limited compared to metal-catalyzed methods.

Decision-Making Framework for Selecting a Synthetic Route

Choosing the optimal synthetic route for a target substituted benzothiazole depends on several factors, including the desired substitution pattern, the availability of starting materials, the required scale of the synthesis, and the tolerance of the substrate to different reaction conditions.

Caption: Decision tree for selecting a benzothiazole synthesis route.

Conclusion

The synthesis of substituted benzothiazoles is a rich and evolving field. While classical methods like the condensation of 2-aminothiophenols and the Jacobson-Hugershoff synthesis remain highly relevant and widely practiced, modern catalytic approaches offer powerful alternatives with improved efficiency and sustainability. A thorough understanding of the mechanisms, scope, and limitations of each method is paramount for the successful design and execution of a synthetic strategy. By carefully considering the factors outlined in this guide, researchers can navigate the diverse landscape of benzothiazole synthesis and efficiently access the molecules required for their scientific pursuits.

References

• Reddy, Y. T., Narsimha, P., & Rao, V. R. (2007). A facile and convenient synthesis of 2-substituted benzothiazoles. Indian Journal of Chemistry - Section B, 46(10), 1670–1674.

• Patil, S. A., Patil, R., & Pfeffer, F. M. (2014). Greener and expeditious synthesis of 2-substituted benzothiazoles using a reusable catalyst. RSC Advances, 4(100), 57209-57216. [Link]

• Hugershoff, A. (1903). Ueber eine neue Bildungsweise von Oxythiazolen. Berichte der deutschen chemischen Gesellschaft, 36(3), 3121-3134. [Link]

• Jacobson, P. (1888). Ueber die Einwirkung von Brom auf Phenylsenföl. Berichte der deutschen chemischen Gesellschaft, 21(2), 2624-2631. [Link]

• Evindar, G., & Batey, R. A. (2006). Copper-Catalyzed Synthesis of Benzoxazoles and Benzothiazoles from Unactivated 2-Haloanilides. Organic Letters, 8(7), 1331–1334. [Link]

A Researcher's Comparative Guide to the Cytotoxicity Evaluation of Novel Benzothiazole Compounds

In the landscape of oncological research, the benzothiazole scaffold has emerged as a privileged structure, forming the backbone of numerous compounds with potent anticancer properties.[1][2][3][4] These heterocyclic molecules exhibit a diverse range of biological activities, and their derivatives are actively being investigated for their ability to induce cell death in various cancer cell lines.[3][5] A critical and foundational step in the preclinical development of these novel agents is the rigorous evaluation of their cytotoxicity. This guide provides an in-depth, comparative analysis of key in vitro cytotoxicity assays, offering researchers the rationale behind experimental choices and detailed protocols to ensure data integrity and reproducibility.

This guide moves beyond a simple listing of methods. It is designed to empower researchers, scientists, and drug development professionals with the expertise to select the most appropriate assays, understand their underlying principles, and interpret the resulting data to build a comprehensive cytotoxicity profile for novel benzothiazole candidates.

The First Line of Inquiry: Choosing Your Cytotoxicity Assay

The initial assessment of a compound's cytotoxic potential is typically a high-throughput screening process to determine the concentration at which it inhibits 50% of cell viability, known as the IC50 value.[6] Several assays are available, each measuring a different hallmark of cell health. The choice of assay is not trivial; it depends on the suspected mechanism of action of the compound, the cell type, and the desired endpoint. Here, we compare three widely-used colorimetric and luminescence-based assays: the MTT, LDH, and ATP-based assays.

Comparative Analysis of Core Cytotoxicity Assays

Assay	Principle	Measures	Advantages	Disadvantages	Best For
MTT Assay	Enzymatic reduction of tetrazolium salt (MTT) to formazan by mitochondrial dehydrogenases in viable cells.[7]	Metabolic activity, mitochondrial function.[7]	Well-established, cost-effective, simple protocol.	Indirect measure of viability, requires a solubilization step, can be affected by metabolic changes unrelated to viability.	Initial high-throughput screening of large compound libraries.
LDH Release Assay	Measurement of lactate dehydrogenase (LDH), a stable cytosolic enzyme, released into the culture medium upon loss of membrane integrity.[8]	Cell membrane integrity, necrosis.[8]	Direct measure of cell death, non-destructive to remaining cells (supernatant is used).	Less sensitive to early apoptotic events where the membrane is still intact.	Assessing compound-induced necrosis or late-stage apoptosis.
ATP-Based Assay (e.g., CellTiter-Glo®)	Quantitation of ATP, the energy currency of the cell, which is present in metabolically active cells. The assay uses luciferase to generate a luminescent signal proportional to the amount of ATP.	ATP levels, cell viability.	Highly sensitive, rapid, "add-mix-measure" protocol suitable for high-throughput screening.[9]	Requires a luminometer, more expensive than colorimetric assays.	Sensitive detection of cell viability, especially with low cell numbers.

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} caption: Logic for selecting a primary cytotoxicity assay.

Experimental Protocols: A Step-by-Step Guide

The following protocols are provided as a robust starting point. Researchers should optimize parameters such as cell seeding density and incubation times for their specific cell lines and experimental conditions.

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay measures the metabolic activity of cells, which is often used as an indicator of cell viability.[7]

Materials:

• MTT solution (5 mg/mL in PBS), sterile-filtered.

• Dimethyl sulfoxide (DMSO).

• 96-well flat-bottom plates.

• Multi-channel pipette.

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the novel benzothiazole compounds in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include vehicle controls (e.g., DMSO) and untreated controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well to achieve a final concentration of 0.5 mg/mL.[7]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Mix gently and measure the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control and determine the IC50 value.

Protocol 2: Lactate Dehydrogenase (LDH) Release Assay

This assay quantifies cytotoxicity by measuring LDH released from damaged cells.[8]

Materials:

• Commercially available LDH cytotoxicity assay kit (e.g., from Promega, Thermo Fisher Scientific).

• 96-well flat-bottom plates.

• Microplate reader.

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT protocol. Include control wells for "Maximum LDH Release" (cells treated with a lysis buffer provided in the kit) and "Spontaneous LDH Release" (untreated cells).[6]

• Incubation: Incubate for the desired exposure time.

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 4 minutes.

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Reagent Addition: Add 50 µL of the LDH Reaction Mixture (as per the kit instructions) to each well.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of Stop Solution (if required by the kit).

• Absorbance Measurement: Measure the absorbance at 490 nm and a reference wavelength of 680 nm.[10]

• Data Analysis: Calculate the percentage of cytotoxicity using the formula provided in the kit manufacturer's protocol, taking into account the spontaneous and maximum LDH release controls.

Protocol 3: ATP-Based Luminescent Assay (e.g., CellTiter-Glo®)

This assay measures the amount of ATP in viable cells, providing a highly sensitive measure of cell viability.[9]

Materials:

• Commercially available ATP-based assay kit (e.g., CellTiter-Glo® Luminescent Cell Viability Assay from Promega).

• Opaque-walled 96-well plates.

• Luminometer.

Procedure:

• Cell Seeding and Treatment: Seed cells in an opaque-walled 96-well plate and treat with compounds as described in the MTT protocol (steps 1 and 2).

• Equilibration: After the treatment period, allow the plate to equilibrate to room temperature for about 30 minutes.[9]

• Reagent Addition: Add a volume of the ATP assay reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).[9]

• Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.[9]

• Luminescence Measurement: Measure the luminescence of each well using a luminometer.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Delving Deeper: Unraveling the Mechanism of Action

Once a benzothiazole compound demonstrates significant cytotoxicity, the next crucial step is to investigate its mechanism of action. Many benzothiazole derivatives exert their anticancer effects by inducing apoptosis (programmed cell death) and causing cell cycle arrest.[5][11]

Apoptosis vs. Necrosis: Distinguishing Modes of Cell Death

It is essential to determine whether a compound induces the controlled, programmed cell death of apoptosis or the uncontrolled, inflammatory process of necrosis. This can be achieved using flow cytometry with dual staining.

Principle:

• Annexin V: Binds to phosphatidylserine, which translocates to the outer leaflet of the plasma membrane during early apoptosis.

• Propidium Iodide (PI) or 7-AAD: A fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells.

Protocol: Annexin V/PI Dual Staining for Apoptosis Detection

• Cell Treatment: Treat cells with the benzothiazole compound at its IC50 concentration for a specified time.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

• Incubation: Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer. The results will distinguish between four populations:

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Cell Cycle Analysis: Identifying Proliferation Blockades

Benzothiazole compounds can also halt the progression of the cell cycle, preventing cancer cells from dividing.[11][12] Flow cytometry is the gold standard for analyzing cell cycle distribution.

Principle: Propidium iodide (PI) stoichiometrically binds to DNA, meaning the amount of fluorescence emitted is directly proportional to the DNA content. This allows for the differentiation of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[12]

Protocol: PI Staining for Cell Cycle Analysis

• Cell Treatment: Treat cells with the benzothiazole compound.

• Cell Harvesting and Fixation: Harvest cells and fix them in cold 70% ethanol to permeabilize the membranes.

• Staining: Wash the fixed cells and resuspend them in a staining solution containing PI and RNase A (to prevent staining of RNA).

• Incubation: Incubate in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The resulting histogram will show peaks corresponding to the G0/G1, S, and G2/M phases, allowing for the quantification of cells in each phase.

The Molecular Underpinnings: Signaling Pathways Targeted by Benzothiazoles

The induction of apoptosis and cell cycle arrest by benzothiazole derivatives is often the result of their interaction with key intracellular signaling pathways that regulate cell survival and proliferation. Two of the most frequently implicated pathways are the PI3K/AKT and Ras/MEK/ERK pathways.[5][11][12]

• The PI3K/AKT Pathway: This is a crucial survival pathway that is often hyperactivated in cancer. Inhibition of this pathway by benzothiazole compounds can lead to the downregulation of anti-apoptotic proteins (like Bcl-2) and the activation of pro-apoptotic proteins (like Bax), ultimately triggering the mitochondrial intrinsic pathway of apoptosis.[5] This involves the release of cytochrome c from the mitochondria and the subsequent activation of caspase-9 and the executioner caspase-3.[5]

• The Ras/MEK/ERK Pathway: This pathway is a central regulator of cell proliferation.[11][12] Benzothiazole-mediated inhibition of this pathway can lead to cell cycle arrest, often at the G1/S or G2/M transition, by affecting the expression and activity of key cell cycle regulatory proteins such as cyclins and cyclin-dependent kinases (CDKs).[12] For instance, some benzothiazoles have been shown to downregulate Cyclin D1, a key regulator of the G1 phase.[12]

dot graph G { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption: Benzothiazole-induced signaling pathways.

Quantitative Data Summary

The following table presents a summary of IC50 values for representative novel benzothiazole compounds from various studies to illustrate the range of potencies observed.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Compound 3	U-937 (Histiocytic lymphoma)	16.23	[8]
Compound 11	HeLa (Cervical cancer)	2.41	[3]
Compound 29	A549 (Lung cancer)	0.044	[3]
Compound 34	Colo205 (Colon cancer)	5.04	[3]
Compound 55	HT-29 (Colon cancer)	0.024	[8]
Compound 57	Pancreatic cancer cells	27	[8]
Compound A	HepG2 (Liver cancer)	56.98 (24h)	[3]
Compound B	HepG2 (Liver cancer)	59.17 (24h)	[3]
PB11	U87 (Glioblastoma)	<0.05	[5]
4k	Pancreatic cancer cells	Data not specified	[13]
4l	Pancreatic cancer cells	Data not specified	[13]

Conclusion

The evaluation of cytotoxicity is a multifaceted process that forms the bedrock of preclinical anticancer drug discovery. For novel benzothiazole compounds, a systematic approach that begins with robust primary screening using a carefully selected assay, followed by in-depth mechanistic studies to elucidate the mode of cell death and the underlying molecular pathways, is paramount. This guide provides the comparative framework and detailed methodologies to conduct these evaluations with scientific rigor and confidence. By understanding the "why" behind the "how," researchers can generate high-quality, reproducible data that will effectively drive the most promising benzothiazole candidates forward in the development pipeline.

References

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• Pathak, N., Rathi, E., et al. (2019). A Review on Anticancer Potentials of Benzothiazole Derivatives. PubMed. Available at: [Link]

• Benzothiazole derivatives as anticancer agents. (2020). Taylor & Francis Online. Available at: [Link]

• Benzothiazole derivatives as anticancer agents. (2019). PMC - PubMed Central. Available at: [Link]

• A Review on Anticancer Potentials of Benzothiazole Derivatives. (2019). Bentham Science. Available at: [Link]

• Aslantürk, Ö. S. (2018). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. IntechOpen. Available at: [Link]

• Effect of benzothiazole based compounds on cell cycle regulatory... (n.d.). ResearchGate. Available at: [Link]

• Review on the In Vitro Cytotoxicity Assessment in Accordance to the International Organization for Standardization (ISO). (2021). Malaysian Journal of Medicine and Health Sciences. Available at: [Link]

• A review of cytotoxicity testing methods and in vitro study of biodegradable Mg-1%Sn-2%HA composite by elution method. (2023). PMC - PubMed Central. Available at: [Link]

• Riss, T. L., et al. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI Bookshelf. Available at: [Link]

• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (2018). ScienceOpen. Available at: [Link]

• Synthesis and study of benzothiazole conjugates in the control of cell proliferation by modulating Ras/MEK/ERK-dependent pathway in MCF-7 cells. (2013). PubMed. Available at: [Link]

• Effect of Benzothiazole based conjugates in causing apoptosis by Regulating p53, PTEN and MAP Kinase proteins affecting miR-195a and miR-101-1. (2011). PMC - PubMed Central. Available at: [Link]

• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Available at: [Link]

• Novel 2-substituted benzothiazole derivatives: synthesis, in vitro and in silico evaluations as potential anticancer agents. (2023). PubMed Central. Available at: [Link]

• MTT Cell Assay Protocol. (n.d.). Texas Children's Hospital. Available at: [Link]

• Riss, T. L., et al. (2013). Cell Viability Assays. Assay Guidance Manual - NCBI Bookshelf. Available at: [Link]

• Design, Synthesis and Biological Evaluation of Novel Benzothiazole Derivatives as Selective PI3Kβ Inhibitors. (2016). PMC - PubMed Central. Available at: [Link]

• Discovery of Aminothiazole Inhibitors of Cyclin-Dependent Kinase 2: Synthesis, X-Ray Crystallographic Analysis, and Biological A. (2002). SciSpace. Available at: [Link]

• Cyclin-Dependent Kinases (CDK) and Their Role in Diseases Development–Review. (2022). MDPI. Available at: [Link]

• Regulation of Cell Cycle Progression and Apoptosis by the Ras/Raf/MEK/ERK Pathway (Review). (2000). PubMed. Available at: [Link]

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A Comparative Guide to the Efficacy of Novel Benzothiazole Derivatives vs. Existing Therapeutics

Introduction: The Benzothiazole Scaffold as a Cornerstone in Modern Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as foundations for potent and versatile therapeutic agents. The benzothiazole nucleus, a bicyclic heterocyclic compound, stands out as one such "privileged scaffold".[1][2] Its unique structural and electronic properties allow for a wide range of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, neuroprotective, and antidiabetic effects.[2][3][4] This versatility has made benzothiazole derivatives a focal point of intensive research and development.[4]

This guide provides an in-depth comparative analysis of the efficacy of novel benzothiazole derivatives against established, clinically approved drugs across key therapeutic areas. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to offer a clear perspective on the therapeutic potential and standing of these emerging compounds. We will delve into the mechanistic underpinnings of their activity, present head-to-head performance data, and provide detailed, validated experimental protocols for their evaluation, thereby offering a comprehensive resource for advancing benzothiazole-based drug discovery.

Section 1: Benchmarking Anticancer Efficacy

The development of novel anticancer agents remains a paramount challenge in medicine. Benzothiazole derivatives have shown considerable promise, with some compounds exhibiting potent cytotoxicity against a wide array of cancer cell lines.[1][5]

Mechanism of Action: Inducing Cancer Cell Demise

A significant portion of the anticancer activity of benzothiazole derivatives stems from their ability to modulate critical signaling pathways that govern cell proliferation and survival.[1] Key mechanisms include the inhibition of crucial enzymes like tyrosine kinases and the induction of apoptosis (programmed cell death) through the activation of caspases.[5] The structure-activity relationship (SAR) often reveals that the nature and position of substituents on the benzothiazole ring are critical determinants of their anticancer potency.[5]

Caption: Simplified pathway of apoptosis induction by benzothiazole derivatives.

Comparative In Vitro Efficacy Data

The following table summarizes the cytotoxic activity (IC50 values) of representative benzothiazole derivatives compared to the standard chemotherapeutic agent, Cisplatin. Lower IC50 values indicate higher potency.

Compound Class	Specific Derivative	Cancer Cell Line	IC50 (µM)	Reference Drug: Cisplatin IC50 (µM)	Source(s)
Fluorinated 2-Arylbenzothiazoles	4-(5-fluorobenzo[d]thiazol-2-yl)phenol	MCF-7 (Breast)	0.4	~9.76	[1][6]
Semicarbazone Derivatives	Indole based hydrazine carboxamide scaffold	HT-29 (Colon)	0.015	~0.88	[1][7]
Thioxothiazolidine Acetamide	Substituted derivative 52	HeLa (Cervical)	9.76	9.76	[6]
Benzamide Derivatives	Methoxybenzamide benzothiazole 41	HCT-116 (Colon)	1.1 - 8.8	>10	[6][7]

Experimental Workflow: Assessing Anticancer Potential

A rigorous and standardized workflow is crucial for accurately benchmarking the efficacy of new chemical entities. This involves a tiered approach, starting with high-throughput in vitro screening and progressing to more complex in vivo models.

Caption: Standard workflow for determining IC50 values using the MTT assay.

This protocol provides a self-validating system for determining the concentration at which a compound inhibits cell growth by 50% (IC50).

• Cell Culture: Maintain human cancer cell lines (e.g., MCF-7, A549) in appropriate culture medium supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Harvest cells using trypsin and seed them into 96-well microtiter plates at a density of 5,000-10,000 cells per well. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation & Treatment: Prepare a stock solution of the benzothiazole derivative in DMSO. Perform serial two-fold dilutions in culture medium to achieve a range of final concentrations. Replace the medium in the cell plates with the compound-containing medium. Include untreated cells as a negative control and a known cytotoxic drug (e.g., Cisplatin) as a positive control.

• Incubation: Incubate the plates for 48 to 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the untreated control cells. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.[1]

In vivo models are essential for evaluating a drug's efficacy in a complex biological system.[8] Human tumor xenograft models, where human cancer cells are implanted into immunodeficient mice, are a standard for assessing direct antitumor activity.[8]

• Animal Housing: House immunodeficient mice (e.g., NOD/SCID) in a specific-pathogen-free facility, adhering to all institutional animal care and use guidelines.

• Tumor Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 5 x 10^6 A549 cells) into the flank of each mouse.

• Tumor Growth and Randomization: Monitor tumor growth by measuring with calipers. When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (e.g., n=8-10 mice/group).[8] This randomization is critical to prevent bias.

• Drug Administration: Administer the new benzothiazole derivative, a vehicle control, or a standard-of-care drug (e.g., Cisplatin) according to a predetermined dose and schedule (e.g., daily oral gavage or intraperitoneal injection).[8] The choice of dose is often guided by Maximum Tolerated Dose (MTD) studies.[9]

• Monitoring: Measure tumor volume and body weight twice weekly throughout the study.[8] Body weight is a key indicator of toxicity.

• Endpoint: Euthanize mice when tumors reach a predetermined endpoint size (e.g., 2000 mm³) or if signs of toxicity (e.g., >20% body weight loss) are observed.[8]

• Data Analysis: Collect tumors for histological and molecular analysis. Calculate the percent tumor growth inhibition (%TGI) for each treatment group relative to the vehicle control group.[8]

Section 2: Benchmarking Antimicrobial Efficacy

With the rise of antimicrobial resistance (AMR), there is an urgent need for novel antibiotics.[10] Benzothiazole derivatives have demonstrated a broad spectrum of activity against various pathogenic bacteria and fungi.[11][12][13]

Mechanism of Action: Disrupting Microbial Machinery

Benzothiazole-based compounds often exert their antimicrobial effects by inhibiting essential microbial enzymes that are absent in humans, providing a degree of selective toxicity.[13] A key target is DNA gyrase, an enzyme crucial for bacterial DNA replication.[10][13] By interfering with this process, these compounds effectively halt bacterial proliferation.

Comparative In Vitro Efficacy Data

The Minimum Inhibitory Concentration (MIC) is the gold standard for measuring antimicrobial activity in vitro. It is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[14][15]

Compound Class	Specific Derivative	Microbial Strain	MIC (µg/mL)	Reference Drug MIC (µg/mL)	Source(s)
Benzothiazole-Thiazole Hybrids	Compound 4b (meta-nitro group)	S. aureus	3.90 - 15.63	Ciprofloxacin: 12.5	[10][13]
Benzothiazole-Thiazole Hybrids	Compound 4b (meta-nitro group)	E. coli	3.90 - 15.63	Ciprofloxacin: 3.1 - 12.5	[10][13]
Isatin-Benzothiazole Hybrids	Compound 41c	E. coli	3.1	Ciprofloxacin: 12.5	[10]
Isatin-Benzothiazole Hybrids	Compound 41c	P. aeruginosa	6.2	Ciprofloxacin: 12.5	[10]
Various Derivatives	Compounds A1, A2, A9	C. albicans	-	Amphotericin-B (Std.)	[11][12]

Experimental Workflow: Determining Antimicrobial Susceptibility

The broth microdilution method is a widely used and standardized technique for determining the MIC of antimicrobial agents.[14][15] Its high-throughput nature makes it ideal for screening libraries of new compounds.

Caption: Workflow for the broth microdilution antimicrobial susceptibility test.

This protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[14]

• Compound Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the benzothiazole derivative in a suitable liquid growth medium (e.g., Mueller-Hinton Broth).[14] The final volume in each well should be 100 µL.

• Inoculum Preparation: Prepare a suspension of the test microorganism (e.g., E. coli ATCC 25922) in the same medium. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL.[14] Dilute this suspension to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 100 µL of the standardized inoculum to each well of the microtiter plate. Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours under appropriate atmospheric conditions.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism.[15]

Section 3: Benchmarking Neuroprotective Efficacy

Neurodegenerative diseases like Alzheimer's and Parkinson's represent a significant and growing healthcare burden. The benzothiazole scaffold is present in clinically approved drugs for neurological disorders, such as Riluzole for ALS, highlighting its potential in this area.[2] New derivatives are being explored for their ability to protect neurons from damage.[16][17]

Mechanism of Action: Guarding Against Neuronal Stress

A common pathology in neurodegenerative diseases is oxidative stress, which leads to neuronal cell death. Some benzothiazole derivatives exert neuroprotective effects by modulating antioxidant enzymes, such as catalase, thereby protecting neurons from damage induced by reactive oxygen species (ROS).[16]

Caption: Mechanism of neuroprotection via enhancement of catalase activity.

Comparative In Vitro Efficacy Data

Evaluating neuroprotective agents often involves cell-based assays where neurons are exposed to a toxin or stressor in the presence and absence of the test compound.

Compound Class	Assay Condition	Measured Effect	Efficacy vs. Control	Source(s)
Low MW Benzothiazoles	H₂O₂-induced stress in U87MG cells	Enhanced cell viability	Significantly increased	[16]
Low MW Benzothiazoles	H₂O₂-induced stress in U87MG cells	Enhanced catalase activity	Up to 90% enhancement	[16]
Novel 2-aminobenzothiazoles	β-amyloid & tau aggregation damage	Neuroprotection	Dose-dependent effect	[17]

Experimental Workflow: Assessing Neuroprotective Potential

In vitro models using neuronal cell lines provide a crucial first step in identifying potentially neuroprotective compounds.[16] These can then be validated in more complex in vivo models of neurodegenerative disease.[18][19]

This protocol assesses a compound's ability to protect neuronal cells from oxidative damage.

• Cell Culture: Culture a human glioblastoma or neuronal cell line (e.g., U87MG or SH-SY5Y) in the appropriate medium at 37°C and 5% CO2.

• Seeding and Treatment: Seed cells in a 96-well plate. After 24 hours, treat the cells with various concentrations of the new benzothiazole derivatives for a predefined period (e.g., 1-2 hours).

• Induction of Oxidative Stress: Add a solution of hydrogen peroxide (H₂O₂) to the wells to induce oxidative stress and neuronal damage. The concentration of H₂O₂ should be predetermined to cause approximately 50% cell death in untreated control wells.

• Incubation: Incubate the cells for 24 hours.

• Viability Assessment: Assess cell viability using the MTT assay as described in Protocol 1.

• Data Analysis: Calculate the percentage of cell viability in the compound-treated wells relative to the H₂O₂-only treated wells. A significant increase in viability indicates a neuroprotective effect.[16]

Conclusion and Future Perspectives

This guide demonstrates that novel benzothiazole derivatives exhibit potent and promising efficacy across diverse therapeutic areas, often comparable or superior to existing standard drugs in in vitro models. The versatility of the benzothiazole scaffold allows for extensive chemical modification, enabling the fine-tuning of its pharmacological properties. Structure-activity relationship (SAR) analyses consistently show that specific substitutions can dramatically enhance potency and selectivity, whether by adding electron-withdrawing groups for antimicrobial activity or tailoring lipophilicity for neuroprotection.[13][17]

The path forward requires a continued, rigorous application of the standardized workflows outlined herein. Promising candidates identified through in vitro screening must be advanced to relevant in vivo animal models to evaluate their pharmacokinetic profiles, safety, and true therapeutic efficacy.[8][9] The continued exploration of this remarkable scaffold holds significant promise for the development of next-generation therapeutics to combat cancer, infectious diseases, and neurodegeneration.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

As researchers and developers at the forefront of scientific innovation, our responsibility extends beyond discovery to include the safe and environmentally sound management of the chemical tools we use. Methyl 2-chloro-1,3-benzothiazole-5-carboxylate, a heterocyclic building block vital in medicinal chemistry and materials science, requires meticulous handling from acquisition to disposal. This guide provides a comprehensive, step-by-step framework for its proper disposal, grounded in principles of chemical safety, regulatory compliance, and operational excellence. The causality behind each step is explained to ensure that these protocols become a self-validating system for your laboratory.

Hazard Profile and Foundational Risk Assessment

Understanding the intrinsic hazards of a compound is the first principle of safe disposal. Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is not benign; its hazard profile necessitates its classification as regulated chemical waste. The primary risks are associated with its irritant properties and acute toxicity if improperly handled.[1][2]

Its most critical classification for disposal purposes is as a halogenated organic compound . The carbon-chlorine bond in its structure places it in a category of chemical waste that is subject to stringent environmental regulations due to the potential for forming persistent and toxic byproducts if disposed of incorrectly. Regulatory bodies like the U.S. Environmental Protection Agency (EPA) have specific mandates for the treatment and disposal of such wastes.[3][4][5]

Table 1: GHS Hazard Summary for Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

Hazard Class	GHS Pictogram	Hazard Statement	Precautionary Statement Highlights
Acute toxicity, oral (Category 4)	Warning	H302: Harmful if swallowed[1][2]	P270: Do not eat, drink or smoke when using this product.[6][7] P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.
Skin irritation (Category 2)	Warning	H315: Causes skin irritation[1][2]	P280: Wear protective gloves/protective clothing.[8][9] P302+P352: IF ON SKIN: Wash with plenty of soap and water.[7][9]
Eye irritation (Category 2A)	Warning	H319: Causes serious eye irritation[1][2]	P280: Wear eye protection/face protection.[8][9] P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

| Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation | Warning | H335: May cause respiratory irritation[1][2] | P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2][6] P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing. |

The Core Disposal Workflow: A Step-by-Step Protocol

The guiding principle for disposing of Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is that it must never be released into the sanitary sewer or general waste.[10] All waste streams containing this compound must be collected, managed, and transferred to a licensed professional waste disposal service, typically coordinated through your institution's Environmental Health & Safety (EHS) department.

Caption: Core disposal workflow for all waste streams.

Step 1: Waste Segregation and Collection

• Causality: As a chlorinated organic compound, this chemical must be segregated into the "Halogenated Organic Waste" stream. Cross-contamination with incompatible waste streams, such as strong oxidizing agents, acids, or bases, can trigger dangerous reactions.[11]

• Protocol:

  • Designate a specific, chemically resistant (e.g., HDPE or glass) waste container for halogenated organic solids or liquids.

  • Collect all materials containing Methyl 2-chloro-1,3-benzothiazole-5-carboxylate in this container. This includes the pure chemical, reaction residues, and contaminated disposable materials.

Step 2: Container Management and Labeling

• Causality: Proper labeling is a legal requirement under OSHA and EPA regulations and is critical for safe handling and disposal by EHS personnel and waste contractors.[12] It ensures that the container's contents and associated hazards are clearly communicated.

• Protocol:

  • Keep the waste container securely closed at all times, except when adding waste.

  • Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.

  • Clearly write the full chemical name: "Methyl 2-chloro-1,3-benzothiazole-5-carboxylate" and list any other solvents or reagents present.

  • Indicate the relevant hazards (e.g., "Irritant," "Acutely Toxic").

Step 3: Managing Contaminated Materials

• Causality: Items that are grossly contaminated carry the same hazards as the pure chemical and must be treated as hazardous waste.

• Protocol:

  • Disposable Items: Gloves, weigh paper, and pipette tips that have come into direct contact with the chemical should be placed in the designated solid halogenated waste container.

  • Reusable Glassware: To decontaminate glassware, rinse it three times with a suitable solvent (e.g., acetone or ethanol). The first two rinses must be collected and disposed of as liquid halogenated hazardous waste. The third rinse can often be disposed of with non-halogenated solvent waste, but check with your EHS office for specific guidance.

Step 4: Arranging for Final Disposal

• Causality: The final treatment of halogenated organic waste requires specialized facilities to prevent environmental contamination. The standard and most effective method is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts like hydrogen chloride gas.[3][13]

• Protocol:

  • Store the sealed and labeled waste container in a designated satellite accumulation area within your lab.

  • Follow your institution's procedures to request a waste pickup from the EHS department.

  • Do not accumulate more than 55 gallons of hazardous waste in your satellite area.

Emergency Procedures: Spill Management

In the event of a spill, a swift and correct response is critical to mitigate exposure and prevent environmental release. The following workflow should be followed for small, manageable spills. For large spills, evacuate the area and contact emergency personnel immediately.

Caption: Step-by-step emergency spill response workflow.

Spill Cleanup Protocol:

• Evacuate and Secure: Immediately alert others in the area and restrict access. Ensure the area is well-ventilated, preferably within a chemical fume hood.[2]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety goggles, and heavy-duty nitrile gloves.[2][13] If there is a risk of inhaling dust, a NIOSH-approved respirator is necessary.[13]

• Containment: For a solid spill, carefully sweep up the material.[2][11] For a liquid spill, cover it with a non-reactive absorbent material such as sand, diatomite, or universal binders.[10]

• Collection: Carefully collect the absorbed material using a scoop or brush, place it into a heavy-duty plastic bag or a designated waste container.[2]

• Final Cleaning: Wipe the spill area with a cloth dampened with soap and water. Place the cleaning materials into the same waste bag.

• Disposal: Seal the bag or container, label it clearly as "Spill Debris: Methyl 2-chloro-1,3-benzothiazole-5-carboxylate," and manage it as halogenated hazardous waste according to the procedures in Section 2.

By adhering to these detailed procedures, you ensure that your work with Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is conducted with the highest standards of safety, professionalism, and environmental stewardship, building a foundation of trust in your laboratory's operations.

References

• PubChem. (n.d.). Methyl 2-chloro-1,3-benzothiazole-6-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Safety data sheet. (2023, June 22). KEIM KLEBESPACHTEL. Retrieved from [Link]

• Anichem, Inc. (2019, March 12). Material Safety Data Sheet: 2-chloro-1,3-benzothiazole-5-carboxylic acid. Retrieved from [Link]

• Safety Data Sheet. (2024, November 4). 101630 - Benzothiazole. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

• Thermo Fisher Scientific. (2023, October 4). Safety Data Sheet: 4-Methylthiazole-5-carboxylic acid. Retrieved from [Link]

• BioMedica Diagnostics Inc. (2017, December 1). Safety Data Sheet: Conjugate Diluent. Retrieved from [Link]

• Safety Data Sheet. (2023, September 23). Product name: In-Can-Protection B 20. Retrieved from [Link]

• Electronic Code of Federal Regulations. (n.d.). Appendix III to Part 268—List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2,1,3-benzothiadiazole-5-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Oakwood Chemical. (n.d.). methyl 2-chloro-1, 3-benzothiazole-5-carboxylate, min 97%, 10 grams. Retrieved from [Link]

• Capot Chemical. (2026, January 3). MSDS of 5-chloro-1,3-benzothiazole-2-carboxylic acid. Retrieved from [Link]

• MBL Life Science. (2025, January 27). Safety Data Sheet: Anti-GP2(Human)mAb-Alexa488. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

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• University of Maryland. (n.d.). EPA Hazardous Waste Codes. Environmental Safety, Sustainability and Risk. Retrieved from [Link]

• U.S. Department of Agriculture. (n.d.). NOP 5026 Guidance on The Use of Chlorine Materials in Organic Production and Handling. Agricultural Marketing Service. Retrieved from [Link]

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• European Chemicals Agency. (n.d.). Substance Infocard: 5-chloro-2-methyl-2H-isothiazol-3-one. Retrieved from [Link]

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Operational Guide: Personal Protective Equipment for Handling Methyl 2-chloro-1,3-benzothiazole-5-carboxylate

As a Senior Application Scientist, this guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals handling Methyl 2-chloro-1,3-benzothiazole-5-carboxylate. This document moves beyond a simple checklist, explaining the causality behind each safety recommendation to foster a deep-rooted culture of safety and precision in your laboratory.

Hazard Assessment & Risk Profile

Methyl 2-chloro-1,3-benzothiazole-5-carboxylate is a heterocyclic aromatic compound. While specific toxicological data for this exact isomer is not extensively documented, the known hazards of structurally similar chlorinated benzothiazoles provide a clear directive for cautious handling. The primary risks are associated with its potential for irritation and toxicity upon contact or inhalation.

Based on data for analogous compounds, the anticipated hazards include:

• Skin Irritation: Causes skin irritation upon contact[1].

• Serious Eye Irritation: Poses a significant risk of serious eye irritation[1][2].

• Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust or aerosol[1][3][4].

• Harmful if Swallowed: Acute oral toxicity is a concern[1].

The presence of the chlorinated benzothiazole moiety necessitates a high degree of caution, as related compounds can exhibit significant toxicity and sensitization potential[5][6]. Therefore, all handling procedures must be designed to eliminate or minimize direct exposure.

Core Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the most critical barrier between the researcher and potential chemical exposure. The following table outlines the minimum required PPE for various laboratory scenarios involving Methyl 2-chloro-1,3-benzothiazole-5-carboxylate.

Scenario	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Bench Use (mg scale)	ANSI Z87.1-compliant safety glasses with side shields[3].	Nitrile rubber gloves (minimum 0.2 mm thickness)[7].	Full-length lab coat.	Work within a certified chemical fume hood.
Weighing & Transfers	Chemical safety goggles[3][8].	Double-gloving with nitrile gloves.	Lab coat with closed cuffs.	Work within a chemical fume hood or ventilated balance enclosure.
Large-Scale Reactions (>10g)	Chemical safety goggles and a full-face shield[8][9].	Elbow-length, chemical-resistant gloves (e.g., Neoprene or Silver Shield)[10][11].	Chemical-resistant apron over a lab coat[8].	Work within a certified chemical fume hood.
Spill Cleanup	Full-face shield over chemical safety goggles[8].	Heavy-duty, chemical-resistant gloves (e.g., Butyl or Viton®).	Chemical-resistant coveralls (e.g., Tychem®)[11].	Air-purifying respirator (APR) with organic vapor/acid gas cartridges or SCBA for large spills[11].

Procedural Guidance & Step-by-Step Protocols

Adherence to standardized procedures is paramount for ensuring safety and experimental integrity.

Protocol 3.1: Safe Handling and Use in a Laboratory Setting

• Preparation: Before handling, ensure that an eyewash station and safety shower are unobstructed and have been recently tested[8][12]. Confirm that the chemical fume hood is functioning correctly.

• Donning PPE: Put on all required PPE as outlined in the table above. Check gloves for any signs of degradation or punctures before use.

• Handling: Conduct all manipulations of the solid or solutions within a chemical fume hood to prevent inhalation of dust or vapors[3][12].

• Prudence: Avoid direct contact with skin, eyes, and clothing[3]. Wash hands thoroughly with soap and water after handling, even if gloves were worn[7][12].

• Post-Handling: After completing work, remove PPE in the correct order to avoid cross-contamination. Remove gloves first, followed by your lab coat. Wash hands again.

Protocol 3.2: Storage and Waste Disposal

• Storage: Store Methyl 2-chloro-1,3-benzothiazole-5-carboxylate in a tightly closed container in a cool, dry, and well-ventilated area[2][3]. Keep it segregated from incompatible materials such as strong oxidizing agents, acids, and bases[2][12].

• Waste Disposal: Dispose of waste materials, including contaminated consumables and empty containers, in a dedicated, clearly labeled hazardous waste container. Follow all local, state, and federal regulations for chemical waste disposal[12]. Do not allow the product to enter drains or waterways[7].

Emergency Response Protocols

Rapid and informed action during an emergency can significantly mitigate harm.

Protocol 4.1: Managing Chemical Spills

A chemical spill requires a calm and systematic response. The workflow below outlines the decision-making process for containment and cleanup.

Caption: Workflow for managing a chemical spill.

Protocol 4.2: First Aid for Exposures

Immediate and appropriate first aid is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention[3][12].

• Skin Contact: Remove all contaminated clothing at once. Wash the affected skin area thoroughly with soap and water for at least 15 minutes[3][12][13]. If irritation develops or persists, seek medical attention.

• Inhalation: Move the affected person to fresh air immediately[13]. If they are not breathing, begin rescue breathing. If breathing is difficult, provide oxygen. Seek immediate medical attention[3][12].

• Ingestion: Do NOT induce vomiting[7]. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk[3]. Call a poison control center or seek immediate medical attention[12].

References

• Hazardous Substance Fact Sheet, NJDOH. (n.d.). State of New Jersey. Retrieved from [Link]

• Safety data sheet according to 1907/2006/EC, Article 31. (2023, June 22). KEIMFARBEN GMBH. Retrieved from [Link]

• Safety Data Sheet. (2022, January 27). MBL Life Science. Retrieved from [Link]

• Methyl 2-chloro-1,3-benzothiazole-6-carboxylate. (n.d.). PubChem. Retrieved from [Link]

• Safety Data Sheet. (2023, October 4). Fisher Scientific. Retrieved from [Link]

• Safety Data Sheet. (2023, September 23). Wacker Chemie AG. Retrieved from [Link]

• Chlorine Safety. (2021, December). Texas Department of Insurance. Retrieved from [Link]

• Examples of PPE for Various Dangerous Goods Classes. (2022, July 2). Storemasta. Retrieved from [Link]

• Discover the Various Types of PPE for Optimal Chemical Safety. (2024, April 25). Alium. Retrieved from [Link]

• Substance Information - 5-chloro-2-methyl-2H-isothiazol-3-one. (n.d.). ECHA - European Chemicals Agency. Retrieved from [Link]

• Recommended PPE to handle chemicals. (n.d.). Bernardo Ecenarro. Retrieved from [Link]

• Personal Protective Equipment. (n.d.). University of South Carolina - Environmental Health & Safety. Retrieved from [Link]

• MSDS of 5-chloro-1,3-benzothiazole-2-carboxylic acid. (2023, January 3). Capot Chemical. Retrieved from [Link]

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